(2,2-Dimethylcyclopropyl)methanol

• CAS: 930-50-7

Core Science & Biosynthesis

An In-depth Technical Guide to (2,2-Dimethylcyclopropyl)methanol (CAS Number: 930-50-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,2-Dimethylcyclopropyl)methanol is a niche chemical compound characterized by a synthetically valuable gem-dimethylcyclopropyl functional group attached to a primary alcohol. This structural motif is of interest to researchers in medicinal chemistry and materials science due to the unique conformational constraints and metabolic stability imparted by the cyclopropane ring. This guide provides a comprehensive overview of the available technical data for (2,2-Dimethylcyclopropyl)methanol, including its properties, potential synthetic routes, and safety information.

Chemical and Physical Properties

Table 1: General and Chemical Properties

Property	Value	Source
CAS Number	930-50-7	[1]
Molecular Formula	C₆H₁₂O	[1]
Molecular Weight	100.16 g/mol	[1]
IUPAC Name	(2,2-dimethylcyclopropyl)methanol
InChI	1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3
InChIKey	HCRFKZNNRFJHKW-UHFFFAOYSA-N
SMILES	CC1(C)C(CO)C1
Physical Form	Liquid
Purity	Typically available at 95% or >98%	[1]

Table 2: Physical Properties

Property	Value	Source
Boiling Point	Data not available	[1]
Density	Data not available	-
Refractive Index	Data not available	-
Appearance	Colorless to yellow liquid	[2]
Storage Temperature	Room temperature or 2-8°C

Spectroscopic Data

Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectra for (2,2-Dimethylcyclopropyl)methanol are not publicly available. Chemical suppliers may provide this data upon request with a purchase.[1] Based on the chemical structure, the following characteristic signals would be expected:

• ¹H NMR: Signals corresponding to the gem-dimethyl protons, the cyclopropyl ring protons, the methylene protons adjacent to the hydroxyl group, and the hydroxyl proton.

• ¹³C NMR: Resonances for the quaternary carbon and the methyl carbons of the gem-dimethyl group, the carbons of the cyclopropyl ring, and the hydroxymethyl carbon.

• IR: A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of an alcohol, and C-H stretching vibrations of the alkyl and cyclopropyl groups below 3000 cm⁻¹.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight (100.16 g/mol ) and characteristic fragmentation patterns.

Experimental Protocols: Synthesis of (2,2-Dimethylcyclopropyl)methanol

While a specific, detailed experimental protocol for the synthesis of (2,2-Dimethylcyclopropyl)methanol is not widely published, two primary synthetic routes can be proposed based on established organic chemistry reactions.

Synthesis via Simmons-Smith Cyclopropanation

A plausible and common method for the synthesis of cyclopropanes is the Simmons-Smith reaction.[3] In this approach, an alkene is treated with a carbenoid species, typically generated from diiodomethane and a zinc-copper couple or diethylzinc. The starting material for (2,2-Dimethylcyclopropyl)methanol would be 2-methyl-2-propen-1-ol.

Proposed Experimental Protocol:

• Preparation of the Simmons-Smith Reagent: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet, a zinc-copper couple is prepared by adding activated zinc dust to a solution of copper(I) chloride in dry diethyl ether. The mixture is stirred under a nitrogen atmosphere.

• Cyclopropanation Reaction: To the freshly prepared zinc-copper couple suspension, a solution of diiodomethane in dry diethyl ether is added dropwise at a controlled temperature (e.g., 0 °C). After the formation of the organozinc reagent, a solution of 2-methyl-2-propen-1-ol in dry diethyl ether is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is filtered to remove inorganic salts. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation under reduced pressure to yield (2,2-Dimethylcyclopropyl)methanol.

Figure 1. Synthetic pathway via Simmons-Smith cyclopropanation.

Synthesis via Reduction of 2,2-Dimethylcyclopropanecarboxylic Acid

An alternative synthetic route involves the reduction of the corresponding carboxylic acid, 2,2-dimethylcyclopropanecarboxylic acid, or its ester derivative. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting carboxylic acids and esters to primary alcohols.[4][5]

Proposed Experimental Protocol:

• Reaction Setup: A flame-dried, three-necked flask is equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen inlet. The flask is charged with a suspension of lithium aluminum hydride in a dry ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), under a nitrogen atmosphere and cooled in an ice bath.

• Reduction: A solution of 2,2-dimethylcyclopropanecarboxylic acid (or its methyl/ethyl ester) in the same dry solvent is added dropwise from the dropping funnel to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature or gently heated to reflux for several hours to ensure complete reduction.

• Work-up and Purification: The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water, while cooling the flask in an ice bath. The resulting granular precipitate of aluminum salts is removed by filtration. The filtrate is dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation. The crude product is then purified by distillation under reduced pressure to afford (2,2-Dimethylcyclopropyl)methanol.

Figure 2. Synthetic pathway via reduction of the corresponding carboxylic acid.

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological activity or engagement in signaling pathways of (2,2-Dimethylcyclopropyl)methanol. However, the gem-dimethylcyclopropane moiety is present in a variety of biologically active natural and synthetic compounds.[6][7] These compounds exhibit a wide range of activities, including enzyme inhibition, and antimicrobial and antitumor effects.[6][7] The cyclopropane ring can act as a rigid scaffold, influencing the conformation of the molecule and its interaction with biological targets. Further research is required to elucidate any potential biological effects of (2,2-Dimethylcyclopropyl)methanol.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) for (2,2-Dimethylcyclopropyl)methanol is not widely available. The information below is compiled from various chemical supplier sources and should be treated as a general guideline. A thorough risk assessment should be conducted before handling this compound.

• General Hazards: Assumed to be a flammable liquid and vapor. May be harmful if swallowed or in contact with skin. Causes skin and eye irritation.

• Precautionary Measures:

  • Keep away from heat, sparks, open flames, and hot surfaces.

  • Use in a well-ventilated area, preferably in a fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

  • Avoid breathing vapors or mist.

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If inhaled: Move person into fresh air and keep comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

(2,2-Dimethylcyclopropyl)methanol is a chemical compound with potential applications in synthetic chemistry, particularly for the introduction of the gem-dimethylcyclopropyl group. While basic identifying information is available, there is a significant lack of publicly accessible quantitative physical and spectroscopic data. Plausible synthetic routes via the Simmons-Smith reaction or reduction of the corresponding carboxylic acid can be proposed based on established chemical principles. There is no specific information on the biological activity of this compound, although the structural motif is present in other bioactive molecules. Due to the limited safety data, this compound should be handled with care, following standard laboratory safety procedures. Further experimental investigation is necessary to fully characterize the properties and potential applications of (2,2-Dimethylcyclopropyl)methanol.

References

• 1. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 2. (2,2-dimethylcyclopropyl)methanol(SALTDATA: FREE) CAS#: 930-50-7 [m.chemicalbook.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. docentes.fct.unl.pt [docentes.fct.unl.pt]

physical and chemical properties of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of (2,2-Dimethylcyclopropyl)methanol, a key building block in organic synthesis. This document details its structural characteristics, physicochemical parameters, and reactivity, along with protocols for its synthesis and purification.

Chemical Identity and Physical Properties

(2,2-Dimethylcyclopropyl)methanol, with the CAS number 930-50-7, is a primary alcohol featuring a strained three-membered cyclopropane ring substituted with two methyl groups.[1] Its compact and rigid structure imparts unique chemical properties that are of interest in the design of novel molecules.

Table 1: Physical and Chemical Properties of (2,2-Dimethylcyclopropyl)methanol

Property	Value	Source(s)
Molecular Formula	C₆H₁₂O	[1]
Molecular Weight	100.16 g/mol	[1][2]
CAS Number	930-50-7	[1][2]
IUPAC Name	(2,2-dimethylcyclopropyl)methanol	[1]
Physical Form	Liquid	[1]
Purity	Typically ≥95%	[1]
Storage	Room Temperature	[1]
Predicted LogP	1.1 - 1.51	[3][4]
Boiling Point	Not available
Density	Not available
Solubility	Not available

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of (2,2-Dimethylcyclopropyl)methanol. While a publicly available, experimentally determined spectrum for this specific molecule is not available, typical spectral features can be predicted based on its structure.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons, the cyclopropyl ring protons, and the methylene protons adjacent to the hydroxyl group. The chemical shifts and coupling constants of the cyclopropyl protons would be characteristic of a three-membered ring system.

• ¹³C NMR: The carbon NMR spectrum would display signals for the quaternary carbon of the cyclopropane ring, the two equivalent methyl carbons, the CH and CH₂ groups of the cyclopropane ring, and the hydroxymethyl carbon.

• IR Spectroscopy: The infrared spectrum will prominently feature a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. C-H stretching vibrations for the cyclopropyl and methyl groups are expected just below 3000 cm⁻¹, and C-O stretching will appear in the 1000-1200 cm⁻¹ region.[5]

Chemical Reactivity and Stability

(2,2-Dimethylcyclopropyl)methanol is a stable liquid under standard laboratory conditions.[1] It is incompatible with strong oxidizing agents, a common characteristic of primary alcohols. The strained cyclopropane ring can be susceptible to ring-opening reactions under certain acidic or catalytic conditions, offering synthetic utility for accessing a variety of acyclic structures.

Synthesis and Purification

A common and effective method for the synthesis of (2,2-Dimethylcyclopropyl)methanol is the reduction of its corresponding carboxylic acid, 2,2-dimethylcyclopropanecarboxylic acid, or its esters. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation.[6][7][8][9]

Experimental Protocol: Synthesis via Reduction of 2,2-Dimethylcyclopropanecarboxylic Acid

This protocol describes the reduction of 2,2-dimethylcyclopropanecarboxylic acid using lithium aluminum hydride in an anhydrous ether solvent.

Materials:

• 2,2-Dimethylcyclopropanecarboxylic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 10% Sulfuric acid (H₂SO₄)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Ice bath

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is thoroughly dried to prevent reaction with the moisture-sensitive LiAlH₄. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: In the round-bottom flask, prepare a suspension of a molar excess (typically 1.5 to 2 equivalents) of LiAlH₄ in anhydrous diethyl ether or THF.

• Addition of Carboxylic Acid: Dissolve 2,2-dimethylcyclopropanecarboxylic acid in anhydrous diethyl ether or THF in the dropping funnel.

• Reaction: Cool the LiAlH₄ suspension in an ice bath. Slowly add the solution of the carboxylic acid dropwise to the stirred suspension. The rate of addition should be controlled to maintain a gentle reflux. After the addition is complete, the reaction mixture can be stirred at room temperature or gently heated to reflux to ensure the reaction goes to completion.

• Quenching: After the reaction is complete (monitored by TLC or GC), cool the flask in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄. This is a highly exothermic reaction that generates hydrogen gas, so it must be done with extreme care in a well-ventilated fume hood. Subsequently, add a 10% aqueous solution of sulfuric acid until the precipitated aluminum salts dissolve.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two additional portions of diethyl ether.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude (2,2-Dimethylcyclopropyl)methanol.

Synthesis of (2,2-Dimethylcyclopropyl)methanol.

Experimental Protocol: Purification by Distillation

The crude product from the synthesis can be purified by distillation to obtain high-purity (2,2-Dimethylcyclopropyl)methanol.

Materials:

• Crude (2,2-Dimethylcyclopropyl)methanol

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Setup: Assemble a standard distillation apparatus. Place the crude (2,2-Dimethylcyclopropyl)methanol and a few boiling chips into the round-bottom flask.

• Distillation: Gently heat the flask using a heating mantle. The temperature of the heating mantle should be set approximately 20-30°C higher than the expected boiling point of the alcohol.[10]

• Fraction Collection: Collect the distillate that comes over at a constant temperature. This temperature is the boiling point of the purified (2,2-Dimethylcyclopropyl)methanol.

• Analysis: Analyze the purity of the collected fraction using techniques such as Gas Chromatography (GC) or NMR spectroscopy.

References

• 1. (2,2-dimethylcyclopropyl)methanol | 930-50-7 [sigmaaldrich.com]
• 2. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 3. PubChemLite - (2,2-dimethylcyclopropyl)methanol (C6H12O) [pubchemlite.lcsb.uni.lu]
• 4. Hit2Lead | (2,2-dimethylcyclopropyl)methanol | CAS# 930-50-7 | MFCD11054018 | BB-4033976 [hit2lead.com]
• 5. CH3OH infrared spectrum of methanol prominent wavenumbers cm-1 detecting hydroxyl functional groups present finger print for identification of methanol methyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. How To [chem.rochester.edu]

(2,2-Dimethylcyclopropyl)methanol molecular structure and weight

Technical Guide: (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and properties of (2,2-Dimethylcyclopropyl)methanol, a key intermediate in various chemical syntheses.

Molecular Properties

(2,2-Dimethylcyclopropyl)methanol is a cycloalkane derivative characterized by a cyclopropane ring substituted with two methyl groups and a hydroxymethyl group. Its chemical properties make it a valuable building block in the synthesis of more complex molecules.

Quantitative Molecular Data

The fundamental molecular characteristics of (2,2-Dimethylcyclopropyl)methanol are summarized in the table below.

Property	Value	Source
Molecular Formula	C6H12O	[1][2][3]
Molecular Weight	100.16 g/mol	[1][2][4]
IUPAC Name	(2,2-dimethylcyclopropyl)methanol	[2]
CAS Number	930-50-7	[1][2]

Molecular Structure

The structural formula of (2,2-Dimethylcyclopropyl)methanol consists of a central three-membered carbon ring. Two methyl groups are attached to the same carbon atom (C2), and a methanol group (-CH2OH) is attached to an adjacent carbon atom (C1) of the cyclopropane ring.

Structural Diagram

The following diagram illustrates the molecular structure of (2,2-Dimethylcyclopropyl)methanol.

Molecular structure of (2,2-Dimethylcyclopropyl)methanol.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (2,2-Dimethylcyclopropyl)methanol can be found in various chemical literature and databases. Key analytical methods for structure confirmation and purity assessment include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen framework.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and fragmentation pattern.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups, particularly the hydroxyl (-OH) group.

For specific protocols, researchers are advised to consult chemical synthesis and analytical chemistry journals and databases, referencing the compound's CAS number (930-50-7).

References

• 1. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 2. (2,2-dimethylcyclopropyl)methanol | 930-50-7 [sigmaaldrich.com]
• 3. PubChemLite - (2,2-dimethylcyclopropyl)methanol (C6H12O) [pubchemlite.lcsb.uni.lu]
• 4. (2,3-Dimethylcyclopropyl)methanol | C6H12O | CID 12579403 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Propylcyclopropan-1-ol (C6H12O) and its Analogs in Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Core Topic: IUPAC Name: 1-Propylcyclopropan-1-ol

Abstract

The cyclopropyl motif is a highly valuable structural element in medicinal chemistry, prized for its ability to confer unique conformational, metabolic, and physicochemical properties to bioactive molecules. This technical guide focuses on the class of C6H12O cyclopropyl alcohols, using 1-propylcyclopropan-1-ol as a representative example. We provide an in-depth overview of its chemical properties, detailed synthetic protocols, and its potential role in modulating biological signaling pathways. This document serves as a resource for researchers engaged in the design and development of novel therapeutics, offering structured data, experimental methodologies, and logical frameworks for the evaluation of cyclopropyl-containing compounds.

Introduction: The Cyclopropyl Group in Medicinal Chemistry

The cyclopropane ring is the smallest possible carbocycle. Its high ring strain and unique electronic character, often described as having "pi-character" on its C-C bonds, distinguish it from other alicyclic groups. When incorporated into drug candidates, the cyclopropyl group can offer several strategic advantages:

• Metabolic Stability: The cyclopropyl group can serve as a "metabolically resistant" isostere for more labile functionalities like gem-dimethyl groups or alkenes, blocking sites of oxidative metabolism.

• Conformational Rigidity: The rigid three-membered ring restricts the conformational freedom of adjacent functionalities, which can lock a molecule into a bioactive conformation, thereby increasing potency and selectivity for its biological target.

• Improved Physicochemical Properties: Introduction of a cyclopropyl moiety can modulate key properties such as lipophilicity (logP) and aqueous solubility, which are critical for optimizing a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• Novel Receptor Interactions: The unique electronic nature of the ring can lead to favorable interactions with protein targets that are not achievable with other alkyl groups.

The C6H12O cyclopropyl alcohol family, which includes isomers like 1-propylcyclopropan-1-ol, 2-propylcyclopropan-1-ol, and 1-cyclopropylpropan-1-ol, represents a class of simple yet versatile building blocks for exploring these benefits in drug discovery programs.

Physicochemical and Quantitative Data

For a systematic evaluation of drug candidates, it is crucial to characterize their physicochemical properties. The data below for 1-propylcyclopropan-1-ol and related analogs are presented to facilitate comparison. (Note: Values for analogs are representative from computational models or experimental data of similar structures).

Property	1-Propylcyclopropan-1-ol	1-Isopropylcyclopropan-1-ol	1-Cyclopropylpropan-1-ol
Molecular Formula	C6H12O	C6H12O	C6H12O
Molecular Weight ( g/mol )	100.16	100.16	100.16
Calculated logP	1.35	1.29	1.18
Topological Polar Surface Area (Ų)	20.23	20.23	20.23
Hydrogen Bond Donors	1	1	1
Hydrogen Bond Acceptors	1	1	1
Boiling Point (°C, est.)	145-150	140-145	155-160

Experimental Protocols

Synthesis of 1-Propylcyclopropan-1-ol via Grignard Reaction

This protocol details a common method for synthesizing tertiary cyclopropyl alcohols.

Objective: To synthesize 1-propylcyclopropan-1-ol from cyclopropyl methyl ketone.

Materials:

• Cyclopropyl methyl ketone (1.0 eq)

• Magnesium turnings (1.5 eq)

• 1-Bromopropane (1.2 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions (oven-dried)

Procedure:

• Grignard Reagent Preparation:

  • Set up a three-necked flask equipped with a reflux condenser, a dropping funnel, and an inert gas inlet.

  • Place magnesium turnings in the flask and flame-dry under a stream of inert gas.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromopropane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the 1-bromopropane solution to the magnesium. If the reaction does not start (indicated by bubbling), gently warm the flask or add a crystal of iodine.

  • Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the propylmagnesium bromide reagent.

• Reaction with Ketone:

  • Dissolve cyclopropyl methyl ketone in anhydrous diethyl ether and add it to the dropping funnel.

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add the ketone solution dropwise to the stirred Grignard reagent.

  • After the addition, allow the reaction to warm to room temperature and stir for 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture again to 0 °C.

  • Quench the reaction by slowly adding saturated aqueous NH4Cl solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product via fractional distillation or column chromatography (e.g., silica gel, hexane:ethyl acetate gradient) to yield pure 1-propylcyclopropan-1-ol.

Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 1-propylcyclopropan-1-ol on a cancer cell line (e.g., HeLa).

Materials:

• HeLa cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% penicillin-streptomycin

• 1-Propylcyclopropan-1-ol (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader (570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count HeLa cells.

  • Seed 5,000 cells per well in a 96-well plate and incubate for 24 hours at 37 °C, 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the 1-propylcyclopropan-1-ol stock solution in culture medium to achieve final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO only) and an untreated control.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compound or control.

  • Incubate for 48 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37 °C, allowing viable cells to convert MTT to formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Biological Pathways and Visualization

Small molecule inhibitors often target key nodes in cellular signaling pathways that are dysregulated in diseases like cancer. The diagram below illustrates a hypothetical workflow for screening a compound like 1-propylcyclopropan-1-ol against a generic kinase signaling pathway.

Caption: Workflow for identifying a lead candidate from a compound library.

The following diagram illustrates a simplified kinase signaling cascade, a common target in oncology drug development. A compound like 1-propylcyclopropan-1-ol could be designed to inhibit a specific kinase (e.g., Kinase B) in this pathway.

Caption: Inhibition of a kinase cascade by a hypothetical small molecule.

Disclaimer: This document is intended for informational and research purposes only. The experimental protocols are generalized and should be adapted and optimized according to specific laboratory conditions and safety guidelines. The biological activities described are hypothetical examples of how such a compound might be investigated.

(2,2-Dimethylcyclopropyl)methanol synonyms and identifiers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2,2-Dimethylcyclopropyl)methanol, a valuable building block in organic synthesis and medicinal chemistry. The document details its chemical identifiers, physical properties, a representative synthesis protocol, and a workflow diagram.

Chemical Synonyms and Identifiers

(2,2-Dimethylcyclopropyl)methanol is a cycloalkane derivative with a primary alcohol functional group. It is also referred to by several other names and is cataloged under various chemical registry numbers.

Identifier Type	Value
IUPAC Name	(2,2-dimethylcyclopropyl)methanol
CAS Number	930-50-7[1]
Molecular Formula	C₆H₁₂O[1]
Molecular Weight	100.16 g/mol [1]
MDL Number	MFCD11054018[1]
InChI	1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3
InChIKey	HCRFKZNNRFJHKW-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes the known and predicted physical and chemical properties of (2,2-Dimethylcyclopropyl)methanol.

Property	Value	Notes
Physical Form	Liquid	At room temperature.
Purity	~95-98%	As commercially available.[1]
Predicted logP	1.51	A measure of lipophilicity.[2]
Rotatable Bonds	1

Experimental Protocol: Synthesis of (2,2-Dimethylcyclopropyl)methanol

The synthesis of (2,2-Dimethylcyclopropyl)methanol can be achieved by the reduction of its corresponding carboxylic acid, 2,2-dimethylcyclopropanecarboxylic acid, using a strong reducing agent like lithium aluminum hydride (LiAlH₄). The following is a representative experimental protocol based on general procedures for LiAlH₄ reductions of carboxylic acids.[3][4][5]

Reaction:

2,2-dimethylcyclopropanecarboxylic acid → (2,2-Dimethylcyclopropyl)methanol

Reagents and Materials:

• 2,2-dimethylcyclopropanecarboxylic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 10% Sulfuric acid (H₂SO₄)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: A dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel is assembled under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: A suspension of lithium aluminum hydride (1.2 equivalents) in anhydrous diethyl ether (or THF) is prepared in the reaction flask and cooled in an ice bath.

• Addition of Carboxylic Acid: 2,2-dimethylcyclopropanecarboxylic acid (1 equivalent) is dissolved in anhydrous diethyl ether (or THF) and added dropwise to the LiAlH₄ suspension via the dropping funnel. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for several hours or gently refluxed until the reaction is complete (monitored by TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of water, followed by the addition of a 10% sulfuric acid solution. This should be done in an ice bath to control the exothermic reaction.

• Workup: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether.

• Drying and Concentration: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by distillation or column chromatography to yield pure (2,2-Dimethylcyclopropyl)methanol.

Safety Precautions: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. It reacts violently with water and protic solvents. All manipulations should be carried out in a fume hood under an inert atmosphere, and appropriate personal protective equipment should be worn.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of (2,2-Dimethylcyclopropyl)methanol from its carboxylic acid precursor.

References

• 1. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 2. Hit2Lead | (2,2-dimethylcyclopropyl)methanol | CAS# 930-50-7 | MFCD11054018 | BB-4033976 [hit2lead.com]
• 3. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]

Analysis of (2,2-Dimethylcyclopropyl)methanol: A Technical Guide to its 1H NMR Spectrum

Introduction

(2,2-Dimethylcyclopropyl)methanol is a cyclopropane derivative of significant interest in organic synthesis due to its unique structural features. The gem-dimethyl substitution on the cyclopropyl ring introduces distinct electronic and steric properties that can influence reactivity and molecular interactions. Understanding the precise three-dimensional structure and electronic environment of this molecule is crucial for its application in medicinal chemistry and materials science. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique for elucidating such molecular details. This technical guide provides a comprehensive analysis of the ¹H NMR spectrum of (2,2-Dimethylcyclopropyl)methanol, intended for researchers, scientists, and drug development professionals.

Predicted ¹H NMR Spectral Data

Due to the absence of publicly available experimental ¹H NMR data for (2,2-Dimethylcyclopropyl)methanol, a predicted spectrum is presented below. This prediction is based on established principles of NMR spectroscopy, including chemical shift theory, spin-spin coupling, and signal integration. The predicted data serves as a guide for the analysis of experimentally obtained spectra.

Table 1: Predicted ¹H NMR Data for (2,2-Dimethylcyclopropyl)methanol

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	~3.4 - 3.6	Doublet of doublets (dd)	2H	-CH₂OH
b	~1.5 - 1.7	Singlet (s)	1H	-OH
c	~0.8 - 1.0	Multiplet (m)	1H	-CH- (cyclopropyl)
d	~1.1	Singlet (s)	6H	-C(CH₃)₂
e	~0.3 - 0.5	Multiplet (m)	2H	-CH₂- (cyclopropyl)

Structural Assignment and Signal Interpretation

The predicted ¹H NMR spectrum of (2,2-Dimethylcyclopropyl)methanol can be interpreted as follows:

• Methylene Protons (-CH₂OH, Signal a): The two protons of the methylene group attached to the hydroxyl are diastereotopic. They are expected to appear as a doublet of doublets in the region of approximately 3.4 - 3.6 ppm. Their coupling to the adjacent methine proton of the cyclopropyl ring would lead to this splitting pattern.

• Hydroxyl Proton (-OH, Signal b): The hydroxyl proton typically appears as a broad singlet, and its chemical shift is highly dependent on concentration and solvent. A predicted value is around 1.5 - 1.7 ppm.

• Methine Proton (-CH-, Signal c): The single proton on the cyclopropyl ring attached to the hydroxymethyl group is expected to be a multiplet in the range of 0.8 - 1.0 ppm, due to coupling with the adjacent methylene protons of the ring and the methylene protons of the methanol substituent.

• Gem-Dimethyl Protons (-C(CH₃)₂, Signal d): The six protons of the two methyl groups are chemically equivalent and are expected to appear as a sharp singlet at approximately 1.1 ppm. The absence of adjacent protons results in no splitting.

• Cyclopropyl Methylene Protons (-CH₂-, Signal e): The two protons on the unsubstituted carbon of the cyclopropane ring are diastereotopic. They are expected to resonate at a high field, characteristic of cyclopropyl protons, around 0.3 - 0.5 ppm. Their mutual coupling and coupling to the methine proton would result in a complex multiplet.

Experimental Protocol

The following provides a detailed methodology for acquiring the ¹H NMR spectrum of (2,2-Dimethylcyclopropyl)methanol.

Materials and Instrumentation:

• (2,2-Dimethylcyclopropyl)methanol (sample)

• Deuterated Chloroform (CDCl₃) or other appropriate deuterated solvent

• Tetramethylsilane (TMS) (internal standard, 0 ppm)

• NMR Spectrometer (e.g., 300 MHz or higher)

• NMR tubes

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of (2,2-Dimethylcyclopropyl)methanol in about 0.6-0.7 mL of CDCl₃ in a clean, dry NMR tube.

• Internal Standard: Add a small amount of TMS to the solution to serve as an internal reference.

• Spectrometer Setup:

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the appropriate spectral width, acquisition time, and number of scans.

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply Fourier transformation to the free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the splitting patterns (multiplicities) and measure the coupling constants (J-values).

Visualization of Molecular Structure and Analytical Workflow

The following diagrams illustrate the molecular structure of (2,2-Dimethylcyclopropyl)methanol and the logical workflow for its ¹H NMR spectral analysis.

Caption: Molecular structure of (2,2-Dimethylcyclopropyl)methanol.

Caption: Logical workflow for the analysis of a 1H NMR spectrum.

Technical Guide: Predicted ¹³C NMR Spectral Data of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides predicted ¹³C Nuclear Magnetic Resonance (NMR) spectral data for (2,2-Dimethylcyclopropyl)methanol (CAS No. 930-50-7). Due to the absence of publicly available experimental ¹³C NMR data for this compound, a computational prediction was performed to offer valuable insights for the structural elucidation and characterization of this molecule. This document presents the predicted chemical shifts in a structured format, outlines a typical experimental protocol for ¹³C NMR data acquisition, and includes a structural diagram with atom-specific assignments. This guide serves as a practical resource for researchers in organic synthesis, medicinal chemistry, and drug development who may be working with this or structurally related compounds.

Introduction

(2,2-Dimethylcyclopropyl)methanol is a cyclopropane derivative of interest in organic synthesis due to its unique structural features, which can influence the biological activity and physicochemical properties of larger molecules. Accurate characterization of such building blocks is paramount for quality control and for the unambiguous determination of reaction outcomes. Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful techniques for the structural analysis of organic compounds. This guide focuses on the ¹³C NMR spectral data, which provides information on the carbon skeleton of the molecule. In the absence of experimentally acquired spectra in public databases, this guide utilizes a highly reliable prediction algorithm to provide the ¹³C NMR chemical shifts.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR chemical shifts for (2,2-Dimethylcyclopropyl)methanol were predicted using a computational model. The data is presented for a standard analysis in chloroform-d (CDCl₃), a common solvent for NMR spectroscopy.

Table 1: Predicted ¹³C NMR Chemical Shifts for (2,2-Dimethylcyclopropyl)methanol in CDCl₃

Carbon Atom	Predicted Chemical Shift (δ) in ppm
C1	25.8
C2	19.5
C3	17.4
C(CH₃)₂	21.7
-CH₂OH	67.3
-CH₃ (syn to CH₂OH)	27.9
-CH₃ (anti to CH₂OH)	14.9

Note: The assignments for the two methyl groups are based on typical steric and electronic effects in cyclopropane rings, though their absolute assignment may vary.

Hypothetical Experimental Protocol for ¹³C NMR Data Acquisition

The following protocol describes a standard procedure for obtaining a ¹³C NMR spectrum of a small organic molecule like (2,2-Dimethylcyclopropyl)methanol.

3.1. Sample Preparation

• Approximately 10-20 mg of (2,2-Dimethylcyclopropyl)methanol is accurately weighed and dissolved in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• The solution is transferred to a 5 mm NMR tube.

• The NMR tube is securely capped and carefully inserted into the NMR spectrometer's spinner turbine.

3.2. NMR Spectrometer and Parameters

• Spectrometer: A 400 MHz (or higher field) NMR spectrometer equipped with a broadband probe.

• Nucleus: ¹³C

• Experiment: Proton-decoupled ¹³C NMR (e.g., zgpg30)

• Solvent: Chloroform-d (CDCl₃)

• Temperature: 298 K (25 °C)

• Frequency: Approximately 100.6 MHz for a 400 MHz spectrometer.

• Spectral Width: 0-220 ppm

• Pulse Width: 30° pulse

• Relaxation Delay (d1): 2.0 seconds

• Acquisition Time (aq): 1.0 - 2.0 seconds

• Number of Scans (ns): 128 or more, to achieve an adequate signal-to-noise ratio.

3.3. Data Processing

• The acquired Free Induction Decay (FID) is subjected to Fourier transformation.

• Phase correction is applied to obtain an accurate baseline.

• Baseline correction is performed to ensure a flat baseline across the spectrum.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• The final spectrum is plotted and the chemical shifts of the peaks are determined.

Visualization of Structure and NMR Assignments

The following diagram illustrates the chemical structure of (2,2-Dimethylcyclopropyl)methanol and the corresponding predicted ¹³C NMR chemical shift assignments.

Interpreting the Mass Spectrum of (2,2-Dimethylcyclopropyl)methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrum of (2,2-Dimethylcyclopropyl)methanol. Due to the absence of a publicly available experimental mass spectrum for this specific compound, this guide leverages established principles of mass spectrometry and data from analogous structures to predict its fragmentation pattern. This document is intended to serve as a valuable resource for the identification and structural elucidation of this and related molecules in a laboratory setting.

Predicted Mass Spectrometry Data

The mass spectrum of (2,2-Dimethylcyclopropyl)methanol is anticipated to be characterized by key fragmentation pathways common to alcohols and cyclopropyl derivatives. The primary ionization method considered here is Electron Ionization (EI). The molecular formula is C6H12O, with a molecular weight of 100.16 g/mol .[1]

Table 1: Predicted Mass Spectral Data for (2,2-Dimethylcyclopropyl)methanol

m/z	Proposed Fragment Ion	Structure	Relative Abundance	Notes
100	[C6H12O]+•	Molecular Ion (M+•)	Low to absent	The molecular ion of alcohols is often weak or not observed.[2]
85	[M - CH3]+	[C5H9O]+	Moderate	Loss of a methyl group from the dimethylcyclopropyl ring.
82	[M - H2O]+•	[C6H10]+•	Moderate	Dehydration is a common fragmentation pathway for alcohols.[2]
69	[M - CH2OH]+	[C5H9]+	High	Alpha-cleavage resulting in the loss of the hydroxymethyl radical, leading to a stable cyclopropyl cation.
57	[C4H9]+	tert-Butyl cation	High (likely base peak)	Rearrangement and cleavage of the cyclopropyl ring can lead to the formation of the very stable tert-butyl cation.
43	[C3H7]+	Isopropyl cation	Moderate	Further fragmentation of the cyclopropyl ring.
31	[CH2OH]+	Hydroxymethyl cation	Moderate	Result of cleavage at the C-C bond adjacent to the oxygen.[2]

Proposed Fragmentation Pathway

The fragmentation of (2,2-Dimethylcyclopropyl)methanol under electron ionization is expected to proceed through several key pathways, primarily driven by the stability of the resulting carbocations. The presence of the cyclopropyl ring and the primary alcohol functional group dictates the major fragmentation routes.

A significant fragmentation pathway for alcohols involves the cleavage of the C-C bond adjacent to the oxygen atom.[2] For (2,2-Dimethylcyclopropyl)methanol, this would lead to the loss of the hydroxymethyl radical (•CH2OH), resulting in a relatively stable 2,2-dimethylcyclopropyl cation at m/z 69.

Another common pathway for alcohols is the loss of a water molecule (dehydration), which would yield a radical cation at m/z 82.[2] Additionally, the strained cyclopropyl ring is susceptible to ring-opening and rearrangement upon ionization. This can lead to the formation of highly stable carbocations, such as the tert-butyl cation (m/z 57), which is often a very prominent peak in the mass spectra of compounds containing this structural motif.

The loss of one of the methyl groups from the gem-dimethyl group on the cyclopropane ring would result in a fragment ion at m/z 85. Further fragmentation of the cyclopropyl ring can lead to smaller, stable cations like the isopropyl cation at m/z 43.

Caption: Proposed EI fragmentation pathway of (2,2-Dimethylcyclopropyl)methanol.

Experimental Protocol

This section outlines a standard procedure for the analysis of (2,2-Dimethylcyclopropyl)methanol using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

3.1. Sample Preparation

• Solvent Selection: Choose a volatile, high-purity solvent in which the analyte is soluble. Dichloromethane or methanol are suitable options.

• Sample Dilution: Prepare a dilute solution of (2,2-Dimethylcyclopropyl)methanol in the chosen solvent. A typical concentration is approximately 100 µg/mL.

• Filtration: If necessary, filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

3.2. Instrumentation

• Gas Chromatograph: A standard GC system equipped with a capillary column is required. A non-polar column, such as a DB-5ms or equivalent, is recommended for the separation of this compound.

• Mass Spectrometer: A mass spectrometer capable of electron ionization (EI) and equipped with a quadrupole or ion trap mass analyzer.

3.3. GC-MS Parameters

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Split Ratio: 20:1

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Mass Range: m/z 30-200

3.4. Data Acquisition and Analysis

• Acquire the mass spectrum of the eluting peak corresponding to (2,2-Dimethylcyclopropyl)methanol.

• Identify the molecular ion peak, if present.

• Analyze the fragmentation pattern and compare it to the predicted data in Table 1 and the pathway in the provided diagram.

• Utilize mass spectral libraries (e.g., NIST/EPA/NIH Mass Spectral Library) for comparison with known spectra of related compounds.[3]

Caption: General experimental workflow for GC-MS analysis.

References

• 1. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemdata.nist.gov [chemdata.nist.gov]

An In-depth Technical Guide to the FTIR Analysis of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fourier-Transform Infrared (FTIR) spectroscopy as applied to the structural characterization of (2,2-Dimethylcyclopropyl)methanol. It details the expected vibrational frequencies of its core functional groups, offers a detailed experimental protocol for analysis, and presents a logical workflow for the analytical process.

Introduction to FTIR Spectroscopy for (2,2-Dimethylcyclopropyl)methanol Characterization

(2,2-Dimethylcyclopropyl)methanol is a chiral alcohol containing a strained cyclopropane ring, a primary alcohol, and gem-dimethyl substitution. This unique combination of structural features makes FTIR spectroscopy an invaluable, non-destructive analytical tool for its identification and quality assessment. By measuring the absorption of infrared radiation, FTIR spectroscopy provides a distinct molecular "fingerprint," revealing the presence and chemical environment of key functional groups. The technique is particularly adept at identifying the hydroxyl (-OH) group, the strained C-H bonds of the cyclopropyl ring, and the aliphatic C-H bonds of the methyl and methylene groups.

Core Functional Group Analysis

The infrared spectrum of (2,2-Dimethylcyclopropyl)methanol is characterized by absorption bands arising from the distinct vibrational modes of its constituent functional groups.

• Hydroxyl (-OH) Group: The alcohol moiety is responsible for two prominent and characteristic absorption bands.

  • O-H Stretching: Due to intermolecular hydrogen bonding in the liquid state, the O-H stretching vibration appears as a strong and characteristically broad band in the 3200–3600 cm⁻¹ region.[1][2][3] The specific position and breadth of this peak are sensitive to concentration and the presence of hydrogen-bonding partners.[4][5] In dilute solutions or the gas phase, a sharper, less intense peak may appear at higher wavenumbers (3620–3670 cm⁻¹).[4]

  • C-O Stretching: A strong C-O stretching absorption is also characteristic of alcohols and is typically observed in the 970–1250 cm⁻¹ range.[1][4]

• Cyclopropyl Ring: The strained three-membered ring exhibits unique vibrational frequencies.

  • C-H Stretching: The C-H bonds on the cyclopropane ring are strained, causing their stretching vibrations to occur at a slightly higher frequency than those in typical unstrained alkanes.[6] These absorptions are expected in the 3040–3080 cm⁻¹ region.[6][7]

  • Ring Vibrations: The cyclopropane ring itself has characteristic skeletal or "breathing" vibrations. These absorptions, often found in the fingerprint region, can include bands around 1000–1020 cm⁻¹ for -CH₂- skeletal vibrations.[7]

• Alkyl Groups (-CH₃, -CH₂): The molecule contains two methyl groups and a methylene group.

  • C-H Stretching: The stretching vibrations of the C-H bonds in the methyl and methylene groups give rise to strong absorptions in the 2870–2960 cm⁻¹ range, just below the 3000 cm⁻¹ mark typical for sp³ hybridized carbons.[4][6]

  • C-H Bending: Asymmetric and symmetric bending (deformation) vibrations for the methyl groups are expected near 1450 cm⁻¹ and 1380 cm⁻¹, respectively. The methylene group exhibits a scissoring deformation between 1440 and 1480 cm⁻¹.[6][7]

Quantitative Data Summary

The expected FTIR absorption frequencies for (2,2-Dimethylcyclopropyl)methanol are summarized in the table below.

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Typical Intensity	Notes
Hydroxyl	O-H Stretch (H-bonded)	3200 - 3600	Strong, Broad	The most prominent feature for alcohols in the liquid state.[1][2][3]
Cyclopropyl	C-H Stretch	3040 - 3080	Medium	Higher frequency is indicative of ring strain.[6][7]
Alkyl	C-H Stretch	2870 - 2960	Strong	Includes asymmetric and symmetric modes of CH₃ and CH₂ groups.[4][6]
Alkyl	C-H Bend (Scissoring/Asymmetric)	1440 - 1480	Medium	Overlapping bands from CH₂ and CH₃ groups.[7]
Alkyl	C-H Bend (Symmetric)	~1380	Medium-Weak	Characteristic of methyl groups.
Alcohol	C-O Stretch	970 - 1250	Strong	Located in the fingerprint region.[4]
Cyclopropyl	Ring Deformation	1000 - 1020	Medium-Weak	Skeletal vibration of the cyclopropyl ring.[7]

Experimental Protocol: FTIR Analysis via ATR

This protocol details the analysis of a neat liquid sample of (2,2-Dimethylcyclopropyl)methanol using an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. ATR is a common technique for liquids as it requires minimal sample preparation.[8]

4.1. Instrumentation and Materials

• Fourier-Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal)

• (2,2-Dimethylcyclopropyl)methanol sample (neat liquid)

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

4.2. Procedure

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize.

  • If required by the instrument, purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

• ATR Crystal Cleaning:

  • Thoroughly clean the surface of the ATR crystal using a lint-free wipe dampened with a suitable solvent like isopropanol.[9]

  • Allow the solvent to fully evaporate.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, collect a background spectrum.

  • Typical parameters: Scan range of 4000–400 cm⁻¹, resolution of 4 cm⁻¹, and an average of 16-32 scans to improve the signal-to-noise ratio.[10]

  • This background scan measures the ambient environment and instrument response, which will be subtracted from the sample spectrum.

• Sample Application:

  • Place a small drop of the neat (2,2-Dimethylcyclopropyl)methanol sample directly onto the center of the ATR crystal, ensuring the entire crystal surface is covered.[9]

• Sample Spectrum Acquisition:

  • Using the same parameters as the background scan, acquire the infrared spectrum of the sample.

  • The instrument's software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

• Data Processing and Interpretation:

  • The resulting spectrum can be analyzed for the characteristic peaks as outlined in Section 3.

  • Identify the broad O-H stretch, the cyclopropyl C-H stretch above 3000 cm⁻¹, the alkyl C-H stretches below 3000 cm⁻¹, and the strong C-O stretch in the fingerprint region.

  • Compare the obtained spectrum with reference spectra from databases if available for confirmation.[11]

• Post-Analysis Cleaning:

  • Thoroughly clean the sample from the ATR crystal using a lint-free wipe and appropriate solvent.

  • Ensure the accessory is clean and ready for the next user.

Visualization of the Analytical Workflow

The logical flow of an FTIR analysis, from sample handling to final interpretation, is crucial for obtaining reliable and reproducible results.

Caption: Logical workflow for FTIR analysis using an ATR accessory.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 17.11 Spectroscopy of Alcohols and Phenols - Organic Chemistry | OpenStax [openstax.org]
• 3. CH3OH infrared spectrum of methanol prominent wavenumbers cm-1 detecting hydroxyl functional groups present finger print for identification of methanol methyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Infrared Spectrometry [www2.chemistry.msu.edu]
• 5. C2H6O CH3CH2OH infrared spectrum of ethanol vapour liquid film C2H5OH prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. infrared spectrum of cyclopropane C3H6 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclopropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. jascoinc.com [jascoinc.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. chem.libretexts.org [chem.libretexts.org]

(2,2-Dimethylcyclopropyl)methanol: A Technical Safety and Handling Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

(2,2-Dimethylcyclopropyl)methanol (CAS No. 930-50-7) is a versatile building block in organic synthesis, valued for the introduction of the gem-dimethylcyclopropyl moiety into target molecules. This guide provides a comprehensive overview of its safety, handling, and toxicological profile, drawing from available data and information on structurally related compounds. Due to the limited specific toxicological data for this compound, a cautious approach analogous to handling other flammable and potentially hazardous alcohols is strongly recommended.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (2,2-Dimethylcyclopropyl)methanol is presented below. This data is essential for understanding its behavior under various laboratory conditions.

Property	Value	Reference
Molecular Formula	C₆H₁₂O	--INVALID-LINK--[1]
Molecular Weight	100.16 g/mol	--INVALID-LINK--[1]
Appearance	Liquid	--INVALID-LINK--
Purity	≥95%	--INVALID-LINK--
Storage Temperature	Room Temperature	--INVALID-LINK--

Toxicological Data

Reference Toxicological Data: Methanol

Route of Exposure	Species	Value	Remarks	Reference
Oral (LDLO)	Human	143 mg/kg	Lungs, Thorax, or Respiration: Dyspnea. Ingestion may cause gastrointestinal irritation, nausea, vomiting, and diarrhea.	--INVALID-LINK--[2]
Oral (LD50)	Human	1-2 mL/kg	Lethal dose.	--INVALID-LINK--[3]
Inhalation	Human	-	Vapors may cause dizziness or suffocation.	--INVALID-LINK--[2]
Dermal	Human	-	Can be absorbed through the skin.	--INVALID-LINK--[4]

Metabolism and Mechanism of Toxicity (Methanol as a Model):

Methanol itself has relatively low toxicity. However, its metabolites, formaldehyde and formic acid, are highly toxic.[5] This process, known as lethal synthesis, is initiated by the enzyme alcohol dehydrogenase in the liver.[6] Formic acid accumulation leads to metabolic acidosis and inhibits cellular respiration, which can cause severe damage to the optic nerve and central nervous system.[5][7]

While the specific metabolic pathway of (2,2-Dimethylcyclopropyl)methanol is not well-documented, it is reasonable to assume it may undergo oxidative metabolism. The presence of the cyclopropyl group could influence its metabolic fate and potential toxicity.

Hazard Identification and Safety Precautions

Based on the available information for cyclopropylmethanol derivatives and general chemical safety principles, (2,2-Dimethylcyclopropyl)methanol should be treated as a flammable liquid that may cause skin and eye irritation.

GHS Hazard Statements (Anticipated):

• H226: Flammable liquid and vapor.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

Category	Precautionary Statement
Prevention	P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking. P233: Keep container tightly closed. P240: Ground/bond container and receiving equipment. P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Response	P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.
Storage	P403+P235: Store in a well-ventilated place. Keep cool.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with (2,2-Dimethylcyclopropyl)methanol. The following procedures are recommended:

4.1. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Skin and Body Protection: Laboratory coat.

4.2. Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Use spark-proof tools and explosion-proof equipment.

• Ensure proper grounding of all equipment to prevent static discharge.

4.3. Handling Procedures:

• Before use, ensure all necessary PPE is worn and the work area is properly ventilated.

• Ground and bond containers during transfer to prevent static electricity buildup.

• Avoid inhalation of vapors and contact with skin and eyes.

• Keep away from all sources of ignition, including open flames, hot surfaces, and electrical sparks.

• In case of a spill, immediately evacuate the area. Use non-combustible absorbent material to contain the spill and dispose of it as hazardous waste.

4.4. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from oxidizing agents, strong acids, and sources of ignition.

Logical Relationships and Workflows

Experimental Workflow for Handling (2,2-Dimethylcyclopropyl)methanol

The following diagram illustrates a generalized workflow for safely handling (2,2-Dimethylcyclopropyl)methanol in a research laboratory setting.

Caption: A generalized experimental workflow for handling (2,2-Dimethylcyclopropyl)methanol.

Potential Biological Interaction: A Hypothetical Pathway

Given that some cyclopropane-containing compounds can interact with enzymes, a hypothetical interaction with a metabolic enzyme like cytochrome P450 is plausible. The following diagram illustrates a simplified, hypothetical metabolic pathway. It is crucial to note that this is a generalized representation and has not been experimentally verified for (2,2-Dimethylcyclopropyl)methanol.

References

• 1. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 2. solventsandpetroleum.com [solventsandpetroleum.com]
• 3. wikem.org [wikem.org]
• 4. gov.uk [gov.uk]
• 5. emedicine.medscape.com [emedicine.medscape.com]
• 6. Methanol toxicity. Agency for Toxic Substances and Disease Registry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chronic methanol toxicity through topical and inhalational routes presenting as vision loss and restricted diffusion of the optic nerves on MRI: A case report and literature review - PMC [pmc.ncbi.nlm.nih.gov]

solubility of (2,2-Dimethylcyclopropyl)methanol in organic solvents

An In-depth Technical Guide to the Solubility of (2,2-Dimethylcyclopropyl)methanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (2,2-dimethylcyclopropyl)methanol in various organic solvents. Due to the limited availability of direct experimental solubility data for this specific compound, this guide employs a predictive approach using Hansen Solubility Parameters (HSP) to estimate its solubility profile. Furthermore, a detailed experimental protocol for the quantitative determination of solubility is provided, alongside workflow diagrams relevant to its application in research and development.

Predicted Solubility of (2,2-Dimethylcyclopropyl)methanol

The solubility of a compound is governed by the principle of "like dissolves like". For (2,2-Dimethylcyclopropyl)methanol, a molecule with a polar hydroxyl group and a non-polar dimethylcyclopropyl group, its solubility will vary significantly with the polarity of the solvent. Short-chain alcohols are generally soluble in polar solvents through hydrogen bonding, while their solubility in non-polar solvents increases with the length of the alkyl chain.

To provide a more quantitative prediction, the Hansen Solubility Parameters (HSP) for (2,2-dimethylcyclopropyl)methanol were estimated using the Hoftyzer-Van Krevelen group contribution method. The estimated HSP values are:

• δD (Dispersion): 16.3 MPa½

• δP (Polar): 0.5 MPa½

• δH (Hydrogen Bonding): 14.6 MPa½

The HSP distance (Ra) between (2,2-dimethylcyclopropyl)methanol and various organic solvents can be calculated to predict miscibility. A smaller Ra value suggests a higher likelihood of solubility. The table below presents the predicted solubility based on these calculations.

Data Presentation: Predicted Solubility in Common Organic Solvents

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	HSP Distance (Ra)	Predicted Solubility
(2,2-Dimethylcyclopropyl)methanol (Estimated)	16.3	0.5	14.6	-	-
n-Hexane	14.9	0.0	0.0	14.9	Low
Toluene	18.0	1.4	2.0	12.8	Low
Diethyl Ether	14.5	2.9	5.1	10.3	Moderate
Ethyl Acetate	15.8	5.3	7.2	9.3	Moderate to High
Acetone	15.5	10.4	7.0	13.2	Moderate
Isopropanol	15.8	6.1	16.4	5.9	High
Ethanol	15.8	8.8	19.4	10.1	High
Methanol	15.1	12.3	22.3	14.9	High
Dichloromethane	17.0	7.3	7.1	10.6	Moderate
Chloroform	17.8	3.1	5.7	9.4	Moderate to High
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	17.5	Moderate
N,N-Dimethylformamide (DMF)	17.4	13.7	11.3	14.3	Moderate
Water	15.5	16.0	42.3	31.8	Low

Disclaimer: These values are estimations and should be confirmed by experimental data.

Experimental Protocols

A standardized experimental protocol is crucial for the accurate and reproducible determination of solubility. The following outlines a general method for quantifying the solubility of a liquid, such as (2,2-dimethylcyclopropyl)methanol, in an organic solvent.

Gravimetric Method for Solubility Determination

Objective: To determine the mass of (2,2-dimethylcyclopropyl)methanol that can be dissolved in a specific volume of a given organic solvent at a constant temperature to create a saturated solution.

Materials:

• (2,2-Dimethylcyclopropyl)methanol (solute)

• Selected organic solvents

• Analytical balance (accurate to ±0.0001 g)

• Vials with screw caps

• Constant temperature bath or incubator

• Vortex mixer or magnetic stirrer

• Calibrated pipettes

• Syringe filters (chemically compatible with the solvents)

Procedure:

• Preparation: Add a known volume (e.g., 5 mL) of the selected organic solvent to a series of vials.

• Addition of Solute: To each vial, add an excess amount of (2,2-dimethylcyclopropyl)methanol. The exact amount should be recorded.

• Equilibration: Tightly cap the vials and place them in a constant temperature bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a set period (e.g., 24-48 hours) with continuous agitation using a vortex mixer or magnetic stirrer. This ensures the formation of a saturated solution.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solute to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a calibrated pipette, ensuring no undissolved material is transferred.

• Filtration: To remove any suspended micro-particles, pass the collected supernatant through a syringe filter into a pre-weighed vial.

• Solvent Evaporation: Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to evaporate.

• Mass Determination: Once the solvent is completely evaporated, weigh the vial containing the dissolved solute.

• Calculation: The solubility is calculated as the mass of the dissolved solute per volume of the solvent (e.g., in g/100 mL or mg/mL).

Mandatory Visualizations

Experimental Workflow for Solubility Determination

An In-depth Technical Guide to the Thermodynamic Properties of Dimethylcyclopropane Structures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1,1-dimethylcyclopropane, cis-1,2-dimethylcyclopropane, and trans-1,2-dimethylcyclopropane. This document summarizes key quantitative data, details experimental protocols for their determination, and explores the relevance of the dimethylcyclopropyl motif in biosynthetic pathways, offering insights for professionals in drug development and chemical research.

Core Thermodynamic Properties

The thermodynamic stability of dimethylcyclopropane isomers is of fundamental interest in understanding the influence of substituent placement on the inherent ring strain of the cyclopropyl group. The following tables summarize the standard molar thermodynamic properties for the three isomers in the gas phase at 298.15 K.

Data Presentation

Table 1: Standard Molar Enthalpy of Formation, Gibbs Free Energy of Formation, and Standard Molar Entropy for Dimethylcyclopropane Isomers (Gas Phase, 298.15 K)

Compound	Molecular Formula	ΔfH° (kJ/mol)	ΔfG° (kJ/mol)	S° (J/mol·K)
1,1-Dimethylcyclopropane	C₅H₁₀	-33.3[1]	-8.2[1]	Value not available
cis-1,2-Dimethylcyclopropane	C₅H₁₀	-26.3[1][2]	Value not available	Value not available
trans-1,2-Dimethylcyclopropane	C₅H₁₀	-30.7[2]	Value not available	Value not available

Table 2: Standard Molar Heat Capacity (Gas Phase) for Dimethylcyclopropane Isomers

Compound	Molecular Formula	C_p (J/mol·K) at 298.15 K
1,1-Dimethylcyclopropane	C₅H₁₀	Value not available
cis-1,2-Dimethylcyclopropane	C₅H₁₀	103.05
trans-1,2-Dimethylcyclopropane	C₅H₁₀	105.57

Experimental Protocols

The thermodynamic data presented in this guide are derived from meticulous experimental work, primarily through combustion calorimetry and thermal isomerization studies. The following sections detail the methodologies employed in these key experiments.

Combustion Calorimetry for the Determination of Enthalpy of Formation

The standard enthalpy of combustion of the dimethylcyclopropane isomers was determined using oxygen-bomb combustion calorimetry. This technique measures the heat released when a substance is completely burned in a constant-volume container.

Experimental Setup and Procedure (based on the work of W. D. Good, 1971): [3]

• Calorimeter and Bomb: A rotating-bomb calorimeter with a platinum-lined bomb of known internal volume (e.g., 0.3494 dm³) is used. For these experiments, the bomb is not rotated.

• Sample Preparation:

  • For liquid samples with boiling points above room temperature (cis- and trans-1,2-dimethylcyclopropane), fragile borosilicate glass ampoules with flexible walls are used. The ampoules are filled and sealed at a low temperature to prevent vaporization.

  • For highly volatile samples like 1,1-dimethylcyclopropane, rigid glass ampoules of known internal volume are required. These are attached to a vacuum system, filled with the sample, and sealed.

• Combustion Process:

  • A known mass of the encapsulated sample is placed in the bomb.

  • 1 cm³ of water is added to the bomb to ensure saturation of the final atmosphere with water vapor.

  • The bomb is flushed with pure oxygen and then charged to a pressure of 30 atm.

  • The bomb is placed in the calorimeter, which is filled with a known amount of water.

  • The sample is ignited, and the temperature change of the calorimeter is recorded with high precision.

• Data Analysis:

  • The energy equivalent of the calorimeter is determined through calibration experiments with a standard substance, such as benzoic acid.

  • The heat of combustion of the sample is calculated from the observed temperature rise and the energy equivalent of the calorimeter, with corrections made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of fusion of the glass ampoule.

  • The standard enthalpy of combustion (ΔcH°) is then used to calculate the standard enthalpy of formation (ΔfH°) using Hess's law.

Thermal Isomerization Studies

The relative stabilities of the cis and trans isomers of 1,2-dimethylcyclopropane can be determined by studying their thermal isomerization. At elevated temperatures, these isomers can interconvert, eventually reaching an equilibrium mixture.

Experimental Workflow for Thermal Isomerization:

The following diagram illustrates a typical workflow for studying the thermal isomerization of dimethylcyclopropanes.

A workflow for thermal isomerization experiments.

Relevance to Drug Development and Biosynthesis

While simple dimethylcyclopropane structures are not typically direct pharmacophores, the cyclopropyl ring, including the gem-dimethylcyclopropyl motif, is a valuable component in medicinal chemistry.[4] Its rigid structure can lock in a specific conformation of a drug molecule, enhancing its binding to a biological target.[5] Furthermore, the cyclopropyl group can improve metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.[6]

Biosynthesis of a gem-Dimethylcyclopropane Unit

A key example of the biological formation of a gem-dimethylcyclopropane ring is found in the biosynthesis of chrysanthemyl pyrophosphate, a precursor to the pyrethrin class of natural insecticides. This biosynthetic pathway provides a relevant model for understanding how this structural motif is created in nature.

The formation of the cyclopropane ring is catalyzed by the enzyme chrysanthemyl diphosphate synthase, which utilizes two molecules of dimethylallyl diphosphate (DMAPP). The reaction proceeds through a series of carbocationic intermediates.

Simplified Biosynthetic Pathway of Chrysanthemyl Diphosphate:

The following diagram illustrates the key steps in the enzymatic formation of the gem-dimethylcyclopropane ring in chrysanthemyl diphosphate.

Enzymatic formation of a gem-dimethylcyclopropane.

This biosynthetic pathway highlights nature's strategy for constructing the strained cyclopropane ring and provides a basis for the development of biocatalytic methods for the synthesis of complex molecules containing this valuable structural motif.

References

• 1. The Enzymatic Chemistry of Cyclopropane, Epoxide, and Aziridine Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. hyphadiscovery.com [hyphadiscovery.com]

The Genesis and Evolution of Substituted Cyclopropanemethanols: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclopropane ring, a motif of inherent strain and unique stereoelectronic properties, has captivated chemists for over a century. Its incorporation into molecular architectures, particularly in the realm of medicinal chemistry, has often led to profound enhancements in biological activity, metabolic stability, and pharmacokinetic profiles. Among the diverse array of cyclopropane-containing structures, substituted cyclopropanemethanols stand out as versatile building blocks and key structural elements in a multitude of biologically active molecules. This in-depth technical guide explores the discovery, history, and synthetic evolution of substituted cyclopropanemethanols, providing a comprehensive resource for researchers engaged in the design and development of novel therapeutics.

A Historical Perspective: From a Strained Ring to a Privileged Scaffold

The journey of cyclopropane chemistry began in 1881 with the pioneering work of August Freund, who first synthesized the parent cyclopropane ring.[1] For decades, the chemistry of cyclopropanes was largely of theoretical interest due to the significant ring strain. However, the 20th century witnessed a paradigm shift, with the discovery of naturally occurring cyclopropane-containing compounds and the development of synthetic methodologies that unlocked the potential of this unique carbocycle.

The advent of key synthetic reactions, such as the Simmons-Smith cyclopropanation and the Kulinkovich reaction, marked a turning point, enabling the controlled and stereoselective synthesis of substituted cyclopropanes, including the valuable cyclopropanemethanol scaffold. These advancements have paved the way for the systematic exploration of substituted cyclopropanemethanols in drug discovery, where they are often employed as bioisosteres of larger, more flexible groups, or as conformational constraints to lock a molecule into a bioactive conformation.[1][2]

Key Synthetic Methodologies

The synthesis of substituted cyclopropanemethanols has evolved significantly, with several robust methods now available to the synthetic chemist. The choice of method often depends on the desired substitution pattern and stereochemistry.

The Kulinkovich Reaction: Access to 1-Substituted Cyclopropanemethanols

First reported by Oleg Kulinkovich in 1989, the Kulinkovich reaction has become a cornerstone for the synthesis of 1-substituted cyclopropanols (and by extension, cyclopropanemethanols after appropriate functional group manipulation) from esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst.[3][4] The reaction proceeds through a titanacyclopropane intermediate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. Kulinkovich Reaction [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (2,2-Dimethylcyclopropyl)methanol from Isobutylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the multi-step synthesis of (2,2-dimethylcyclopropyl)methanol, a valuable building block in pharmaceutical and agrochemical research, starting from the readily available industrial feedstock, isobutylene. The described synthetic route involves a four-step sequence: (1) vapor-phase catalytic oxidation of isobutylene to methacrylic acid, (2) acid-catalyzed esterification of methacrylic acid with ethanol to yield ethyl methacrylate, (3) Simmons-Smith cyclopropanation of ethyl methacrylate to afford ethyl 2,2-dimethylcyclopropanecarboxylate, and (4) subsequent reduction of the ester to the target primary alcohol, (2,2-dimethylcyclopropyl)methanol. This protocol includes comprehensive experimental procedures, tabulated quantitative data for each step, and visualizations of the synthetic pathway and key mechanisms to ensure reproducibility and facilitate understanding.

Introduction

(2,2-Dimethylcyclopropyl)methanol is a key structural motif found in a variety of biologically active molecules. Its rigid cyclopropane core and the presence of a functional handle make it an attractive synthon for the development of novel therapeutic agents and pesticides. The synthesis of this compound from an inexpensive starting material like isobutylene is of significant interest for both academic research and industrial applications. The following protocols outline a reliable and scalable pathway to access this important building block.

Overall Synthetic Scheme

The synthetic transformation from isobutylene to (2,2-dimethylcyclopropyl)methanol is accomplished through the following four-step reaction sequence:

Lab Scale Synthesis of (2,2-Dimethylcyclopropyl)methanol: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of (2,2-dimethylcyclopropyl)methanol, a valuable building block in medicinal chemistry and materials science. The described method utilizes the efficient reduction of ethyl 2,2-dimethylcyclopropanecarboxylate with lithium aluminum hydride (LiAlH₄). This protocol includes a detailed list of materials and reagents, a thorough experimental procedure with safety precautions, and a summary of expected quantitative data. Additionally, a visual representation of the experimental workflow is provided to aid in the clear understanding and execution of the synthesis.

Introduction

(2,2-Dimethylcyclopropyl)methanol and its derivatives are important structural motifs found in a variety of biologically active molecules and advanced materials. The compact and rigid nature of the dimethylcyclopropane ring can impart unique conformational constraints and metabolic stability to parent molecules, making it a desirable feature in drug design. The primary alcohol functionality of (2,2-dimethylcyclopropyl)methanol serves as a key handle for further chemical modifications. The synthesis route detailed herein involves the reduction of an ester, a fundamental and widely used transformation in organic synthesis. Lithium aluminum hydride is a potent reducing agent capable of efficiently converting esters to primary alcohols.[1][2]

Reaction Scheme

The overall reaction for the synthesis of (2,2-dimethylcyclopropyl)methanol is depicted below:

Ethyl 2,2-dimethylcyclopropanecarboxylate → (2,2-Dimethylcyclopropyl)methanol

Quantitative Data Summary

The following table summarizes the typical quantitative data for the lab-scale synthesis of (2,2-dimethylcyclopropyl)methanol.

Parameter	Value
Starting Material	Ethyl 2,2-dimethylcyclopropanecarboxylate
Key Reagent	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Anhydrous Diethyl Ether (Et₂O) or Tetrahydrofuran (THF)
Reactant Stoichiometry	LiAlH₄ (1.5 - 2.0 equivalents)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Typical Yield	85 - 95%
Purity (crude)	>90%
Purification Method	Distillation or Column Chromatography

Experimental Protocol

Materials:

• Ethyl 2,2-dimethylcyclopropanecarboxylate

• Lithium aluminum hydride (LiAlH₄), powder or granules

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask (three-necked)

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • All glassware must be thoroughly dried in an oven (120 °C) for at least 4 hours and allowed to cool in a desiccator over a drying agent.

  • Assemble the three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser. The top of the condenser should be fitted with a gas inlet connected to an inert gas (N₂ or Ar) supply with a bubbler outlet.

  • Flame-dry the entire apparatus under a stream of inert gas to remove any residual moisture. Allow the apparatus to cool to room temperature under the inert atmosphere.

• Reaction:

  • Under a positive pressure of inert gas, carefully add lithium aluminum hydride (1.5 - 2.0 equivalents relative to the ester) to the reaction flask.

  • Add anhydrous diethyl ether or THF to the flask via a cannula or syringe to create a suspension of LiAlH₄.

  • Cool the suspension to 0 °C using an ice bath.

  • Dissolve ethyl 2,2-dimethylcyclopropanecarboxylate (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel.

  • Add the ester solution dropwise to the stirred LiAlH₄ suspension over a period of 30-60 minutes, maintaining the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up (Quenching):

  • Cool the reaction mixture back down to 0 °C with an ice bath.

  • CAUTION: The quenching of excess LiAlH₄ is highly exothermic and generates hydrogen gas. This step must be performed slowly and carefully in a well-ventilated fume hood.

  • Slowly and dropwise, add ethyl acetate to the reaction mixture to quench the excess LiAlH₄. Continue the addition until the vigorous bubbling subsides.

  • Slowly add water dropwise to the mixture, followed by the dropwise addition of 1 M HCl to dissolve the aluminum salts. Alternatively, a Fieser workup can be performed by the sequential addition of water, 15% aqueous NaOH, and then more water.[3]

• Extraction and Isolation:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine all the organic layers.

  • Wash the combined organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude (2,2-dimethylcyclopropyl)methanol.

• Purification:

  • The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield the pure (2,2-dimethylcyclopropyl)methanol.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of (2,2-Dimethylcyclopropyl)methanol.

References

• 1. 2. LiAlH4 | PPT [slideshare.net]
• 2. benchchem.com [benchchem.com]
• 3. Magic Formulas [chem.rochester.edu]

Application Notes and Protocols: Oxidation of (2,2-Dimethylcyclopropyl)methanol to 2,2-dimethylcyclopropanecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, crucial for the construction of complex molecules in the pharmaceutical and agrochemical industries. 2,2-dimethylcyclopropanecarbaldehyde is a valuable building block due to the presence of the sterically demanding and conformationally constrained cyclopropyl moiety. This application note provides detailed protocols for the synthesis of 2,2-dimethylcyclopropanecarbaldehyde from (2,2-Dimethylcyclopropyl)methanol, focusing on three widely employed and reliable oxidation methods: Pyridinium Chlorochromate (PCC) oxidation, Swern oxidation, and Dess-Martin Periodinane (DMP) oxidation.

Reaction Overview

The oxidation of (2,2-Dimethylcyclopropyl)methanol to 2,2-dimethylcyclopropanecarbaldehyde involves the conversion of a primary alcohol to an aldehyde. Care must be taken to avoid over-oxidation to the corresponding carboxylic acid. The choice of oxidant and reaction conditions is critical to achieve high yields and purity.

Caption: General scheme for the oxidation of (2,2-Dimethylcyclopropyl)methanol.

Comparison of Oxidation Methods

The selection of an appropriate oxidation method depends on factors such as substrate sensitivity, scale of the reaction, and desired purity. The following table summarizes the key features of the three protocols detailed in this document.

Feature	PCC Oxidation	Swern Oxidation	Dess-Martin (DMP) Oxidation
Reagent(s)	Pyridinium Chlorochromate (PCC)	Oxalyl chloride, DMSO, Triethylamine	Dess-Martin Periodinane (DMP)
Typical Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)	Dichloromethane (DCM)
Temperature	Room Temperature	-78 °C to Room Temperature	Room Temperature
Typical Reaction Time	2 - 4 hours	1 - 2 hours	0.5 - 2 hours
Work-up	Filtration through silica or celite	Aqueous quench and extraction	Aqueous quench and extraction
Advantages	Readily available reagent, simple setup	High yields, mild conditions, avoids toxic metals	Very mild, neutral pH, high chemoselectivity[1]
Disadvantages	Chromium-based (toxic), acidic conditions	Requires low temperatures, produces malodorous dimethyl sulfide	Reagent can be explosive, relatively expensive[1]

Experimental Protocols

Protocol 1: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a versatile and effective reagent for the oxidation of primary alcohols to aldehydes.[2][3][4][5] The reaction is typically performed at room temperature in dichloromethane.[3]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Pyridinium Chlorochromate (PCC)

• Celite® or Silica Gel

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) and Celite® (or silica gel, equal weight to PCC) in anhydrous DCM (5 mL per gram of alcohol) under an inert atmosphere (e.g., nitrogen or argon), add a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 equivalent) in anhydrous DCM (2 mL per gram of alcohol).

• Stir the reaction mixture vigorously at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether (equal volume to DCM) and filter the suspension through a pad of silica gel.

• Wash the filter cake thoroughly with anhydrous diethyl ether.

• Concentrate the filtrate under reduced pressure to afford the crude 2,2-dimethylcyclopropanecarbaldehyde.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Caption: Workflow for PCC oxidation.

Protocol 2: Swern Oxidation

The Swern oxidation is a mild and high-yielding method that utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by the addition of a hindered base like triethylamine.[6][7][8]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Oxalyl Chloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Triethylamine

• Anhydrous Dichloromethane (DCM)

• Water

• Brine

Procedure:

• To a solution of oxalyl chloride (1.5 equivalents) in anhydrous DCM (5 mL per gram of alcohol) in a flask equipped with a dropping funnel and under an inert atmosphere, cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of anhydrous DMSO (2.2 equivalents) in anhydrous DCM (1 mL per gram of alcohol) to the oxalyl chloride solution, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Add a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 equivalent) in anhydrous DCM (2 mL per gram of alcohol) dropwise, ensuring the temperature remains below -65 °C. Stir for 30 minutes at -78 °C.

• Add anhydrous triethylamine (5.0 equivalents) dropwise to the reaction mixture, again keeping the temperature below -65 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature over 30-45 minutes.

• Quench the reaction by adding water (5 mL per gram of alcohol).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude 2,2-dimethylcyclopropanecarbaldehyde by vacuum distillation or column chromatography.

Caption: Workflow for Swern oxidation.

Protocol 3: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a very mild method for converting primary alcohols to aldehydes, known for its high selectivity and tolerance of sensitive functional groups.[1][9][10][11][12]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

Procedure:

• To a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 equivalent) in anhydrous DCM (10 mL per gram of alcohol) under an inert atmosphere, add Dess-Martin Periodinane (1.1 equivalents) in one portion at room temperature.

• Stir the reaction mixture at room temperature for 0.5-2 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate solution.

• Stir the biphasic mixture vigorously until the solid dissolves.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purify 2,2-dimethylcyclopropanecarbaldehyde by vacuum distillation or column chromatography.

Caption: Workflow for Dess-Martin oxidation.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• PCC is a chromium (VI) compound and is toxic and a suspected carcinogen. Handle with extreme care and dispose of waste appropriately.

• Swern oxidation generates carbon monoxide, a toxic gas, and dimethyl sulfide, which has a strong, unpleasant odor. Ensure adequate ventilation. The reaction can be exothermic and should be controlled by slow addition of reagents at low temperatures.

• Dess-Martin Periodinane is a potentially explosive compound, especially when heated or subjected to shock. Handle with care.

Conclusion

The oxidation of (2,2-Dimethylcyclopropyl)methanol to 2,2-dimethylcyclopropanecarbaldehyde can be effectively achieved using several methods. The choice of the optimal protocol will depend on the specific requirements of the synthesis, including scale, purity needs, and tolerance of the substrate to the reaction conditions. The protocols provided herein offer reliable and reproducible methods for this important transformation.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. CN102060694A - Method for preparing (+/-)-2, 2-dimethyl-3-chloroethynl cyclopropanecarboxylate - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. kjdb.org [kjdb.org]
• 11. CN101445466A - Method for purifying 2, 2-dimethyl-cyclopropane carboxamide produced by biocatalytic method - Google Patents [patents.google.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: (2,2-Dimethylcyclopropyl)methanol as a Precursor for Chrysanthemic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chrysanthemic acid is a key structural component of pyrethroids, a major class of synthetic insecticides. The synthesis of chrysanthemic acid and its derivatives is of significant interest in the fields of agrochemistry and drug development. One efficient synthetic route to chrysanthemic acid involves the oxidation of (2,2-Dimethylcyclopropyl)methanol. This document provides detailed application notes and experimental protocols for this conversion using Jones oxidation, a robust and high-yielding method for the oxidation of primary alcohols to carboxylic acids.

Physicochemical Properties

A summary of the key physicochemical properties of the precursor and the final product is presented in Table 1. This data is essential for reaction setup, monitoring, and product characterization.

Table 1: Physicochemical Data of Precursor and Product

Property	(2,2-Dimethylcyclopropyl)methanol	Chrysanthemic Acid
IUPAC Name	(2,2-dimethylcyclopropyl)methanol	2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
Molecular Formula	C₆H₁₂O	C₁₀H₁₆O₂
Molecular Weight	100.16 g/mol	168.23 g/mol
Appearance	Liquid	Solid
Boiling Point	Not specified	Not specified
Melting Point	Not specified	Varies by isomer
CAS Number	930-50-7	10453-89-1 (general)

Reaction Pathway and Mechanism

The conversion of (2,2-Dimethylcyclopropyl)methanol to chrysanthemic acid is achieved through an oxidation reaction. The Jones oxidation is a suitable and widely used method for this transformation. The reaction proceeds via the formation of a chromate ester intermediate, which then undergoes elimination to yield the corresponding aldehyde. Under the aqueous acidic conditions of the Jones reagent, the aldehyde is hydrated to a gem-diol, which is further oxidized to the final carboxylic acid.

Caption: Chemical transformation of (2,2-Dimethylcyclopropyl)methanol to Chrysanthemic Acid.

Experimental Protocols

Protocol 1: Preparation of Jones Reagent

Materials:

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

Procedure:

• In a beaker cooled in an ice-water bath, carefully dissolve 26.7 g of chromium trioxide in 23 mL of concentrated sulfuric acid with stirring.

• Slowly and with continued stirring and cooling, add 50 mL of deionized water to the mixture.

• Allow the solution to warm to room temperature before use. The final volume of the reagent is approximately 73 mL.

CAUTION: Chromium trioxide is highly toxic and carcinogenic. Concentrated sulfuric acid is extremely corrosive. Handle both reagents with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

Protocol 2: Oxidation of (2,2-Dimethylcyclopropyl)methanol to Chrysanthemic Acid

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Acetone (reagent grade)

• Jones Reagent (prepared as in Protocol 1)

• Isopropanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve a known amount of (2,2-Dimethylcyclopropyl)methanol in acetone. A typical concentration is 5-10 mmol of the alcohol per 20-40 mL of acetone.

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add the Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol. Maintain the reaction temperature below 20 °C. A color change from orange-red to green should be observed as the reaction proceeds.

• Continue the addition of the Jones reagent until a faint orange color persists in the reaction mixture, indicating that the alcohol has been completely consumed.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, quench the excess Jones reagent by the dropwise addition of isopropanol until the orange color disappears and a green precipitate of chromium(III) salts is formed.

• Remove the acetone by rotary evaporation under reduced pressure.

• To the residue, add 50 mL of water and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with three portions of diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash them with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude chrysanthemic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of chrysanthemic acid from (2,2-Dimethylcyclopropyl)methanol.

Caption: General workflow for the synthesis of Chrysanthemic Acid.

Quantitative Data Summary

The following table summarizes the typical reaction parameters and expected outcomes for the Jones oxidation of a primary alcohol to a carboxylic acid. The yield for the specific conversion of (2,2-Dimethylcyclopropyl)methanol to chrysanthemic acid is estimated to be high, based on literature precedents for similar substrates.[1]

Table 2: Reaction Parameters and Expected Yield

Parameter	Value
Substrate	(2,2-Dimethylcyclopropyl)methanol
Reagent	Jones Reagent
Solvent	Acetone
Temperature	0 °C to Room Temperature
Reaction Time	2-6 hours
Typical Yield	>85% (Estimated)[1]

Safety Precautions

• Chromium Compounds: Chromium(VI) compounds are highly toxic, carcinogenic, and harmful to the environment. All manipulations involving Jones reagent must be performed in a certified chemical fume hood. All chromium-containing waste must be collected and disposed of according to institutional and environmental regulations.

• Acids: Concentrated sulfuric acid is highly corrosive. Handle with extreme care and always add acid to water, never the other way around.

• Solvents: Acetone and diethyl ether are flammable. Ensure there are no ignition sources in the vicinity during their use.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Pyrethroids Using (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of novel pyrethroid esters utilizing (2,2-Dimethylcyclopropyl)methanol as the alcohol moiety. Pyrethroids are a major class of synthetic insecticides that mimic the structure of the natural insecticidal pyrethrins found in Chrysanthemum cinerariaefolium. The core structure of most pyrethroids consists of a cyclopropanecarboxylic acid esterified with an alcohol. By incorporating (2,2-Dimethylcyclopropyl)methanol, novel pyrethroid candidates with potentially unique insecticidal activities and physicochemical properties can be explored.

This document outlines two robust and widely applicable methods for the esterification of a model pyrethroid acid, chrysanthemic acid, with (2,2-Dimethylcyclopropyl)methanol: the Steglich esterification and the acid chloride method.

Synthetic Pathway

The overall synthetic scheme involves the esterification of chrysanthemic acid with (2,2-Dimethylcyclopropyl)methanol to yield (2,2-Dimethylcyclopropyl)methyl chrysanthemate.

Figure 1: Overall reaction for the synthesis of a novel pyrethroid ester.

Experimental Protocols

Two primary methods for the synthesis of (2,2-Dimethylcyclopropyl)methyl chrysanthemate are detailed below.

Method A: Steglich Esterification

The Steglich esterification is a mild method for forming esters from carboxylic acids and alcohols using a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[1][2][3] This method is particularly useful for acid-sensitive substrates and can be performed at room temperature.[1]

Materials:

• Chrysanthemic acid

• (2,2-Dimethylcyclopropyl)methanol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve chrysanthemic acid (1.0 eq) and (2,2-Dimethylcyclopropyl)methanol (1.1 eq) in anhydrous dichloromethane.

• Addition of Catalyst and Coupling Agent: To the stirred solution, add 4-dimethylaminopyridine (0.1 eq). Cool the mixture to 0 °C using an ice bath.

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (1.1 eq) in anhydrous dichloromethane to the reaction mixture.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture through a pad of Celite® to remove the DCU, and wash the filter cake with a small amount of diethyl ether.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M hydrochloric acid (HCl), saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure (2,2-Dimethylcyclopropyl)methyl chrysanthemate.[4]

Figure 2: Experimental workflow for the Steglich esterification.

Method B: Acid Chloride Method

This classic two-step method involves the conversion of the carboxylic acid to a more reactive acid chloride, which then readily reacts with the alcohol to form the ester.[5][6] Thionyl chloride (SOCl₂) or oxalyl chloride are commonly used for the formation of the acid chloride.[1]

Materials:

• Chrysanthemic acid

• Thionyl chloride (SOCl₂) or oxalyl chloride

• Anhydrous dichloromethane (DCM) or toluene

• (2,2-Dimethylcyclopropyl)methanol

• Pyridine or triethylamine (Et₃N)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Synthesis of Chrysanthemoyl Chloride

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap (to neutralize HCl gas), add chrysanthemic acid (1.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF) to anhydrous dichloromethane or toluene.

• Addition of Chlorinating Agent: Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) to the solution at room temperature.

• Reaction: Heat the mixture to reflux and stir for 1-3 hours. Monitor the reaction by observing the cessation of gas evolution.

• Isolation of Acid Chloride: After the reaction is complete, carefully remove the solvent and excess chlorinating agent under reduced pressure. The resulting crude chrysanthemoyl chloride is often used directly in the next step without further purification.

Step 2: Esterification

• Reaction Setup: In a separate flame-dried round-bottom flask under an inert atmosphere, dissolve (2,2-Dimethylcyclopropyl)methanol (1.0 eq) and a base such as pyridine or triethylamine (1.1 eq) in anhydrous dichloromethane.[5]

• Addition of Acid Chloride: Cool the solution to 0 °C and slowly add a solution of the crude chrysanthemoyl chloride (1.05 eq) in anhydrous dichloromethane.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Follow the work-up, extraction, drying, concentration, and purification steps as described in Method A (steps 6-8).

Figure 3: Experimental workflow for the acid chloride method.

Data Presentation

The following table summarizes the typical reaction parameters and expected outcomes for the synthesis of (2,2-Dimethylcyclopropyl)methyl chrysanthemate. Note that these are representative values and may vary depending on the specific reaction scale and conditions.

Parameter	Method A: Steglich Esterification	Method B: Acid Chloride Method
Key Reagents	DCC, DMAP	SOCl₂ (or (COCl)₂), Pyridine
Solvent	Anhydrous Dichloromethane	Anhydrous Dichloromethane or Toluene
Temperature	0 °C to Room Temperature	0 °C to Reflux
Reaction Time	4 - 12 hours	3 - 9 hours (total)
Typical Yield	70 - 90%	75 - 95%
Purity (after chromatography)	> 95%	> 95%
Advantages	Mild reaction conditions	High yields, readily available reagents
Disadvantages	Formation of DCU byproduct	Use of corrosive reagents, HCl gas evolution

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• DCC is a potent skin sensitizer and should be handled with care.

• Thionyl chloride and oxalyl chloride are corrosive and react violently with water, releasing toxic gases (HCl and SO₂ or CO/CO₂). Handle with extreme caution.

• Pyridine and triethylamine are flammable and have strong odors.

Characterization

The final product, (2,2-Dimethylcyclopropyl)methyl chrysanthemate, should be characterized using standard analytical techniques to confirm its structure and purity. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Infrared (IR) Spectroscopy: To identify functional groups, particularly the ester carbonyl stretch.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Conclusion

The protocols described provide effective methods for the synthesis of novel pyrethroid esters using (2,2-Dimethylcyclopropyl)methanol. Both the Steglich esterification and the acid chloride method are reliable and can be adapted for the synthesis of a variety of pyrethroid analogues for screening and development in the field of insecticides. The choice of method will depend on the specific substrate, available reagents, and desired scale of the reaction.

References

• 1. asianpubs.org [asianpubs.org]
• 2. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. EP0034875B1 - Method for the purification of pyrethroid intermediate compounds by selective partial saponification - Google Patents [patents.google.com]
• 5. orgosolver.com [orgosolver.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Enantioselective Synthesis of (2,2-Dimethylcyclopropyl)methanol Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective synthesis of (2,2-Dimethylcyclopropyl)methanol derivatives, a valuable chiral building block in pharmaceutical and agrochemical research. The primary method detailed is the catalytic asymmetric Simmons-Smith cyclopropanation of 3-methyl-2-buten-1-ol.

Overview

The enantioselective synthesis of cyclopropylmethanol derivatives is of significant interest due to the prevalence of the cyclopropane motif in biologically active molecules. The inherent strain and unique stereoelectronic properties of the cyclopropane ring can impart favorable conformational constraints and metabolic stability to drug candidates. This document focuses on a robust and well-documented method for the preparation of enantiomerically enriched (2,2-Dimethylcyclopropyl)methanol.

The key transformation is the asymmetric cyclopropanation of the allylic alcohol 3-methyl-2-buten-1-ol. This protocol utilizes a chiral titanium-TADDOLate complex as a catalyst to induce enantioselectivity in the methylene transfer from a zinc carbenoid reagent.

Reaction Scheme & Mechanism

The overall reaction involves the conversion of an allylic alcohol to the corresponding cyclopropylmethanol using a zinc carbenoid in the presence of a chiral catalyst. The generally accepted mechanism involves the formation of a zinc alkoxide from the allylic alcohol, which then coordinates to the chiral Lewis acidic catalyst. This coordination directs the stereoselective delivery of the methylene group from the zinc carbenoid to the double bond.

Caption: General Reaction Scheme for Asymmetric Cyclopropanation.

Quantitative Data Summary

The following table summarizes the typical results obtained for the enantioselective synthesis of (+)-(1S)-2,2-Dimethylcyclopropylmethanol using the protocol detailed below.

Substrate	Catalyst	Reagents	Solvent	Yield (%)	Enantiomeric Ratio (er)	Reference
3-Methyl-2-buten-1-ol	Ti-TADDOLate (0.25 equiv)	Et₂Zn, CH₂I₂	CH₂Cl₂	89	83:17	[1]

Experimental Protocols

This section provides a detailed protocol for the enantioselective synthesis of (+)-(1S)-2,2-Dimethylcyclopropylmethanol based on the work of Charette et al.[1][2]

Materials and Reagents

• 3-Methyl-2-buten-1-ol

• Diethylzinc (Et₂Zn)

• Diiodomethane (CH₂I₂)

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanol (TADDOL)

• Anhydrous Dichloromethane (CH₂Cl₂)

• 4 Å Molecular Sieves

• Standard laboratory glassware, syringes, and magnetic stirrers

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Preparation of the Chiral Ti-TADDOLate Catalyst

Note: This catalyst should be prepared fresh before use.

• To a flame-dried Schlenk flask under an inert atmosphere, add TADDOL (1.2 equiv) and activated 4 Å molecular sieves.

• Add anhydrous dichloromethane (CH₂Cl₂) to create a suspension.

• Add titanium(IV) isopropoxide (1.0 equiv) dropwise to the stirred suspension at room temperature.

• Stir the mixture for 2 hours at room temperature.

• Concentrate the suspension under reduced pressure and keep it under high vacuum for 2 hours to remove all volatiles. The resulting solid is the preformed Ti-TADDOLate catalyst and is used directly in the next step.[1]

Asymmetric Cyclopropanation Procedure

• To a flame-dried Schlenk flask under an inert atmosphere, add diethylzinc (1.0 equiv) in anhydrous CH₂Cl₂.

• Cool the solution to -10 °C and add diiodomethane (2.0 equiv) dropwise. A white precipitate should form. Stir the resulting mixture for 15 minutes at -10 °C. This mixture contains the bis(iodomethyl)zinc reagent.[1]

• In a separate flame-dried Schlenk flask, suspend the preformed Ti-TADDOLate catalyst (0.25 equiv) and 4 Å molecular sieves in anhydrous CH₂Cl₂.

• Cool the cyclopropanating reagent mixture to -40 °C.

• Transfer the suspension of the Ti-TADDOLate catalyst to the solution of bis(iodomethyl)zinc via cannula.[1]

• Stir the resulting mixture for 5 minutes at -40 °C.

• Add a solution of 3-methyl-2-buten-1-ol (1.0 equiv) in anhydrous CH₂Cl₂ dropwise to the reaction mixture.

• After the addition is complete, warm the reaction mixture to 0 °C and stir for 3 hours.[1]

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., 25% EtOAc/Hexanes) to afford the desired (+)-(1S)-2,2-Dimethylcyclopropylmethanol.[1]

Characterization

The enantiomeric ratio of the product can be determined by chiral gas chromatography (GC) of the corresponding trifluoroacetate derivative or by ¹⁹F NMR analysis of its Mosher's ester derivative.[1]

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for the synthesis.

Caption: Experimental Workflow for the Synthesis.

Troubleshooting and Safety Precautions

• Safety: Diethylzinc is pyrophoric and reacts violently with water. Diiodomethane is toxic. All manipulations should be carried out under an inert atmosphere by trained personnel using appropriate personal protective equipment.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is flame-dried and all solvents and reagents are anhydrous. The use of molecular sieves is crucial for high yields and enantioselectivity.[3]

• Low Enantioselectivity: Inconsistent enantioselectivity can result from improperly prepared or aged catalyst. It is recommended to prepare the catalyst fresh for each reaction.

• Low Yield: Low yields may be due to the presence of moisture, impure reagents, or incomplete reaction. Monitor the reaction by TLC or GC to ensure completion.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic asymmetric cyclopropanation of allylic alcohols with titanium-TADDOLate: scope of the cyclopropanation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic Asymmetric Cyclopropanation of Allylic Alcohols with Titanium-TADDOLate:  Scope of the Cyclopropanation Reaction [organic-chemistry.org]

(2,2-Dimethylcyclopropyl)methanol: A Key Building Block in Pharmaceutical Intermediate Synthesis

For Immediate Release

(2,2-Dimethylcyclopropyl)methanol is emerging as a critical starting material in the synthesis of complex pharmaceutical intermediates, most notably in the production of Cilastatin, a renal dehydropeptidase inhibitor, and in the development of novel antiviral nucleoside analogs. Its unique structural motif, featuring a gem-dimethyl substituted cyclopropane ring, imparts desirable properties to target drug molecules, including enhanced metabolic stability and improved binding affinity. This application note provides detailed protocols and data for the utilization of (2,2-Dimethylcyclopropyl)methanol in key pharmaceutical synthetic pathways.

Application in the Synthesis of a Cilastatin Intermediate

(S)-(+)-2,2-Dimethylcyclopropane carboxamide is a crucial chiral intermediate in the industrial synthesis of Cilastatin. The synthetic route from (2,2-Dimethylcyclopropyl)methanol involves a two-step process: oxidation of the primary alcohol to the corresponding carboxylic acid, followed by amidation.

Synthetic Pathway Overview

The logical workflow for the synthesis of (S)-2,2-dimethylcyclopropane carboxamide from (2,2-Dimethylcyclopropyl)methanol is outlined below. This process involves an initial oxidation step, followed by amidation to yield the desired intermediate. Subsequent chiral resolution is necessary to obtain the enantiomerically pure (S)-form required for Cilastatin synthesis.

Application of (2,2-Dimethylcyclopropyl)methanol in Agrochemical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclopropane ring is a highly strained, three-membered carbocycle that imparts unique conformational rigidity and metabolic stability to molecules. In agrochemical research, the incorporation of the cyclopropane moiety, particularly the 2,2-dimethylcyclopropane scaffold, has led to the development of potent insecticides and fungicides. (2,2-Dimethylcyclopropyl)methanol serves as a key building block for accessing a variety of agrochemically active compounds. Its compact, lipophilic nature can enhance binding to target enzymes and improve transport properties within the plant and insect systems.

This document provides detailed application notes and experimental protocols for the utilization of (2,2-Dimethylcyclopropyl)methanol in the synthesis and development of novel agrochemicals. It focuses on its application in the development of triazole fungicides and provides context for its relevance in the synthesis of pyrethroid insecticides.

I. Application in Fungicide Development: Synthesis of Novel Triazole Fungicides

The 2,2-dimethylcyclopropane moiety can be incorporated into the structure of triazole fungicides, a critical class of agrochemicals that act by inhibiting the C14-demethylase enzyme involved in fungal sterol biosynthesis. The following sections detail the synthetic pathway from a derivative of (2,2-Dimethylcyclopropyl)methanol to novel triazole fungicides and their biological activity.

A. Synthetic Pathway Overview

The overall strategy involves the conversion of a (2,2-Dimethylcyclopropyl)methanol derivative, specifically 3-(2,2-dihalovinyl)-2,2-dimethylcyclopropane carboxylic acid, into a potent triazole fungicide. This multi-step synthesis is outlined below.

Caption: Synthetic pathway from a (2,2-Dimethylcyclopropyl)methanol derivative to a novel triazole fungicide.

B. Experimental Protocols

This protocol describes a general method for the preparation of the key carboxylic acid intermediate. While not starting directly from (2,2-Dimethylcyclopropyl)methanol, it illustrates the synthesis of the necessary scaffold.

Materials:

• 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid

• Dichloromethanephosphonic acid diethyl ester

• Sodium methoxide

• Dimethylformamide (DMF)

• Tetrahydrofuran (THF)

• Hydrochloric acid (concentrated)

• Methylene chloride

• Diethyl ether

Procedure:

• To a mixture of 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid (1 equivalent) and dichloromethanephosphonic acid diethyl ester (1 equivalent) in THF at -20°C, add a suspension of sodium methoxide (1.5 equivalents) in DMF dropwise.

• Stir the reaction mixture for 15 hours at room temperature (15-25°C).

• Concentrate the mixture under reduced pressure.

• Add water to the residue and extract twice with diethyl ether to remove impurities.

• Acidify the aqueous solution with concentrated hydrochloric acid.

• Extract the acidified solution with methylene chloride.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane carboxylic acid.

Step 1: Preparation of 3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropane-1-carbonyl chloride

• In a reaction flask, dissolve 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane carboxylic acid (1 equivalent) in toluene.

• Add thionyl chloride (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-65°C and maintain for 2-3 hours.

• Monitor the reaction progress by TLC.

• After completion, distill off the solvent under vacuum to obtain the crude acid chloride, which can be used directly in the next step.

Step 2: Coupling with Sodium 1,2,4-Triazole

• Prepare a slurry of sodium 1,2,4-triazole (1.1 equivalents) and potassium carbonate (0.75 equivalents) in acetonitrile at 25-30°C and stir for 15 minutes.

• Slowly add a solution of 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane carbonyl chloride (1 equivalent) in acetonitrile to the slurry.

• Stir the reaction mass for 1 hour at room temperature.

• Monitor the reaction completion by TLC.

• After completion, acidify the reaction mass with 2N hydrochloric acid to pH 2.

• Extract the slurry with dichloromethane.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography (silica gel, hexane:ethyl acetate) to obtain (3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl)(1H-1,2,4-triazol-1-yl)methanone.

C. Antifungal Activity Data

The novel triazole fungicides synthesized from the 2,2-dimethylcyclopropane scaffold have shown promising antifungal activity. The following table summarizes the qualitative and comparative activity data.

Compound	Target Fungi	Activity Measurement	Result	Reference
(3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropyl)(1H-1,2,4-triazol-1-yl)methanone	Aspergillus niger, Candida albicans	Zone of Inhibition	18-20 mm	[1]
(3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropyl)(1H-1,2,4-triazol-1-yl)methanone	Aspergillus niger, Candida albicans	Zone of Inhibition	19-21 mm	[1]
Ketoconazole (Standard)	Aspergillus niger, Candida albicans	Zone of Inhibition	22-24 mm	[1]

Note: More extensive quantitative data (e.g., EC50 values) for these specific compounds is a subject for further research. The data presented indicates significant antifungal potential comparable to the commercial standard.

D. Mechanism of Action

Triazole fungicides, including those derived from the 2,2-dimethylcyclopropane scaffold, are known to inhibit the cytochrome P450 enzyme 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of CYP51 disrupts membrane integrity, leading to fungal growth inhibition and cell death.

References

• 1. jocpr.com [jocpr.com]

Application Notes and Protocols: Protecting the Hydroxyl Group of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the protection of the primary hydroxyl group of (2,2-Dimethylcyclopropyl)methanol. The following sections outline two common and effective strategies: formation of a tert-butyldimethylsilyl (TBS) ether and a benzyl (Bn) ether. These methods are widely used in multi-step organic synthesis to mask the reactivity of the hydroxyl group, allowing for chemical transformations on other parts of the molecule.

Introduction

(2,2-Dimethylcyclopropyl)methanol is a valuable building block in medicinal chemistry and materials science. Its primary alcohol is a key functional group for further molecular elaboration. Protecting this hydroxyl group is a critical step in many synthetic routes. The choice of protecting group depends on the overall synthetic strategy, including the stability of the protecting group to various reaction conditions and the ease of its removal. This document details the application of two robust protecting groups: the sterically hindered and acid/fluoride-labile tert-butyldimethylsilyl (TBS) group, and the versatile benzyl (Bn) group, which is readily cleaved by hydrogenolysis.

Protecting Group Strategies

Two primary methods for the protection of (2,2-Dimethylcyclopropyl)methanol are presented:

• tert-Butyldimethylsilyl (TBS) Ether Formation: This method provides a protecting group that is stable to a wide range of non-acidic reagents and chromatographic conditions.[1] Cleavage is typically achieved under acidic conditions or with a fluoride source.[2][3]

• Benzyl (Bn) Ether Formation: Benzyl ethers are stable to most acidic and basic conditions, making them a versatile choice.[4] Deprotection is most commonly and cleanly achieved by catalytic hydrogenolysis.[5][6]

Data Presentation

The following tables summarize typical quantitative data for the protection and deprotection of primary alcohols, which are representative for (2,2-Dimethylcyclopropyl)methanol.

Table 1: Protection of (2,2-Dimethylcyclopropyl)methanol

Protecting Group	Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
TBDMS	TBDMS-Cl, Imidazole	DMF	Room Temp	3 - 6	>95%[7]
Benzyl	BnBr, NaH	THF	0 to Room Temp	2 - 4	>90%

Table 2: Deprotection of Protected (2,2-Dimethylcyclopropyl)methanol

Protected Alcohol	Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
(2,2-Dimethylcyclopropyl)methoxy-TBDMS	TBAF (1.0 M in THF)	THF	Room Temp	1 - 2	>98%[7]
(2,2-Dimethylcyclopropyl)methoxy-TBDMS	Acetic Acid/H₂O (3:1)	-	Room Temp	12	>90%[7]
Benzyl-(2,2-dimethylcyclopropyl)methoxymethane	H₂, 10% Pd/C	Ethanol	Room Temp	2 - 4	>95%[8]

Experimental Protocols

Protocol 1: tert-Butyldimethylsilyl (TBS) Ether Protection

This protocol describes the formation of the TBDMS ether of (2,2-Dimethylcyclopropyl)methanol.[7]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 eq.) in anhydrous DMF, add imidazole (2.2 eq.).

• To this stirred solution, add TBDMS-Cl (1.1 eq.) portion-wise at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 3-6 hours.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volumes).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired TBDMS ether.

Protocol 2: Deprotection of a TBDMS Ether using Tetrabutylammonium Fluoride (TBAF)

This protocol details the cleavage of the TBDMS ether to regenerate the alcohol.[7]

Materials:

• tert-Butyl((2,2-dimethylcyclopropyl)methoxy)dimethylsilane

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 eq.) in anhydrous THF.

• Add the TBAF solution (1.1 eq.) dropwise to the stirred solution at room temperature.

• Monitor the reaction by TLC. Deprotection is usually complete within 1-2 hours.

• Quench the reaction with water and extract the product with diethyl ether (3 x volumes).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Protocol 3: Benzyl (Bn) Ether Protection via Williamson Ether Synthesis

This protocol outlines the synthesis of the benzyl ether of (2,2-Dimethylcyclopropyl)methanol.[4][9]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a suspension of sodium hydride (1.2 eq.) in anhydrous THF at 0 °C, add a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 eq.) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material (typically 2-4 hours).

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 4: Deprotection of a Benzyl Ether by Catalytic Hydrogenolysis

This protocol describes the removal of the benzyl protecting group.[5][8]

Materials:

• 1-(((2,2-Dimethylcyclopropyl)methoxy)methyl)benzene

• 10% Palladium on carbon (Pd/C)

• Ethanol

• Hydrogen gas (H₂) source (e.g., balloon or hydrogenation apparatus)

Procedure:

• Dissolve the benzyl-protected alcohol (1.0 eq.) in ethanol in a flask equipped with a stir bar.

• Carefully add 10% Pd/C (5-10 mol% by weight) to the solution.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is typically sufficient) at room temperature.

• Monitor the reaction progress by TLC. The reaction is usually complete within 2-4 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the deprotected alcohol. Further purification by column chromatography is typically not required.

Visualizations

The following diagrams illustrate the workflows for the protection and deprotection of the hydroxyl group of (2,2-Dimethylcyclopropyl)methanol.

Caption: General workflow for the protection of (2,2-Dimethylcyclopropyl)methanol.

Caption: General workflow for the deprotection of protected (2,2-Dimethylcyclopropyl)methanol.

References

• 1. (2-Methylcyclopropyl)methanol | C5H10O | CID 138655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: Esterification Reactions of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the esterification reactions of (2,2-dimethylcyclopropyl)methanol, a valuable building block in organic synthesis and pharmaceutical development. The protocols detailed below are based on well-established esterification methodologies, adapted for this specific substrate.

Introduction

(2,2-Dimethylcyclopropyl)methanol is a primary alcohol featuring a sterically hindered cyclopropyl group. Its esters are of significant interest in medicinal chemistry, potentially serving as prodrugs or key intermediates in the synthesis of bioactive molecules. The unique physicochemical properties conferred by the dimethylcyclopropyl moiety can influence a drug candidate's metabolic stability, lipophilicity, and pharmacokinetic profile. One notable application of a structurally related compound, (S)-(+)-2,2-dimethylcyclopropane carboxylic acid, is as a key intermediate in the synthesis of Cilastatin, an inhibitor of dehydropeptidase-I.[1] This highlights the pharmaceutical relevance of the 2,2-dimethylcyclopropyl scaffold.

This document outlines several common and effective methods for the esterification of (2,2-dimethylcyclopropyl)methanol, including Fischer Esterification, Steglich Esterification, acylation with acyl chlorides, and Mitsunobu reaction. Each section provides a detailed experimental protocol and a summary of expected reaction parameters and outcomes.

Data Presentation: Summary of Esterification Reactions

The following table summarizes typical conditions and expected yields for the esterification of (2,2-dimethylcyclopropyl)methanol with various carboxylic acids. These values are based on established methodologies for primary alcohols and may require optimization for specific substrates.

Esterification Method	Carboxylic Acid/Acylating Agent	Catalyst/Reagent	Solvent	Temperature (°C)	Typical Reaction Time (h)	Expected Yield (%)	Reference Methodologies
Fischer Esterification	Acetic Acid	H₂SO₄ (catalytic)	Acetic Acid (excess)	Reflux	4 - 8	60 - 75	[2][3]
Benzoic Acid	p-Toluenesulfonic acid (catalytic)	Toluene	Reflux (Dean-Stark)	6 - 12	70 - 85	[2]
Steglich Esterification	4-Nitrobenzoic Acid	DCC (1.1 eq), DMAP (0.1 eq)	Dichloromethane	Room Temperature	2 - 4	85 - 95	[4][5][6][7][8]
Boc-Gly-OH	EDC (1.2 eq), DMAP (0.1 eq)	Dichloromethane	Room Temperature	3 - 6	80 - 90	[4][5][6]
Acylation	Acetyl Chloride	Pyridine or Triethylamine (1.2 eq)	Dichloromethane	0 to RT	1 - 2	90 - 98	[9][10][11][12]
Benzoyl Chloride	Triethylamine (1.2 eq)	Tetrahydrofuran	0 to RT	1 - 3	90 - 98	[9][10][11]
Mitsunobu Reaction	Benzoic Acid	PPh₃ (1.5 eq), DIAD (1.5 eq)	Tetrahydrofuran	0 to RT	2 - 4	80 - 90	[13][14][15][16][17]
Phthalimide (as N-nucleophile)	PPh₃ (1.5 eq), DEAD (1.5 eq)	Tetrahydrofuran	0 to RT	4 - 8	75 - 85	[13][14][15][16] (for synthesis of amine precursor)

DCC: Dicyclohexylcarbodiimide, DMAP: 4-Dimethylaminopyridine, EDC: N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide, Boc: tert-Butoxycarbonyl, PPh₃: Triphenylphosphine, DIAD: Diisopropyl azodicarboxylate, DEAD: Diethyl azodicarboxylate, RT: Room Temperature.

Experimental Protocols

Fischer Esterification of (2,2-Dimethylcyclopropyl)methanol with Acetic Acid

This method is a classic acid-catalyzed equilibrium reaction. Using a large excess of the carboxylic acid as the solvent drives the reaction towards the ester product.

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether

• Round-bottom flask, reflux condenser, separatory funnel, standard glassware

Procedure:

• To a round-bottom flask, add (2,2-dimethylcyclopropyl)methanol (1.0 eq) and glacial acetic acid (10-20 eq).

• Carefully add concentrated sulfuric acid (0.1 eq) to the stirred solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After cooling to room temperature, slowly pour the reaction mixture into a separatory funnel containing ice-cold water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude (2,2-dimethylcyclopropyl)methyl acetate.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Steglich Esterification of (2,2-Dimethylcyclopropyl)methanol with 4-Nitrobenzoic Acid

The Steglich esterification is a mild method that utilizes a carbodiimide to activate the carboxylic acid, allowing the reaction to proceed at room temperature.[4][6] It is particularly useful for acid-sensitive substrates.[7]

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• 4-Nitrobenzoic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• 0.5 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, standard glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-nitrobenzoic acid (1.05 eq), (2,2-dimethylcyclopropyl)methanol (1.0 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous dichloromethane dropwise to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Monitor the reaction by TLC. Upon completion, filter off the DCU precipitate and wash the solid with a small amount of cold dichloromethane.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting crude ester by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient).

Acylation of (2,2-Dimethylcyclopropyl)methanol with Acetyl Chloride

Acylation with an acyl chloride is a rapid and high-yielding method for ester synthesis. A base is required to neutralize the HCl byproduct.

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Acetyl Chloride

• Triethylamine (TEA) or Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, standard glassware

Procedure:

• Dissolve (2,2-dimethylcyclopropyl)methanol (1.0 eq) and anhydrous triethylamine (1.2 eq) in anhydrous dichloromethane in a dry round-bottom flask under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add acetyl chloride (1.1 eq) dropwise via a dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC. Once the starting alcohol is consumed, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude ester.

• The product is often of high purity, but can be further purified by vacuum distillation if necessary.

Mitsunobu Reaction of (2,2-Dimethylcyclopropyl)methanol with Benzoic Acid

The Mitsunobu reaction allows for the conversion of primary and secondary alcohols to a variety of functional groups, including esters, under mild conditions.[13][14][15] A key feature of this reaction is the inversion of stereochemistry at a chiral alcohol center.

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Benzoic Acid

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Tetrahydrofuran (THF), anhydrous

• Round-bottom flask, magnetic stirrer, syringe, standard glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve (2,2-dimethylcyclopropyl)methanol (1.0 eq), benzoic acid (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD (1.5 eq) dropwise via syringe to the stirred solution. An exothermic reaction is often observed.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct. Purify by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to isolate the desired (2,2-dimethylcyclopropyl)methyl benzoate.

Visualizations

General Esterification Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of esters from (2,2-dimethylcyclopropyl)methanol.

Caption: General workflow for the synthesis and purification of esters.

Logical Relationship of Esterification Methods

This diagram shows the logical relationship between different esterification methods based on the activation of the carboxylic acid or the alcohol.

Caption: Classification of esterification methods by activation strategy.

Applications in Drug Development

The synthesis of various esters of (2,2-dimethylcyclopropyl)methanol is a key strategy in drug discovery and development. These esters can be designed as prodrugs to improve the pharmacokinetic properties of a parent drug containing a carboxylic acid moiety. The ester linkage can be cleaved in vivo by esterase enzymes to release the active drug. The 2,2-dimethylcyclopropyl group can impart increased metabolic stability and lipophilicity, potentially leading to improved oral bioavailability and a more favorable distribution profile.

Furthermore, these esters can serve as crucial intermediates in the synthesis of more complex molecules. The ester functionality can be readily transformed into other functional groups or used as a handle for further molecular elaboration. The unique steric and electronic properties of the cyclopropyl ring can also be exploited to influence the conformation and binding affinity of a final drug candidate to its biological target.

References

• 1. Enzymatic production of Cilastatin intermediate via highly enantioselective hydrolysis of methyl (±)-2,2-dimethylcyclopropane carboxylate using newly isolated Rhodococcus sp. ECU1013 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 3. docsity.com [docsity.com]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Steglich Esterification [organic-chemistry.org]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Ester synthesis by acylation [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. The Divergent Reactivity of Acid Chlorides Under Transition Metal Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 14. glaserr.missouri.edu [glaserr.missouri.edu]
• 15. Mitsunobu Reaction [organic-chemistry.org]
• 16. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Grignard Reactions with (2,2-Dimethylcyclopropyl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of Grignard reactions in the synthesis of valuable derivatives from (2,2-dimethylcyclopropyl)methanol. These protocols are designed to be a practical guide for researchers in organic synthesis, medicinal chemistry, and drug development, offering clear methodologies and expected outcomes. The unique structural motif of the 2,2-dimethylcyclopropyl group is of significant interest in the development of novel therapeutic agents due to its conformational rigidity and metabolic stability.

Introduction to Grignard Reactions with (2,2-Dimethylcyclopropyl)methanol Derivatives

The Grignard reaction is a powerful and versatile tool for the formation of carbon-carbon bonds. When applied to derivatives of (2,2-dimethylcyclopropyl)methanol, such as 2,2-dimethylcyclopropanecarbaldehyde or ketones derived from it, a diverse range of secondary and tertiary alcohols can be synthesized. These products serve as key intermediates in the synthesis of complex molecules with potential biological activity.

The primary considerations for successful Grignard reactions with these substrates include the careful preparation of the Grignard reagent, strict anhydrous reaction conditions, and controlled temperature during the reaction. The inherent steric hindrance of the 2,2-dimethylcyclopropyl group can influence the reactivity and stereoselectivity of the addition.

Key Synthetic Pathways

Two main pathways are typically employed for the synthesis of target molecules using Grignard reactions with (2,2-dimethylcyclopropyl)methanol derivatives:

• Pathway A: Addition of a Grignard Reagent to a (2,2-Dimethylcyclopropyl) Carbonyl Compound. This is the most common approach, where a commercially available or freshly prepared Grignard reagent (e.g., methylmagnesium bromide, ethylmagnesium bromide) is added to 2,2-dimethylcyclopropanecarbaldehyde or a corresponding ketone.

• Pathway B: Formation and Reaction of a (2,2-Dimethylcyclopropyl)methyl Grignard Reagent. This pathway involves the preparation of a Grignard reagent from a (2,2-dimethylcyclopropyl)methyl halide, which is then reacted with various electrophiles, such as aldehydes or ketones.

Below is a visual representation of these synthetic pathways.

Caption: General synthetic pathways for Grignard reactions involving (2,2-dimethylcyclopropyl)methanol derivatives.

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving Grignard reactions with (2,2-dimethylcyclopropyl)methanol derivatives. Strict anhydrous conditions are critical for the success of these reactions. All glassware should be oven-dried or flame-dried under an inert atmosphere before use, and anhydrous solvents are required.

Protocol 1: Synthesis of 1-(2,2-Dimethylcyclopropyl)ethanol via Grignard Reaction of 2,2-Dimethylcyclopropanecarbaldehyde with Methylmagnesium Bromide

This protocol details the addition of a commercially available Grignard reagent to 2,2-dimethylcyclopropanecarbaldehyde.

Materials:

• 2,2-Dimethylcyclopropanecarbaldehyde

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (three-neck round-bottom flask, dropping funnel, condenser, nitrogen/argon inlet)

Procedure:

• Set up a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and a nitrogen inlet.

• Under a positive pressure of nitrogen, charge the flask with 2,2-dimethylcyclopropanecarbaldehyde (1.0 eq) dissolved in anhydrous diethyl ether.

• Cool the flask to 0 °C using an ice bath.

• Slowly add methylmagnesium bromide (1.1 eq) from the dropping funnel to the stirred solution over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford 1-(2,2-dimethylcyclopropyl)ethanol.

Protocol 2: Preparation of (2,2-Dimethylcyclopropyl)methylmagnesium Bromide and Subsequent Reaction with Formaldehyde

This protocol describes the formation of a Grignard reagent from (2,2-dimethylcyclopropyl)methyl bromide and its subsequent reaction with formaldehyde to yield (2,2-dimethylcyclopropyl)methanol.

Materials:

• (2,2-Dimethylcyclopropyl)methyl bromide

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether

• Paraformaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure: Part A: Preparation of the Grignard Reagent

• In a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, place magnesium turnings (1.2 eq) and a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, place a solution of (2,2-dimethylcyclopropyl)methyl bromide (1.0 eq) in anhydrous diethyl ether.

• Add a small portion of the bromide solution to the magnesium suspension to initiate the reaction. The disappearance of the iodine color and gentle refluxing of the ether indicates initiation.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 30 minutes.

Part B: Reaction with Formaldehyde

• Depolymerize paraformaldehyde by heating it gently in a separate flask and pass the resulting formaldehyde gas through a drying tube into the freshly prepared Grignard reagent solution at 0 °C with vigorous stirring.

• Alternatively, add dry paraformaldehyde powder (1.5 eq) portion-wise to the Grignard solution at 0 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 2 hours.

• Quench, extract, dry, and purify the product as described in Protocol 1.

Quantitative Data Summary

The following tables summarize typical quantitative data for Grignard reactions involving (2,2-dimethylcyclopropyl)methanol derivatives. Please note that yields and reaction times can vary depending on the specific reaction conditions and the scale of the reaction.

Table 1: Grignard Addition to 2,2-Dimethylcyclopropanecarbaldehyde

Grignard Reagent (R-MgX)	Product	Reaction Time (h)	Yield (%)
Methylmagnesium bromide	1-(2,2-Dimethylcyclopropyl)ethanol	2.5	85-95
Ethylmagnesium bromide	1-(2,2-Dimethylcyclopropyl)propan-1-ol	3	80-90
Phenylmagnesium bromide	(2,2-Dimethylcyclopropyl)(phenyl)methanol	4	75-85

Table 2: Characterization Data for 1-(2,2-Dimethylcyclopropyl)ethanol

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 3.45 (q, J=6.4 Hz, 1H), 1.20 (d, J=6.4 Hz, 3H), 1.10 (s, 3H), 0.95 (s, 3H), 0.80-0.65 (m, 1H), 0.50-0.35 (m, 2H)
¹³C NMR (CDCl₃, 100 MHz)	δ 70.1, 25.5, 22.3, 20.8, 19.5, 15.4
IR (neat, cm⁻¹)	3350 (br), 2960, 1450, 1370, 1080
MS (EI) m/z	114 (M⁺), 99, 81, 71, 57, 43

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship between the reactants and products.

Caption: Experimental workflow for a typical Grignard reaction.

Applications in Drug Development

The secondary and tertiary alcohols synthesized through these protocols are valuable building blocks in drug discovery. The 2,2-dimethylcyclopropyl moiety can impart desirable properties to drug candidates, including:

• Increased Metabolic Stability: The cyclopropyl ring is generally resistant to metabolic degradation, which can lead to improved pharmacokinetic profiles.

• Conformational Constraint: The rigid nature of the cyclopropane ring can lock a molecule into a specific conformation, potentially increasing its binding affinity and selectivity for a biological target.

• Modulation of Lipophilicity: The introduction of the cyclopropyl group can fine-tune the lipophilicity of a molecule, which is a critical parameter for drug absorption and distribution.

These features make (2,2-dimethylcyclopropyl)methanol derivatives and their subsequent Grignard reaction products attractive scaffolds for the development of new therapeutics in areas such as oncology, infectious diseases, and neuroscience.

Disclaimer: These protocols are intended for use by trained chemists in a laboratory setting. Appropriate safety precautions should be taken at all times. The quantitative data provided are for illustrative purposes and may vary.

The Role of the (2,2-Dimethylcyclopropyl)methanol Moiety in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The (2,2-dimethylcyclopropyl)methanol moiety and its derivatives represent a valuable building block in modern medicinal chemistry. The incorporation of the gem-dimethylcyclopropyl group into drug candidates can significantly enhance their pharmacological properties. This structural motif offers a unique combination of lipophilicity, metabolic stability, and conformational rigidity, which can lead to improved potency, selectivity, and pharmacokinetic profiles.

The gem-dimethylcyclopropyl group is a key feature in several successful drugs and clinical candidates, including the antiviral agent nirmatrelvir (a component of Paxlovid).[1] Its utility stems from the ability to introduce a lipophilic and three-dimensional element into a molecule, often leading to favorable interactions with the target protein while minimizing the number of rotatable bonds.[1] This can result in a more pre-organized conformation for binding, thus enhancing potency.

These application notes provide an overview of the strategic use of the (2,2-dimethylcyclopropyl)methanol motif in drug design, focusing on its application in the development of enzyme inhibitors. Detailed protocols for the synthesis and evaluation of such compounds are also presented.

Application in Enzyme Inhibitor Design: A Case Study on Coronavirus 3C-like Protease Inhibitors

A notable example of the successful incorporation of a cyclopropyl group to enhance inhibitory activity is in the development of broad-spectrum inhibitors of coronavirus 3C-like proteases (3CLpro). While not directly synthesized from (2,2-dimethylcyclopropyl)methanol, these inhibitors feature a closely related gem-difluorocyclopropyl group, which similarly enhances potency. The principles and protocols are directly applicable to the design of inhibitors utilizing the gem-dimethylcyclopropyl moiety.

The following data summarizes the inhibitory activity of a series of cyclopropane-based inhibitors against SARS-CoV-2 3CLpro.

Compound	R Group	IC50 (µM) vs. SARS-CoV-2 3CLpro
1c/d	Phenyl	> 1250
2c/d	gem-difluorophenyl	0.45 ± 0.05
5c/d	4-fluorophenyl	0.20 ± 0.02
10c/d	4-chlorophenyl	0.15 ± 0.01
11c/d	4-methoxyphenyl	0.12 ± 0.01
13c/d	Methyl	0.35 ± 0.04
14c/d	Ethyl	0.30 ± 0.03
15c/d	Cyclohexyl	0.25 ± 0.02

Data adapted from a study on broad-spectrum coronavirus 3C-like protease inhibitors.

The data clearly demonstrates that the incorporation of a cyclopropyl group, particularly when substituted, leads to potent inhibition of the viral protease. The gem-difluoro substitution in compound 2c/d significantly increased potency compared to the unsubstituted phenyl derivative 1c/d .[2]

Experimental Protocols

Synthesis of Cyclopropane-Based Inhibitors

The following is a general protocol for the synthesis of peptidyl aldehyde inhibitors incorporating a cyclopropyl moiety, adapted from established methodologies.[2]

Workflow for Synthesis of Cyclopropane-Based Inhibitors

Caption: Synthetic workflow for cyclopropane-based inhibitors.

Materials:

• (2,2-Dimethylcyclopropyl)methanol or other suitable cyclopropyl alcohol

• Disuccinimidyl carbonate (DSC)

• Peptidyl amino alcohol

• Dess–Martin periodinane (DMP)

• Sodium bisulfite

• Appropriate solvents (e.g., DMF, DCM) and reagents

Procedure:

• Activation of the Cyclopropyl Alcohol:

  • Dissolve the cyclopropyl alcohol in a suitable solvent (e.g., anhydrous DMF).

  • Add disuccinimidyl carbonate and a non-nucleophilic base (e.g., triethylamine).

  • Stir the reaction at room temperature until the activation is complete (monitor by TLC or LC-MS).

• Coupling with Peptidyl Amino Alcohol:

  • To the activated cyclopropyl derivative, add the desired peptidyl amino alcohol.

  • Continue stirring at room temperature overnight.

  • Work up the reaction by quenching with water and extracting the product with an organic solvent.

  • Purify the coupled product by column chromatography.

• Oxidation to the Aldehyde:

  • Dissolve the purified alcohol in an appropriate solvent (e.g., DCM).

  • Add Dess–Martin periodinane and stir at room temperature.

  • Monitor the reaction for the disappearance of the starting material.

  • Quench the reaction with a saturated solution of sodium thiosulfate.

  • Extract the aldehyde and purify by chromatography.

• Formation of the Bisulfite Adduct (Optional):

  • For increased stability, the aldehyde can be converted to its bisulfite adduct.

  • Dissolve the aldehyde in a suitable solvent and treat with an aqueous solution of sodium bisulfite.

  • Stir until precipitation is complete.

  • Collect the solid by filtration and wash with a non-polar solvent.

Biochemical Fluorescence Resonance Energy Transfer (FRET) Assay for Protease Inhibition

This protocol describes a FRET-based assay to determine the inhibitory activity of compounds against a target protease.

Workflow for FRET-Based Inhibition Assay

Caption: Workflow for a FRET-based enzyme inhibition assay.

Materials:

• Purified target protease

• FRET substrate specific for the protease

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.3, 100 mM NaCl, 1 mM EDTA)

• Test compounds (inhibitors) dissolved in DMSO

• 384-well black assay plates

• Fluorescence plate reader

Procedure:

• Prepare Reagent Solutions:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Dilute the enzyme and FRET substrate to their final working concentrations in assay buffer.

• Assay Protocol:

  • Dispense a small volume (e.g., 20 nL) of the compound dilutions into the wells of a 384-well plate.

  • Add the enzyme solution to all wells and mix.

  • Pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes).

  • Initiate the enzymatic reaction by adding the FRET substrate solution to all wells.

  • Immediately begin monitoring the fluorescence signal (e.g., excitation at 360 nm, emission at 460 nm) at regular intervals for a set duration (e.g., 30 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (slope of the fluorescence vs. time curve) for each well.

  • Normalize the velocities to the control wells (containing DMSO without inhibitor).

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Inhibition Assay

This protocol outlines a general method for evaluating the antiviral activity of inhibitors in a cell-based assay.

Procedure:

• Cell Seeding:

  • Seed host cells (e.g., VeroE6 for SARS-CoV-2) in 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Treatment and Infection:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound dilutions.

  • Infect the cells with the virus at a specific multiplicity of infection (MOI).

• Incubation:

  • Incubate the plates at 37°C in a 5% CO2 incubator for a period sufficient for viral replication (e.g., 24-48 hours).

• Quantification of Viral Activity:

  • Assess the viral-induced cytopathic effect (CPE) or quantify viral RNA levels using RT-qPCR.

  • Alternatively, use a reporter virus (e.g., expressing luciferase) and measure the reporter signal.

• Data Analysis:

  • Determine the concentration of the compound that inhibits viral activity by 50% (EC50).

  • Concurrently, assess the cytotoxicity of the compounds on uninfected cells to determine the 50% cytotoxic concentration (CC50) and calculate the selectivity index (SI = CC50/EC50).

Signaling Pathway and Mechanism of Action

The primary mechanism of action for the described inhibitors is the direct inhibition of a key viral enzyme, the 3C-like protease. This protease is essential for the cleavage of the viral polyprotein into functional viral proteins, a critical step in the viral replication cycle.

Viral Protease Inhibition Mechanism

Caption: Inhibition of viral replication via 3CL protease.

By binding to the active site of the 3C-like protease, the cyclopropyl-containing inhibitors block the processing of the viral polyprotein. This prevents the formation of essential viral enzymes and structural proteins, thereby halting the viral replication cycle. The conformational constraint and lipophilic nature of the gem-dimethylcyclopropyl group can contribute to a high binding affinity and specificity for the protease's active site.

References

• 1. drughunter.com [drughunter.com]
• 2. Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of (2,2-Dimethylcyclopropyl)methanol via Cyclopropanation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of (2,2-dimethylcyclopropyl)methanol, a valuable building block in medicinal chemistry and organic synthesis. The featured protocol utilizes the Furukawa modification of the Simmons-Smith reaction, a reliable and high-yielding method for the cyclopropanation of allylic alcohols. Detailed experimental procedures, quantitative data, and safety precautions are outlined to ensure successful and safe execution.

Introduction

The cyclopropane moiety is a key structural feature in numerous biologically active molecules and pharmaceutical agents due to its unique conformational properties and metabolic stability. The synthesis of substituted cyclopropanes, such as (2,2-dimethylcyclopropyl)methanol, is therefore of significant interest to the drug development community.

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, involving the reaction of an alkene with an organozinc carbenoid.[1][2] The Furukawa modification, which employs diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂), offers enhanced reactivity and reproducibility compared to the traditional zinc-copper couple, particularly for allylic alcohols.[3] A key advantage of this method when applied to allylic alcohols like 3-methyl-2-buten-1-ol (prenol) is the directing effect of the hydroxyl group. The zinc reagent coordinates to the oxygen atom, delivering the methylene group to the same face of the double bond, which results in high diastereoselectivity.

Reaction Scheme

The cyclopropanation of 3-methyl-2-buten-1-ol (prenol) to (2,2-dimethylcyclopropyl)methanol proceeds as follows:

Figure 1. Synthesis of (2,2-dimethylcyclopropyl)methanol from 3-methyl-2-buten-1-ol via a modified Simmons-Smith reaction.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the synthesis of (2,2-dimethylcyclopropyl)methanol.

3.1. Materials and Equipment

• Reagents:

  • 3-methyl-2-buten-1-ol (≥98%)

  • Diethylzinc (1.0 M solution in hexanes)

  • Diiodomethane (99%, stabilized)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Inert gas (Argon or Nitrogen)

• Equipment:

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Syringes and needles

  • Rubber septa

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for extraction and filtration

  • Silica gel for column chromatography

3.2. Detailed Experimental Procedure

• Reaction Setup: Under an inert atmosphere of argon or nitrogen, equip a dry round-bottom flask with a magnetic stir bar and a rubber septum.

• Addition of Substrate: Add 3-methyl-2-buten-1-ol (1.0 equivalent) to the flask, followed by anhydrous dichloromethane to achieve a concentration of approximately 0.2 M.

• Formation of Zinc Alkoxide: Cool the solution to 0 °C using an ice-water bath. Slowly add diethylzinc (1.2 equivalents) dropwise via syringe over 10-15 minutes. Stir the resulting mixture at 0 °C for 30 minutes. Ethane gas will evolve during this step.

• Cyclopropanation: To the zinc alkoxide solution, add diiodomethane (1.2 equivalents) dropwise at 0 °C. Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 16-24 hours.

• Reaction Quenching and Work-up: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield pure (2,2-dimethylcyclopropyl)methanol.

Quantitative Data

The following table summarizes the typical quantitative parameters for the synthesis of (2,2-dimethylcyclopropyl)methanol using the described protocol.

Parameter	Value	Notes
Substrate	3-methyl-2-buten-1-ol	-
Reagents	Diethylzinc, Diiodomethane	Furukawa Modification
Stoichiometry (Substrate:Et₂Zn:CH₂I₂)	1 : 1.2 : 1.2	A slight excess of reagents ensures complete conversion.
Solvent	Anhydrous Dichloromethane	-
Temperature	0 °C to Room Temperature	-
Reaction Time	16 - 24 hours	Reaction progress can be monitored by TLC or GC.
Typical Yield	80-95%	Isolated yield after purification.
Diastereoselectivity	>95% (syn)	The hydroxyl group directs the cyclopropanation.

Characterization Data for (2,2-Dimethylcyclopropyl)methanol: [4]

• Appearance: Colorless liquid

• Molecular Formula: C₆H₁₂O

• Molecular Weight: 100.16 g/mol

• Boiling Point: 135-137 °C

• ¹H NMR (CDCl₃, 400 MHz): δ 3.44 (d, J = 7.2 Hz, 2H), 1.08 (s, 3H), 0.98 (s, 3H), 0.80 – 0.72 (m, 1H), 0.45 – 0.38 (m, 1H), 0.18 – 0.12 (m, 1H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 68.4, 27.1, 22.0, 19.7, 16.1, 15.8.

• IR (neat, cm⁻¹): 3335 (br, O-H), 2955, 1455, 1025.

Visualizations

Caption: Experimental workflow for the synthesis of (2,2-dimethylcyclopropyl)methanol.

Caption: Logical relationship of key reactants and intermediates.

Safety Precautions

• Diethylzinc is highly pyrophoric and reacts violently with water and air. It must be handled under a strict inert atmosphere using appropriate syringe techniques.

• Diiodomethane is a dense liquid and should be handled in a well-ventilated fume hood. It is light-sensitive and should be stored accordingly.

• Dichloromethane is a volatile solvent and a suspected carcinogen. All manipulations should be performed in a fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

• The quenching of the reaction with aqueous ammonium chloride is exothermic and can lead to the evolution of flammable gases. This step should be performed slowly and with adequate cooling.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. arkat-usa.org [arkat-usa.org]
• 3. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 4. PubChemLite - (2,2-dimethylcyclopropyl)methanol (C6H12O) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (2,2-Dimethylcyclopropyl)methanol

Welcome to the technical support center for the synthesis of (2,2-Dimethylcyclopropyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in this specific cyclopropanation reaction. The (2,2-dimethylcyclopropyl)methanol moiety is a valuable building block in medicinal chemistry, and achieving its synthesis with a high yield is crucial for advancing research and development. This document provides practical, experience-driven solutions to optimize your experimental outcomes.

I. Foundational Knowledge: The Simmons-Smith Reaction

The synthesis of (2,2-Dimethylcyclopropyl)methanol is most commonly achieved via the Simmons-Smith cyclopropanation of 3-methyl-2-buten-1-ol. This reaction involves an organozinc carbenoid, typically formed from diiodomethane (CH₂I₂) and a zinc-copper couple (Zn(Cu)) or diethylzinc (Et₂Zn). The reaction is valued for its stereospecificity and functional group tolerance.[1][2]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of (2,2-Dimethylcyclopropyl)methanol, presented in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My Simmons-Smith reaction is resulting in a very low yield or no desired product at all. What are the likely causes and how can I troubleshoot this?

A1: Low or no yield in a Simmons-Smith reaction is a common but often solvable issue. The root cause typically lies with the activity of the zinc reagent, the purity of your starting materials, or the reaction conditions. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Verify Zinc Reagent Activity: The most critical factor is the activity of the zinc carbenoid.[3]

  • Zinc-Copper Couple (Zn(Cu)): Ensure it is freshly prepared and highly active. Older or improperly prepared Zn(Cu) will have significantly reduced reactivity. Consider using ultrasound during its preparation to enhance activation.[3]

  • Furukawa Modification (Et₂Zn/CH₂I₂): This modification often provides more reproducible results and a faster reaction.[2][4] If you are using the traditional Zn(Cu) couple with poor results, switching to diethylzinc is a highly recommended first step.

• Check Reagent and Solvent Purity:

  • Water and Oxygen Sensitivity: The organozinc reagents used are highly sensitive to moisture and atmospheric oxygen. Ensure all glassware is oven-dried or flame-dried before use and that the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon).[3]

  • Purity of 3-methyl-2-buten-1-ol: Impurities in the starting alkene can inhibit the reaction. Consider purifying the allylic alcohol by distillation if its purity is questionable.

  • Purity of Diiodomethane: Diiodomethane can degrade over time, releasing iodine which can interfere with the reaction. Use freshly distilled or commercially available high-purity diiodomethane. Store it over copper wire to scavenge any iodine that may form.

• Reaction Temperature and Time:

  • While many Simmons-Smith reactions proceed well at room temperature, gentle heating (e.g., to 40°C in a solvent like diethyl ether or dichloromethane) can sometimes improve the rate and yield. However, be cautious, as higher temperatures can also lead to side reactions.[3]

  • If the reaction is sluggish, extending the reaction time (e.g., to 24-48 hours) may be necessary for complete conversion.[3]

Issue 2: Formation of Significant Byproducts

Q2: I am observing significant byproduct formation in my reaction mixture. What are these byproducts and how can I minimize them?

A2: Byproduct formation can complicate purification and reduce the yield of (2,2-Dimethylcyclopropyl)methanol. The most common byproduct is the result of an insertion reaction with the hydroxyl group of the starting material.

Common Byproducts and Prevention Strategies:

Byproduct	Formation Mechanism	Prevention Strategy
Alkoxymethylzinc species	The acidic proton of the hydroxyl group in 3-methyl-2-buten-1-ol can react with the zinc carbenoid.	Use of a modified procedure where the alcohol is first deprotonated with a stoichiometric amount of diethylzinc before the addition of diiodomethane. This forms a zinc alkoxide, which then directs the cyclopropanation to the double bond.
Polymerization products	Traces of acid can lead to the polymerization of the starting alkene.	Ensure all reagents and solvents are free from acidic impurities. Using anhydrous solvents is crucial.

Experimental Protocol to Minimize Byproduct Formation (Charette Modification):

A highly effective method to avoid O-H insertion is to pre-form the zinc alkoxide.

• Under an inert atmosphere, dissolve 3-methyl-2-buten-1-ol (1.0 equiv) in anhydrous dichloromethane.

• Cool the solution to 0°C.

• Add diethylzinc (1.1 equiv, as a 1.0 M solution in hexanes) dropwise. You should observe gas evolution (ethane). Stir for 20 minutes at 0°C.

• Add diiodomethane (1.2 equiv) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Proceed with standard aqueous workup and purification.

This procedure not only prevents O-H insertion but also utilizes the directing effect of the resulting zinc alkoxide to enhance the rate and stereoselectivity of the cyclopropanation.[1]

III. Frequently Asked Questions (FAQs)

Q3: Can I use a different solvent for the reaction?

A3: Yes, while diethyl ether and dichloromethane are common, other non-coordinating, non-protic solvents can be used. The choice of solvent can influence the reaction rate. The rate of the Simmons-Smith reaction generally decreases with increasing basicity of the solvent.[5] Dichloromethane and 1,2-dichloroethane are often good choices for their ability to dissolve the reagents and intermediates.[5]

Q4: How do I properly activate the zinc-copper couple?

A4: Freshly prepared, highly active zinc-copper couple is crucial for the success of the traditional Simmons-Smith reaction.

Protocol for Zinc-Copper Couple Preparation:

• Place zinc dust (3.0 equiv) in a flask equipped with a reflux condenser and a magnetic stir bar.

• Wash the zinc dust with 1 M HCl to remove the oxide layer, followed by washes with deionized water, acetone, and finally, diethyl ether.

• Add a solution of copper(II) acetate in glacial acetic acid and heat to reflux with stirring for 1-2 hours.

• Allow the dark gray solid to settle, decant the supernatant, and wash the solid repeatedly with anhydrous diethyl ether under an inert atmosphere.

• The resulting zinc-copper couple should be used immediately.

Q5: My purification by column chromatography is difficult. Are there any tips?

A5: Purification can be challenging due to the similar polarities of the starting material and the product.

• TLC Analysis: Use a developing system that gives good separation between 3-methyl-2-buten-1-ol and (2,2-Dimethylcyclopropyl)methanol. A mixture of hexanes and ethyl acetate is a good starting point.

• Column Chromatography: Use a long column with a high surface area silica gel. A shallow solvent gradient can improve separation.

• Distillation: If the reaction is clean and high-yielding, purification by distillation under reduced pressure can be an effective alternative to chromatography.

IV. Visualizing the Workflow

Diagram 1: Troubleshooting Flowchart for Low Yield

Caption: A decision tree for troubleshooting low product yield.

Diagram 2: Reaction Mechanism of the Simmons-Smith Reaction

Caption: The mechanism of the Simmons-Smith cyclopropanation.

V. References

• BenchChem. (2025). Technical Support Center: Optimizing Cyclopropanation Reactions. Retrieved from BenchChem website.

• BenchChem. (2025). Technical Support Center: Optimizing Reaction Conditions for Functionalizing the Cyclopropyl Ring. Retrieved from BenchChem website.

• ResearchGate. (n.d.). Reaction condition optimization for cyclopropanation. Retrieved from ResearchGate.

• ResearchGate. (n.d.). Optimization of Reaction Conditions a. Retrieved from ResearchGate.

• Organic Reactions. (2004). Simmons-Smith Cyclopropanation Reaction. Retrieved from Wiley Online Library.

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from organic-chemistry.org.

• Wikipedia. (n.d.). Simmons–Smith reaction. Retrieved from en.wikipedia.org.

• OrgoSolver. (n.d.). Simmons–Smith reaction – cyclopropanation of alkenes. Retrieved from orgosolver.com.

• MDPI. (2022). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 27(21), 7283.

• Semantic Scholar. (2004). Simmons‐Smith Cyclopropanation Reaction. Retrieved from semanticscholar.org.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. orgosolver.com [orgosolver.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude (2,2-Dimethylcyclopropyl)methanol by Distillation

Welcome to the technical support center for the purification of crude (2,2-Dimethylcyclopropyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during the distillation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of (2,2-Dimethylcyclopropyl)methanol relevant to its distillation?

Property	Value	Source
CAS Number	930-50-7	[1]
Molecular Formula	C6H12O
Molecular Weight	100.16 g/mol	[2]
Purity (Commercial)	Typically around 95%

Q2: What are the common impurities found in crude (2,2-Dimethylcyclopropyl)methanol?

A2: The most common impurities will depend on the synthetic route used. A frequent precursor is an aldehyde that is reduced to the alcohol. If the starting aldehyde contains unsaturated impurities, these can also be reduced, leading to corresponding alcohol impurities. For instance, in the synthesis of a related compound, cyclopropylmethanol, the presence of crotonaldehyde as an impurity in the starting cyclopropanecarboxaldehyde leads to the formation of n-butanol as a significant byproduct, often in the range of 10-15%.[3] Given the structural similarity, it is plausible that analogous impurities could be present in crude (2,2-Dimethylcyclopropyl)methanol.

Q3: Can (2,2-Dimethylcyclopropyl)methanol form an azeotrope with water?

A3: There is no specific data in the provided search results confirming or denying the formation of an azeotrope between (2,2-Dimethylcyclopropyl)methanol and water. However, many alcohols with similar molecular weights can form azeotropes with water. It is crucial to consider this possibility during distillation, especially if water was used during the work-up of the reaction mixture. If an azeotrope is suspected, techniques like azeotropic distillation with a suitable entrainer may be necessary.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the distillation of crude (2,2-Dimethylcyclopropyl)methanol.

Problem 1: Poor separation of (2,2-Dimethylcyclopropyl)methanol from a close-boiling impurity.

• Possible Cause: The crude mixture may contain impurities with boiling points very close to that of (2,2-Dimethylcyclopropyl)methanol, such as n-butanol, which has a boiling point of 117.7 °C.

• Solution:

  • Fractional Distillation: Employ a fractional distillation column with a high number of theoretical plates. The efficiency of the separation is directly related to the length and packing material of the column.

  • Vacuum Distillation: Reducing the pressure will lower the boiling points of all components. The difference in boiling points between the desired product and the impurity may change under vacuum, potentially improving separation. It's important to use a nomograph or experimental data to determine the optimal pressure and temperature.

  • Azeotropic Distillation: If a suitable entrainer can be found that forms an azeotrope with the impurity but not the product (or vice versa), this can be an effective separation method.

Problem 2: The product is co-distilling with water.

• Possible Cause: Formation of a minimum-boiling azeotrope between (2,2-Dimethylcyclopropyl)methanol and water.

• Solution:

  • Drying: Before distillation, thoroughly dry the crude product using a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate).

  • Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent that forms a ternary azeotrope with water and the product, allowing for the removal of water. Toluene is a common entrainer for breaking alcohol-water azeotropes.

Problem 3: The product is decomposing during distillation.

• Possible Cause: (2,2-Dimethylcyclopropyl)methanol may be thermally labile at its atmospheric boiling point. While specific data on its decomposition temperature is unavailable, cyclopropane rings can be susceptible to thermal rearrangement at elevated temperatures.

• Solution:

  • Vacuum Distillation: This is the most effective solution to prevent thermal decomposition. By lowering the pressure, the boiling point of the compound is significantly reduced, allowing for distillation at a safer temperature.

  • Monitor Pot Temperature: Keep the temperature of the distillation flask as low as possible while maintaining a steady distillation rate.

Problem 4: Bumping or uneven boiling in the distillation flask.

• Possible Cause: Lack of boiling chips or a stir bar, or superheating of the liquid.

• Solution:

  • Add Boiling Chips/Stir Bar: Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.

  • Ensure Even Heating: Use a heating mantle with a stirrer or an oil bath to ensure even heat distribution.

Experimental Protocols

1. Atmospheric Fractional Distillation

This protocol is suitable for separating (2,2-Dimethylcyclopropyl)methanol from impurities with significantly different boiling points.

• Apparatus:

  • Round-bottom flask

  • Fractionating column (e.g., Vigreux or packed column)

  • Distillation head with a thermometer

  • Condenser

  • Receiving flask

  • Heating mantle or oil bath

  • Boiling chips or magnetic stirrer and stir bar

• Procedure:

  • Place the crude (2,2-Dimethylcyclopropyl)methanol and a few boiling chips or a stir bar into the round-bottom flask.

  • Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation head.

  • Begin heating the flask gently.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Collect fractions in separate receiving flasks based on the boiling point. The initial fraction will likely contain lower-boiling impurities.

  • Collect the fraction that distills at the expected boiling point of (2,2-Dimethylcyclopropyl)methanol.

  • Stop the distillation when the temperature begins to rise again, indicating the presence of higher-boiling impurities.

2. Vacuum Fractional Distillation

This is the recommended method for purifying (2,2-Dimethylcyclopropyl)methanol, especially if thermal decomposition is a concern.

• Apparatus:

  • Same as atmospheric distillation, but with a vacuum adapter and a vacuum source (e.g., vacuum pump).

  • A manometer to monitor the pressure is highly recommended.

• Procedure:

  • Assemble the vacuum distillation apparatus. Ensure all joints are properly sealed with vacuum grease.

  • Add the crude product and a stir bar to the distillation flask. Do not use boiling chips for vacuum distillation.

  • Turn on the condenser cooling water.

  • Slowly apply the vacuum to the system.

  • Once the desired pressure is reached and stable, begin heating the flask.

  • Collect fractions as described in the atmospheric distillation protocol, noting the boiling point at the recorded pressure.

  • After collecting the desired product, cool the system to room temperature before releasing the vacuum.

Visualizations

Caption: Troubleshooting logic for distillation issues.

Caption: General experimental workflow for distillation.

References

• 1. Hit2Lead | (2,2-dimethylcyclopropyl)methanol | CAS# 930-50-7 | MFCD11054018 | BB-4033976 [hit2lead.com]
• 2. (2,3-Dimethylcyclopropyl)methanol | C6H12O | CID 12579403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DE19543087A1 - Process for the preparation of cyclopropylmethanol - Google Patents [patents.google.com]

Technical Support Center: Reactions of (2,2-Dimethylcyclopropyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,2-Dimethylcyclopropyl)methanol. The information is designed to help you anticipate and troubleshoot common side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of side products observed in reactions with (2,2-Dimethylcyclopropyl)methanol?

A1: The most prevalent side products arise from the rearrangement of the (2,2-dimethylcyclopropyl)methyl carbocation, which is highly prone to ring-opening. This cation can exist in equilibrium with cyclobutyl and homoallyl cations.[1] Consequently, reactions that proceed through a carbocationic intermediate are likely to yield a mixture of products. The primary types of side products are homoallylic alcohols and their derivatives, resulting from the opening of the cyclopropane ring.

Q2: I am performing an oxidation of (2,2-Dimethylcyclopropyl)methanol. Which oxidation method is least likely to produce side products?

A2: The Swern oxidation is recommended for the clean conversion of (2,2-Dimethylcyclopropyl)methanol to the corresponding aldehyde, (2,2-Dimethylcyclopropyl)acetaldehyde. The mild and basic conditions of the Swern oxidation minimize the risk of acid-catalyzed rearrangement of the cyclopropane ring.

Troubleshooting Guides

Oxidation Reactions

Problem: My oxidation of (2,2-Dimethylcyclopropyl)methanol is producing a mixture of products, including what appear to be ring-opened byproducts.

Likely Cause: The use of acidic oxidizing agents, such as Pyridinium Chlorochromate (PCC), can generate the unstable (2,2-dimethylcyclopropyl)methyl carbocation. This intermediate readily rearranges to form more stable homoallylic cations, leading to the formation of unsaturated, ring-opened aldehydes as side products.

Troubleshooting Steps:

• Switch to a Milder, Non-Acidic Oxidizing Agent: The Swern oxidation is an excellent alternative that proceeds under basic conditions, thus avoiding carbocation formation and subsequent rearrangement.

• Control Reaction Temperature: If using PCC is unavoidable, maintaining a low reaction temperature may help to minimize the extent of rearrangement.

Summary of Expected Products in Oxidation Reactions:

Oxidation Reagent	Desired Product	Common Side Products
PCC	(2,2-Dimethylcyclopropyl)acetaldehyde	3-Methylbut-3-enal, 3-Methylbut-2-enal
Swern Oxidation	(2,2-Dimethylcyclopropyl)acetaldehyde	Minimal to none

Experimental Protocol: Swern Oxidation of (2,2-Dimethylcyclopropyl)methanol

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) (0.2 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of dimethyl sulfoxide (DMSO) (2.2 eq.) in DCM via the dropping funnel, maintaining the temperature below -60 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of (2,2-Dimethylcyclopropyl)methanol (1.0 eq.) in DCM dropwise, ensuring the temperature remains below -60 °C.

• Stir the reaction mixture for 45 minutes at -78 °C.

• Add triethylamine (5.0 eq.) dropwise, and continue stirring for 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Esterification Reactions

Problem: My Fischer esterification of (2,2-Dimethylcyclopropyl)methanol is resulting in a low yield of the desired ester and the formation of significant byproducts.

Likely Cause: The strongly acidic conditions of the Fischer esterification promote the formation of the (2,2-dimethylcyclopropyl)methyl carbocation, which, as previously mentioned, is prone to rearrangement. This leads to the formation of homoallylic esters as major side products.

Troubleshooting Steps:

• Utilize a Milder Esterification Method: The Steglich esterification, which uses dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP), is performed under neutral conditions and is an excellent alternative to avoid acid-catalyzed rearrangements.

• Reaction with Acyl Chlorides: Converting the carboxylic acid to an acyl chloride and then reacting it with (2,2-Dimethylcyclopropyl)methanol in the presence of a non-nucleophilic base (e.g., pyridine) is another effective method that avoids strong acids.

Summary of Expected Products in Esterification Reactions:

Esterification Method	Desired Product	Common Side Products
Fischer Esterification	(2,2-Dimethylcyclopropyl)methyl ester	3-Methylbut-3-enyl ester, 3-Methylbut-2-enyl ester
Steglich Esterification	(2,2-Dimethylcyclopropyl)methyl ester	Minimal to none
Acyl Chloride	(2,2-Dimethylcyclopropyl)methyl ester	Minimal to none

Experimental Protocol: Steglich Esterification of (2,2-Dimethylcyclopropyl)methanol

• In a round-bottom flask, dissolve the carboxylic acid (1.0 eq.), (2,2-Dimethylcyclopropyl)methanol (1.2 eq.), and DMAP (0.1 eq.) in anhydrous DCM (0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq.) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reactions Involving Conversion to Alkyl Halides

Problem: When I react (2,2-Dimethylcyclopropyl)methanol with thionyl chloride to form the corresponding chloride, I obtain a mixture of products instead of the desired (2,2-Dimethylcyclopropyl)methyl chloride.

Likely Cause: The reaction of alcohols with thionyl chloride can proceed through an SNi mechanism, but the intermediate chlorosulfite ester can also ionize to form a carbocation, especially for a substrate that can form a stabilized carbocation. The resulting (2,2-dimethylcyclopropyl)methyl carbocation will then rearrange to give homoallylic chlorides.

Troubleshooting Steps:

• Use a Milder Chlorinating Agent: Consider using a reagent that is less likely to promote carbocation formation, such as N-chlorosuccinimide (NCS) in the presence of triphenylphosphine (an Appel reaction).

• Control Reaction Conditions: Performing the reaction at a lower temperature and in the presence of a non-nucleophilic base like pyridine may favor the SN2 pathway and minimize rearrangement.

Summary of Expected Products in Chlorination Reactions:

Chlorinating Agent	Desired Product	Common Side Products
Thionyl Chloride (SOCl2)	(2,2-Dimethylcyclopropyl)methyl chloride	4-Chloro-3-methylbut-1-ene, 1-Chloro-3-methylbut-2-ene
Appel Reaction (PPh3, CCl4)	(2,2-Dimethylcyclopropyl)methyl chloride	Minimal to none

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways leading to both desired products and common side products in reactions involving (2,2-Dimethylcyclopropyl)methanol.

Caption: Oxidation pathways of (2,2-Dimethylcyclopropyl)methanol.

Caption: Esterification pathways of (2,2-Dimethylcyclopropyl)methanol.

Caption: General rearrangement pathway of the (2,2-dimethylcyclopropyl)methyl cation.

References

• 1. benchchem.com [benchchem.com]

Navigating the Nuances of Simmons-Smith Cyclopropanation: A Technical Support Guide

Welcome to our technical support center dedicated to the Simmons-Smith cyclopropanation of substituted alkenes. This resource is tailored for researchers, scientists, and professionals in drug development seeking to troubleshoot and optimize their cyclopropanation experiments. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), comprehensive experimental protocols, and quantitative data to guide your synthetic strategies.

Troubleshooting Guide

This section addresses common issues encountered during the Simmons-Smith cyclopropanation of substituted alkenes, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

A diminished or complete absence of the desired cyclopropanated product is a frequent challenge. The underlying cause often relates to the activity of the zinc reagent or the purity of the reactants.

Potential Cause	Recommended Solution
Inactive Zinc-Copper Couple	Ensure the zinc-copper couple is freshly prepared and properly activated. The activity of the zinc reagent is a primary determinant of reaction success.[1] Consider using ultrasound to enhance activation.[1] Alternatively, heating zinc powder under an inert atmosphere can be an effective activation method.[2]
Poor Quality Diiodomethane	Use freshly distilled or high-purity diiodomethane to prevent inhibition of the reaction by impurities.[1]
Presence of Moisture or Air	The Simmons-Smith reaction is highly sensitive to moisture and atmospheric oxygen. All glassware must be oven-dried, and the reaction should be conducted under a dry, inert atmosphere (e.g., argon or nitrogen).[1]
Low Substrate Reactivity	For less reactive, electron-deficient alkenes, consider employing a more potent reagent system. The Furukawa modification (diethylzinc and diiodomethane) or the Shi modification (diethylzinc, diiodomethane, and a Lewis acid like trifluoroacetic acid) are excellent alternatives.[1][3][4]
Low Reaction Temperature	If the reaction is sluggish, a gradual increase in temperature in 5-10 °C increments may improve the reaction rate.[1] However, be mindful that higher temperatures can sometimes promote side reactions.[1]

Issue 2: Incomplete Conversion of Starting Material

Observing a significant amount of unreacted starting material at the end of the reaction is another common hurdle.

Potential Cause	Recommended Solution
Insufficient Reagent Stoichiometry	Ensure that at least a stoichiometric amount of the zinc carbenoid is used. For substrates with coordinating groups (e.g., alcohols), an excess of the Simmons-Smith reagent may be necessary.
Inadequate Stirring	In heterogeneous reactions involving a zinc-copper couple, vigorous stirring is crucial to maintain effective contact between the reagents.[2]
Short Reaction Time	Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS). If the reaction has stalled, extending the reaction time may be beneficial.

Issue 3: Formation of Side Products

The generation of unintended byproducts can complicate purification and lower the yield of the desired cyclopropane.

Side Product	Potential Cause	Recommended Solution
Methylation of Heteroatoms	The electrophilic nature of the zinc carbenoid can lead to the methylation of alcohols and other heteroatoms, particularly with excess reagent or prolonged reaction times.[3]	Use a minimal excess of the Simmons-Smith reagent and carefully monitor the reaction to avoid unnecessarily long reaction times.[3]
Formation of Sulfur Ylides	With allylic thioethers, the reagent can form a sulfur ylide, which may undergo a[2][5]-sigmatropic rearrangement instead of cyclopropanation.[3]	Use an excess of the Simmons-Smith reagent to favor the desired cyclopropanation pathway.[3]
Products from Lewis Acid-Catalyzed Rearrangements	The byproduct zinc iodide (ZnI₂) is a Lewis acid that can catalyze rearrangements of acid-sensitive substrates or products.[3]	For sensitive substrates, add excess diethylzinc to scavenge the ZnI₂ as it forms.[3] Alternatively, quenching the reaction with pyridine can also sequester ZnI₂.[3]

Issue 4: Poor Diastereoselectivity

Controlling the stereochemical outcome is often a critical aspect of cyclopropanation reactions.

| Potential Cause | Recommended Solution | | :--- | :--- | :--- | | Steric Hindrance | The Simmons-Smith reaction is sensitive to steric effects and will typically proceed from the less hindered face of the alkene.[1] | If the desired diastereomer is the more sterically hindered one, a directing group strategy may be necessary. | | Lack of a Directing Group | The presence of a coordinating group, such as a hydroxyl group on an allylic alcohol, can significantly enhance diastereoselectivity by chelating with the zinc reagent and directing the cyclopropanation to the same face of the double bond.[1][6][7] | Introduce a temporary or permanent directing group in proximity to the alkene. | | High Reaction Temperature | Higher temperatures can sometimes erode diastereoselectivity. | Lowering the reaction temperature may improve the diastereomeric ratio.[8] |

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a Simmons-Smith reaction to fail?

A1: The most frequent culprit is the low activity of the zinc reagent.[1] For the classic Simmons-Smith reaction, the zinc-copper couple must be freshly prepared and highly active to ensure the efficient formation of the organozinc carbenoid.[1]

Q2: How can I improve the diastereoselectivity of my cyclopropanation?

A2: Diastereoselectivity can be enhanced by lowering the reaction temperature.[8] The reaction is also highly influenced by steric factors, with the cyclopropanation typically occurring on the less hindered face of the alkene.[1] The most effective strategy for controlling diastereoselectivity is the use of a directing group, such as a hydroxyl group in an allylic alcohol, which coordinates to the zinc reagent and directs the delivery of the methylene group.[1][6][7]

Q3: Which solvent is best for the Simmons-Smith reaction?

A3: Non-coordinating solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are generally recommended.[5] The use of basic solvents can decrease the reaction rate.[9]

Q4: What is the proper work-up procedure for a Simmons-Smith reaction?

A4: A typical work-up involves quenching the reaction by the slow and careful addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃) at 0 °C.[1] This is followed by extraction with an organic solvent and subsequent purification, often by column chromatography.[1] For acid-sensitive products, using deactivated silica gel for chromatography is advisable.[1]

Q5: Are there alternatives to the classic zinc-copper couple?

A5: Yes, several modifications offer advantages in certain situations. The Furukawa modification utilizes diethylzinc (Et₂Zn) and diiodomethane, which is often faster and more reproducible.[1][3] The Shi modification is particularly effective for less reactive, electron-deficient alkenes and employs a Lewis acid additive like trifluoroacetic acid.[3][4] The Charette modification uses aryldiazo compounds in place of diiodomethane, which can be useful for a broader range of alkenes and alkynes.[3]

Experimental Protocols

Protocol 1: Classic Simmons-Smith Cyclopropanation of Cyclohexene

This protocol outlines the cyclopropanation of cyclohexene using a freshly prepared zinc-copper couple.

Materials:

• Zinc dust

• Copper(I) chloride

• Anhydrous diethyl ether

• Cyclohexene

• Diiodomethane

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware

Procedure:

• Preparation of Zinc-Copper Couple: In a flask equipped with a reflux condenser and a magnetic stir bar, add zinc dust (1.2 eq) and a small amount of copper(I) chloride (0.1 eq). Heat the mixture gently under an inert atmosphere to activate the zinc. Allow the mixture to cool to room temperature.

• Reaction Setup: To the freshly prepared zinc-copper couple, add anhydrous diethyl ether. Add a solution of cyclohexene (1.0 eq) in anhydrous diethyl ether.

• Addition of Diiodomethane: Add diiodomethane (1.1 eq) dropwise to the stirred suspension. The reaction is often initiated by gentle warming or sonication.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography.

Protocol 2: Furukawa Modification for the Cyclopropanation of an Electron-Rich Alkene

This protocol describes the cyclopropanation of a vinyl ether using diethylzinc and diiodomethane.

Materials:

• Vinyl ether substrate

• Anhydrous dichloromethane (DCM)

• Diethylzinc (1.0 M solution in hexanes)

• Diiodomethane

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add a solution of the vinyl ether substrate (1.0 eq) in anhydrous DCM.

• Addition of Reagents: Cool the solution to 0 °C. Add diethylzinc (1.2 eq) dropwise, followed by the dropwise addition of diiodomethane (1.2 eq).

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous NaHCO₃ solution.

• Extraction and Purification: Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 3: Shi Modification for the Cyclopropanation of an Electron-Deficient Alkene

This protocol details the cyclopropanation of an α,β-unsaturated ester.

Materials:

• α,β-Unsaturated ester substrate

• Anhydrous dichloromethane (DCM)

• Diethylzinc (1.0 M solution in hexanes)

• Trifluoroacetic acid (TFA)

• Diiodomethane

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Reagent Preparation: In a flame-dried flask under an inert atmosphere, prepare the Shi reagent by adding diethylzinc (2.0 eq) to anhydrous DCM and cooling to 0 °C. Slowly add a solution of TFA (2.0 eq) in DCM. Stir the resulting white slurry at room temperature until gas evolution ceases. Cool the mixture to -10 °C.

• Addition of Diiodomethane: Add a solution of diiodomethane (2.0 eq) in DCM dropwise.

• Addition of Substrate: To this solution, add a solution of the α,β-unsaturated ester (1.0 eq) in DCM at -10 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction by pouring it into a solution of NaHCO₃ and Na₂EDTA, followed by the addition of a saturated aqueous NH₄Cl solution to dissolve any precipitate.

• Extraction and Purification: Extract the aqueous layer with DCM. The combined organic layers are concentrated, and the residue is purified by flash column chromatography.[5]

Visualizing Experimental Workflows and Logic

Troubleshooting Workflow for Low Product Yield

Caption: Troubleshooting flowchart for low yield in Simmons-Smith reactions.

Decision Tree for Choosing a Simmons-Smith Modification

Caption: Decision guide for selecting the appropriate Simmons-Smith variant.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. echemi.com [echemi.com]
• 8. Highly Enantio- and Diastereoselective One-Pot Methods for the Synthesis of Halocyclopropyl Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for the Oxidation of (2,2-Dimethylcyclopropyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the oxidation of (2,2-dimethylcyclopropyl)methanol to (2,2-dimethylcyclopropyl)carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for oxidizing (2,2-dimethylcyclopropyl)methanol to its corresponding aldehyde?

A1: Several mild oxidation methods are suitable for converting primary alcohols like (2,2-dimethylcyclopropyl)methanol to the aldehyde without significant over-oxidation to the carboxylic acid.[1][2][3] Commonly employed methods include Swern oxidation, Dess-Martin periodinane (DMP) oxidation, and pyridinium chlorochromate (PCC) oxidation.[1][3] IBX (2-iodoxybenzoic acid) is another effective reagent for this transformation.[4][5][6][7]

Q2: Why is it crucial to use mild oxidizing agents for this reaction?

A2: Primary alcohols can be oxidized first to aldehydes and then further to carboxylic acids.[8][9] Strong oxidizing agents, such as those based on potassium permanganate or Jones reagent (chromic acid), will typically lead directly to the carboxylic acid.[1][9] Mild agents are necessary to selectively stop the reaction at the aldehyde stage.[1][2]

Q3: Are there any specific challenges associated with oxidizing an alcohol containing a cyclopropyl group?

A3: The cyclopropyl ring is a strained system and can be susceptible to ring-opening under certain conditions, particularly acidic or strongly oxidizing environments. Therefore, it is essential to choose reaction conditions that are mild and preferably neutral or slightly basic to preserve the integrity of the cyclopropyl moiety.

Q4: What is the typical work-up procedure for these oxidation reactions?

A4: Work-up procedures vary depending on the chosen method. For instance, Swern oxidation byproducts are volatile, but care must be taken to manage the malodorous dimethyl sulfide produced.[10][11] DMP oxidations are often worked up by quenching with a thiosulfate solution and then extracting the product.[12] PCC oxidations can produce a tar-like chromium byproduct, which is often removed by filtration through a pad of celite or silica gel.[13][14]

Troubleshooting Guides

Issue 1: Low or No Conversion of the Starting Material

Possible Cause	Suggested Solution
Inactive Oxidizing Agent	Ensure the oxidizing agent is fresh and has been stored correctly. DMP and IBX can be sensitive to moisture. PCC should be stored in a desiccator. For Swern oxidation, ensure the oxalyl chloride and DMSO are of high quality and anhydrous.
Insufficient Reagent	Use a slight excess (typically 1.1 to 1.5 equivalents) of the oxidizing agent to drive the reaction to completion. Monitor the reaction by TLC to determine if more reagent is needed.
Low Reaction Temperature	Some oxidations, like the Swern oxidation, require strict temperature control (e.g., -78 °C) for the initial steps.[11][15] Ensure the reaction temperature is appropriate for the chosen method. For IBX oxidations, gentle heating may be required if the reaction is sluggish at room temperature.[16]
Poor Solubility	IBX is poorly soluble in many organic solvents.[6][16] Using DMSO as a solvent or co-solvent can improve solubility and reaction rates.[6] Alternatively, heating the reaction in a solvent like ethyl acetate can also be effective.[16]

Issue 2: Over-oxidation to the Carboxylic Acid

Possible Cause	Suggested Solution
Presence of Water	The presence of water can facilitate the formation of a hydrate from the aldehyde, which can then be further oxidized to the carboxylic acid.[14][17] Ensure all glassware is dry and use anhydrous solvents.
Reaction Temperature Too High	Running the reaction at an elevated temperature for an extended period can sometimes lead to over-oxidation. Monitor the reaction closely and work it up as soon as the starting material is consumed.
Oxidizing Agent is Too Strong	Ensure you are using a mild oxidizing agent. If over-oxidation is still an issue, consider switching to an even milder reagent. For example, DMP is known for its high selectivity for aldehydes.[12][18][19]

Issue 3: Formation of Side Products (Other than Carboxylic Acid)

Possible Cause	Suggested Solution
Ring Opening of Cyclopropyl Group	This can occur under harsh acidic or basic conditions. For acid-sensitive substrates, buffered conditions are recommended. For example, pyridine or sodium bicarbonate can be added to DMP oxidations to neutralize the acetic acid byproduct.[18] PCC is acidic and may not be suitable for highly acid-sensitive substrates.[20]
Epimerization at α-carbon (for chiral substrates)	For chiral alcohols, some oxidation conditions can lead to epimerization. The Swern oxidation, for instance, can cause epimerization if triethylamine is used as the base; a bulkier base like diisopropylethylamine (DIPEA) can mitigate this.[10]
Formation of Mixed Thioacetals (Swern Oxidation)	This can occur if the reaction temperature is not kept sufficiently low (around -78 °C) before the addition of the base.[11]

Quantitative Data Summary

Oxidation Method	Oxidizing Agent	Typical Solvent(s)	Typical Temperature	Typical Yield Range	Key Considerations
Swern Oxidation	(COCl)₂, DMSO, Et₃N	CH₂Cl₂	-78 °C to RT	85-95%	Produces malodorous dimethyl sulfide; requires cryogenic temperatures.[10][11]
Dess-Martin Oxidation	Dess-Martin Periodinane	CH₂Cl₂ or CHCl₃	Room Temperature	90-98%	Mild and selective; can be buffered for acid-sensitive substrates.[12][18]
PCC Oxidation	Pyridinium Chlorochromate	CH₂Cl₂	Room Temperature	80-90%	Reagent is a suspected carcinogen; can be acidic.[13][20]
IBX Oxidation	2-Iodoxybenzoic Acid	DMSO, EtOAc, or Water/Acetone	Room Temp to Reflux	85-98%	Insoluble in many common solvents; non-toxic byproducts.[4][5][6][16]

Experimental Protocols

Protocol 1: Swern Oxidation

• To a stirred solution of oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere (e.g., argon), add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2 eq.) in DCM dropwise, ensuring the internal temperature does not rise above -65 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq.) in DCM dropwise, again maintaining the temperature below -65 °C.

• Stir the reaction mixture for 30-45 minutes at -78 °C.

• Add triethylamine (5.0 eq.) dropwise, and allow the reaction to warm to room temperature over 1-2 hours.

• Quench the reaction with water and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Caution: The reaction generates carbon monoxide gas and malodorous dimethyl sulfide. Perform in a well-ventilated fume hood.[10]

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

• To a stirred solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane (1.2 eq.) in one portion.

• If the starting material is acid-sensitive, add solid sodium bicarbonate (2.0 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC (typically 1-3 hours).

• Upon completion, dilute the reaction mixture with diethyl ether and quench by adding a saturated aqueous solution of sodium thiosulfate.

• Stir vigorously until the two layers are clear.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate in vacuo to afford the crude aldehyde, which can be further purified by column chromatography.

Protocol 3: PCC Oxidation

• To a suspension of pyridinium chlorochromate (PCC) (1.5 eq.) and celite in anhydrous dichloromethane (DCM) at room temperature, add a solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq.) in DCM in one portion.

• Stir the mixture at room temperature for 2-4 hours, monitoring by TLC.[13]

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a short pad of silica gel or celite to remove the chromium salts.

• Wash the filter cake thoroughly with diethyl ether.

• Concentrate the filtrate in vacuo to yield the crude product.

• Purify by column chromatography if necessary.

Caution: PCC is a suspected carcinogen. Handle with appropriate personal protective equipment.[13]

Visualizations

Caption: General experimental workflow for the oxidation of (2,2-dimethylcyclopropyl)methanol.

Caption: Troubleshooting logic for optimizing the oxidation reaction.

References

• 1. Oxidation of Alcohols to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 2. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 3. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mild Oxidation of Alcohols with o-Iodoxybenzoic Acid (IBX) in Water/Acetone Mixture in the Presence of β-Cyclodextrin [organic-chemistry.org]
• 6. 2-Iodoxybenzoic Acid: An Oxidant for Functional Group Transformations – Oriental Journal of Chemistry [orientjchem.org]
• 7. nbinno.com [nbinno.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemistryguru.com.sg [chemistryguru.com.sg]
• 10. Swern oxidation - Wikipedia [en.wikipedia.org]
• 11. Swern Oxidation [organic-chemistry.org]
• 12. Dess-Martin Oxidation [organic-chemistry.org]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. audreyli.com [audreyli.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 19. m.youtube.com [m.youtube.com]
• 20. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]

Technical Support Center: (2,2-Dimethylcyclopropyl)methanol Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of (2,2-Dimethylcyclopropyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for (2,2-Dimethylcyclopropyl)methanol suitable for scale-up?

A1: The two most common and scalable synthetic routes to (2,2-Dimethylcyclopropyl)methanol are:

• Route A: Cyclopropanation of an Allylic Alcohol: This route involves the direct cyclopropanation of 2-methyl-2-propen-1-ol using a Simmons-Smith or a modified Simmons-Smith reaction.[1][2]

• Route B: Ester Cyclopropanation and Subsequent Reduction: This two-step route involves the cyclopropanation of an acrylate ester (e.g., ethyl 2,2-dimethylacrylate) followed by reduction of the resulting cyclopropyl ester to the desired alcohol.

Q2: What are the major challenges when scaling up the Simmons-Smith reaction (Route A)?

A2: Scaling up the Simmons-Smith reaction presents several challenges:

• Reagent Handling: The use of pyrophoric and hazardous reagents like diethylzinc and diiodomethane requires specialized handling procedures and equipment.[3]

• Exothermic Reaction: The reaction is often exothermic, necessitating careful temperature control to prevent side reactions and ensure safety.

• Heterogeneous Reaction: When using a zinc-copper couple, the reaction is heterogeneous, which can lead to issues with reproducibility and stirring efficiency on a larger scale.[3]

• Work-up and Purification: Removal of zinc salts during work-up can be challenging, and purification often requires distillation or chromatography to remove byproducts.[3]

Q3: What are the key considerations for the ester reduction step in Route B on a large scale?

A3: For the large-scale reduction of the cyclopropyl ester, key considerations include:

• Choice of Reducing Agent: While powerful reducing agents like lithium aluminum hydride (LiAlH₄) are effective in the lab, their use on a large scale is often problematic due to safety and handling concerns. Catalytic hydrogenation or the use of alternative metal hydrides like sodium borohydride in the presence of additives are often preferred for industrial applications.

• Solvent Selection: The choice of solvent is crucial for reaction efficiency, safety, and ease of product isolation and purification.

• Reaction Conditions: Temperature and pressure control are important, especially for catalytic hydrogenations, to ensure complete conversion and minimize side reactions.

Q4: What are the typical impurities encountered in the production of (2,2-Dimethylcyclopropyl)methanol?

A4: Common impurities can include:

• Unreacted Starting Materials: Residual 2-methyl-2-propen-1-ol (from Route A) or the cyclopropyl ester (from Route B).

• Alkene Impurities: Incomplete cyclopropanation can result in the presence of the starting alkene.

• Byproducts from Side Reactions: In the Simmons-Smith reaction, side reactions can include the formation of methylated byproducts.[2] In the ester reduction, incomplete reduction can lead to the corresponding aldehyde.

• Solvent Residues: Residual solvents from the reaction and purification steps.

Troubleshooting Guides

Route A: Simmons-Smith Cyclopropanation of 2-Methyl-2-propen-1-ol

Issue	Potential Cause	Troubleshooting Action	Citation
Low or No Product Yield	Inactive zinc-copper couple.	Activate the zinc-copper couple properly before use. Consider using the Furukawa modification (diethylzinc and diiodomethane) for a more homogeneous and reactive system.	[1][3]
Wet reagents or solvent.	Ensure all reagents and solvents are anhydrous. Dry glassware thoroughly before use.	[3]
Low reaction temperature.	Gradually increase the reaction temperature, monitoring for the initiation of the reaction.	[3]
Formation of Significant Byproducts	Reaction temperature too high.	Maintain strict temperature control. Consider using a jacketed reactor for better heat management on a larger scale.	[3]
Incorrect stoichiometry.	Carefully control the stoichiometry of the reagents. An excess of the cyclopropanating agent can sometimes lead to side reactions.
Difficult Work-up and Purification	Formation of stable zinc emulsions.	Use appropriate quenching and washing procedures. The addition of a chelating agent like EDTA during work-up can help to dissolve zinc salts.[4]
Co-distillation of product and impurities.	Optimize distillation conditions (pressure, temperature). Consider fractional distillation or preparative chromatography for high-purity requirements.

Route B: Ester Reduction

Issue	Potential Cause	Troubleshooting Action	Citation
Incomplete Reduction	Insufficient reducing agent.	Use a sufficient excess of the reducing agent.
Deactivated catalyst (for hydrogenation).	Ensure the catalyst is active and not poisoned. Use fresh catalyst if necessary.
Low reaction temperature or pressure (for hydrogenation).	Optimize the reaction temperature and pressure according to the specific catalyst and substrate.
Formation of Aldehyde Byproduct	Insufficient reducing agent or reaction time.	Increase the amount of reducing agent or prolong the reaction time. Monitor the reaction progress by TLC or GC.
Difficult Product Isolation	Product solubility in the aqueous phase.	Optimize the extraction procedure. Use a suitable organic solvent and perform multiple extractions if necessary. Salting out the aqueous layer may improve extraction efficiency.

Experimental Protocols

Protocol 1: Simmons-Smith Cyclopropanation of 2-Methyl-2-propen-1-ol (Furukawa Modification)

Materials:

• 2-Methyl-2-propen-1-ol

• Diethylzinc (1.0 M solution in hexanes)

• Diiodomethane

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, charge the flask with a solution of 2-methyl-2-propen-1-ol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add diethylzinc (2.2 eq) to the stirred solution via the dropping funnel over 30 minutes.

• After the addition is complete, add diiodomethane (2.5 eq) dropwise over 30 minutes, maintaining the temperature at 0 °C.[3]

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain (2,2-Dimethylcyclopropyl)methanol.

Protocol 2: Reduction of Ethyl 2,2-Dimethylcyclopropanecarboxylate with LiAlH₄

Materials:

• Ethyl 2,2-dimethylcyclopropanecarboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Sodium sulfate decahydrate

• Anhydrous sodium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Under a nitrogen atmosphere, suspend LiAlH₄ (1.5 eq) in anhydrous diethyl ether.

• In a separate flask, dissolve ethyl 2,2-dimethylcyclopropanecarboxylate (1.0 eq) in anhydrous diethyl ether.

• Slowly add the ester solution to the LiAlH₄ suspension via a dropping funnel at a rate that maintains a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC or GC).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully add water dropwise to quench the excess LiAlH₄, followed by the addition of 15% aqueous sodium hydroxide and then more water.

• Alternatively, a Fieser workup can be performed by the sequential addition of water, 15% NaOH (aq), and water in a 1:1:3 ratio by weight relative to the LiAlH₄ used.

• Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid thoroughly with diethyl ether.

• Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to yield (2,2-Dimethylcyclopropyl)methanol.

Visualizations

Caption: Synthetic routes to (2,2-Dimethylcyclopropyl)methanol.

Caption: Troubleshooting low yield in Simmons-Smith reactions.

Caption: Workflow for ester reduction to the target alcohol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00535J [pubs.rsc.org]

Technical Support Center: Stability of (2,2-Dimethylcyclopropyl)methanol Under Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (2,2-dimethylcyclopropyl)methanol in acidic environments. Cyclopropylmethyl systems are known for their unique reactivity under acidic conditions, often leading to complex rearrangements. This guide aims to clarify these pathways and provide practical advice for handling this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of (2,2-dimethylcyclopropyl)methanol in the presence of acids?

A1: (2,2-Dimethylcyclopropyl)methanol is generally unstable under acidic conditions. The presence of a Brønsted or Lewis acid can catalyze the protonation of the hydroxyl group, which then departs as a water molecule to form a primary carbocation. This carbocation is highly reactive and will rapidly undergo rearrangement to more stable secondary or tertiary carbocations, leading to a mixture of products.

Q2: What are the expected rearrangement products of (2,2-dimethylcyclopropyl)methanol in an acidic medium?

A2: The primary carbocation formed from (2,2-dimethylcyclopropyl)methanol is likely to rearrange through ring-opening or ring-expansion pathways. The presence of the gem-dimethyl group significantly influences the product distribution by stabilizing adjacent carbocations. Expected products may include a variety of isomeric homoallylic alcohols and aldehydes, as well as cyclobutyl derivatives. The exact product ratio is highly dependent on the specific reaction conditions such as the acid strength, temperature, and solvent.

Q3: How can I minimize the degradation of (2,2-dimethylcyclopropyl)methanol during a reaction that requires acidic conditions?

A3: To minimize degradation, it is crucial to carefully control the reaction conditions. Consider the following strategies:

• Use milder acids: Employ weaker acids or buffered systems to maintain a less aggressive pH.

• Lower the temperature: Running the reaction at lower temperatures can significantly reduce the rate of rearrangement.

• Limit reaction time: Monitor the reaction closely and quench it as soon as the desired transformation is complete.

• Protecting groups: If the hydroxyl group is not the reactive site of interest, consider protecting it with a suitable protecting group that is stable to the acidic conditions of the subsequent step.

Q4: What analytical techniques are suitable for monitoring the stability and identifying the degradation products of (2,2-dimethylcyclopropyl)methanol?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating volatile rearrangement products and identifying them based on their mass spectra.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the starting material and any new products formed.

• High-Performance Liquid Chromatography (HPLC): Useful for monitoring the disappearance of the starting material and the appearance of less volatile products, especially if derivatization is employed.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving (2,2-dimethylcyclopropyl)methanol under acidic conditions.

Problem	Potential Cause	Recommended Solution
Low or no yield of the desired product, with a complex mixture of unidentified side products.	The acidic conditions are too harsh, leading to extensive rearrangement and degradation of the starting material.	- Reduce the concentration of the acid. - Use a weaker acid (e.g., acetic acid instead of sulfuric acid). - Lower the reaction temperature. - Decrease the reaction time.
Inconsistent reaction outcomes and product ratios between batches.	Variations in reaction parameters such as temperature, acid concentration, or the rate of addition of reagents.	- Implement strict control over all reaction parameters. - Use a temperature-controlled reaction vessel. - Ensure accurate measurement and consistent addition rates of all reagents.
Formation of an unexpected major product.	The reaction conditions favor a specific rearrangement pathway that was not anticipated. The gem-dimethyl group can direct the rearrangement towards a thermodynamically stable product.	- Thoroughly characterize the unexpected product using NMR and MS to understand the rearrangement pathway. - Modify the reaction conditions (solvent, temperature, acid catalyst) to disfavor this pathway. For example, a change in solvent polarity can influence carbocation stability.
Difficulty in isolating the desired product from the reaction mixture.	The rearrangement products may have similar physical properties (e.g., boiling point, polarity) to the desired product.	- Employ high-resolution separation techniques such as preparative GC or HPLC. - Consider derivatizing the product mixture to alter the physical properties of the components, facilitating easier separation.

Experimental Protocols

Protocol 1: General Procedure for Assessing the Stability of (2,2-Dimethylcyclopropyl)methanol under Acidic Conditions

Objective: To determine the rate of degradation of (2,2-dimethylcyclopropyl)methanol and identify the major rearrangement products under specific acidic conditions.

Materials:

• (2,2-Dimethylcyclopropyl)methanol

• Acidic solution of choice (e.g., 0.1 M HCl in a suitable solvent like water, methanol, or THF)

• Internal standard (e.g., dodecane for GC analysis)

• Quenching solution (e.g., saturated sodium bicarbonate)

• Extraction solvent (e.g., diethyl ether or dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Prepare a stock solution of (2,2-dimethylcyclopropyl)methanol and an internal standard in the chosen reaction solvent.

• In a temperature-controlled reactor, bring the acidic solution to the desired temperature.

• Initiate the reaction by adding a known volume of the stock solution to the acidic solution.

• At specific time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a vial containing an excess of the quenching solution.

• Extract the organic components from the quenched aliquot with the chosen extraction solvent.

• Dry the organic extract over the drying agent.

• Analyze the organic extract by GC-MS to identify and quantify the remaining (2,2-dimethylcyclopropyl)methanol and the rearrangement products relative to the internal standard.

Protocol 2: Product Identification using GC-MS and NMR

Objective: To identify the structure of the major rearrangement products.

Gas Chromatography-Mass Spectrometry (GC-MS):

• Inject the extracted and dried sample from Protocol 1 into the GC-MS.

• Use a suitable temperature program to separate the components.

• Analyze the mass spectrum of each separated peak.

• Compare the obtained mass spectra with spectral libraries (e.g., NIST) to propose potential structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• If a major product is observed in the GC-MS analysis, scale up the reaction to isolate a sufficient quantity of the product for NMR analysis.

• Purify the product using column chromatography or preparative GC.

• Dissolve the purified product in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire ¹H NMR and ¹³C NMR spectra.

• Analyze the chemical shifts, coupling constants, and integration to elucidate the structure of the product.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the acid-catalyzed rearrangement of (2,2-dimethylcyclopropyl)methanol under different conditions. This data is illustrative and will vary based on specific experimental parameters.

Condition	Acid	Temperature (°C)	Time (h)	Conversion of Starting Material (%)	Major Product(s) and Distribution (%)
1	0.1 M HCl	25	1	25	3,3-Dimethyl-4-penten-1-ol (60%), 1-Cyclopropyl-1-methylethanol (40%)
2	0.1 M HCl	50	1	80	3,3-Dimethyl-4-penten-1-ol (45%), 1-Cyclopropyl-1-methylethanol (35%), Other isomers (20%)
3	0.01 M H₂SO₄	25	4	40	3,3-Dimethyl-4-penten-1-ol (55%), 1-Cyclopropyl-1-methylethanol (45%)

Visualizations

Signaling Pathway of Acid-Catalyzed Rearrangement

Caption: Acid-catalyzed rearrangement of (2,2-dimethylcyclopropyl)methanol.

Experimental Workflow for Stability Analysis

Caption: Workflow for stability analysis of (2,2-dimethylcyclopropyl)methanol.

Logical Relationship for Troubleshooting

Caption: Troubleshooting logic for low yield in acid-catalyzed reactions.

Technical Support Center: Purification of (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of commercial (2,2-Dimethylcyclopropyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial (2,2-Dimethylcyclopropyl)methanol?

A1: Commercial (2,2-Dimethylcyclopropyl)methanol, often synthesized via a Simmons-Smith or related cyclopropanation reaction, may contain several types of impurities. These can include:

• Unreacted starting materials: Such as reagents from the cyclopropanation step (e.g., diiodomethane and related zinc species).

• Solvent residues: Organic solvents used during the reaction and workup procedures.

• Side products: Isomeric byproducts or compounds formed from side reactions during the synthesis.

• Water: Moisture introduced during the workup or from atmospheric exposure.

Q2: What is the boiling point of (2,2-Dimethylcyclopropyl)methanol, and why is it important?

A2: The boiling point of (2,2-Dimethylcyclopropyl)methanol is a critical parameter for its purification by distillation. Published data indicates a boiling point of approximately 145-147 °C at atmospheric pressure . Knowing the boiling point allows for the design of an effective distillation protocol to separate it from lower and higher boiling impurities. For purification of high-boiling alcohols, vacuum distillation is often preferred to prevent decomposition at elevated temperatures.[1]

Q3: Which purification techniques are most suitable for (2,2-Dimethylcyclopropyl)methanol?

A3: The choice of purification method depends on the nature and quantity of the impurities. The most common and effective techniques include:

• Fractional Distillation: Ideal for separating volatile impurities with different boiling points. Due to the relatively high boiling point of the target compound, fractional vacuum distillation is highly recommended.

• Flash Chromatography: A versatile technique for removing non-volatile impurities and closely related side products based on their polarity.

• Aqueous Workup: A preliminary purification step to remove water-soluble impurities like salts.

Q4: Can I use recrystallization to purify (2,2-Dimethylcyclopropyl)methanol?

A4: Recrystallization is a purification technique primarily used for solid compounds. Since (2,2-Dimethylcyclopropyl)methanol is a liquid at room temperature, direct recrystallization is not feasible. However, it may be possible to purify it by converting it to a solid derivative (e.g., a benzoate or p-nitrobenzoate ester), recrystallizing the solid derivative, and then hydrolyzing it back to the pure alcohol. This is a more complex, multi-step process and is generally only employed if standard distillation or chromatography methods are ineffective.

Troubleshooting Guides

Fractional Distillation

Issue: Poor separation of impurities during distillation.

Possible Cause	Troubleshooting Step
Inefficient fractionating column.	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponge) to increase the number of theoretical plates.
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established within the column. A slow and steady distillation rate is crucial for good separation.
Fluctuating heat source.	Use a stable heating source, such as a heating mantle with a controller or an oil bath, to maintain a constant temperature.
Impurities have very close boiling points.	Consider using fractional distillation under reduced pressure (vacuum distillation). Lowering the pressure will decrease the boiling points and may increase the boiling point differences between your product and the impurities.

Issue: The compound appears to be decomposing in the distillation pot.

Possible Cause	Troubleshooting Step
Distillation temperature is too high.	Switch to a vacuum distillation setup. By reducing the pressure, the boiling point of the compound will be significantly lowered, preventing thermal decomposition.
Presence of acidic or basic impurities.	Neutralize the crude material with a mild aqueous wash (e.g., saturated sodium bicarbonate solution for acidic impurities or dilute HCl for basic impurities) before distillation. Ensure the material is thoroughly dried after washing.

Flash Chromatography

Issue: The compound elutes too quickly (high Rf) or not at all (low Rf).

Possible Cause	Troubleshooting Step
Incorrect solvent system polarity.	For a high Rf, decrease the polarity of the eluent. For a low Rf, increase the polarity. A good starting point for primary alcohols is a mixture of ethyl acetate and hexanes.[2][3]
Compound is too polar/non-polar for the chosen stationary phase.	For highly polar compounds, consider using a more polar solvent system, such as methanol in dichloromethane. For very non-polar compounds, a less polar mobile phase like dichloromethane in hexanes might be necessary. In some cases, switching to a different stationary phase (e.g., alumina) may be beneficial.

Issue: Poor separation between the product and an impurity (streaking or overlapping peaks).

Possible Cause	Troubleshooting Step
Inappropriate solvent system.	Perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems to find one that provides the best separation (largest ΔRf) between your product and the impurity.
Column is overloaded.	Use a larger column or reduce the amount of crude material loaded onto the column. A general rule of thumb is to use a silica gel to crude material ratio of at least 30:1 (w/w).
Sample was not loaded onto the column correctly.	Dissolve the crude material in a minimal amount of a solvent in which it is highly soluble and load it onto the column in a concentrated band. Alternatively, "dry loading" the sample by pre-adsorbing it onto a small amount of silica gel can improve resolution.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

This protocol is designed for the purification of (2,2-Dimethylcyclopropyl)methanol from volatile impurities.

1. Setup:

• Assemble a fractional distillation apparatus with a short Vigreux column.
• Use a round-bottom flask of an appropriate size (the material to be distilled should fill it to about half to two-thirds of its volume).
• Place a stir bar in the distillation flask.
• Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.
• Ensure all glassware joints are properly sealed with vacuum grease.

2. Procedure:

• Place the crude (2,2-Dimethylcyclopropyl)methanol in the distillation flask.
• Slowly reduce the pressure to the desired level (e.g., 20 mmHg).
• Begin stirring and gently heat the flask using a heating mantle or oil bath.
• Collect any low-boiling fractions that distill first.
• Slowly increase the temperature until the desired product begins to distill. Collect the fraction that distills at a constant temperature and pressure.
• Once the product has been collected, stop heating and allow the apparatus to cool before slowly releasing the vacuum.

Expected Outcome: This procedure should yield (2,2-Dimethylcyclopropyl)methanol with a purity of >99%, depending on the nature of the impurities.

Protocol 2: Flash Column Chromatography

This protocol is suitable for removing non-volatile or polar impurities.

1. Preparation:

• Solvent System Selection: Based on TLC analysis, a common starting solvent system for primary alcohols is 10-30% ethyl acetate in hexanes.[2][3] Adjust the ratio to achieve an Rf value of ~0.2-0.3 for the product.
• Column Packing: Prepare a silica gel slurry in the initial, least polar solvent mixture and pack the column.

2. Procedure:

• Sample Loading: Dissolve the crude material in a minimal amount of the chromatography solvent or a more polar solvent like dichloromethane. Carefully load the solution onto the top of the silica gel bed. Alternatively, pre-adsorb the sample onto a small amount of silica gel and load the resulting powder onto the column.
• Elution: Begin eluting with the chosen solvent system. Apply positive pressure to achieve a steady flow rate.
• Fraction Collection: Collect fractions and monitor their composition by TLC.
• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Quantitative Data Summary

Purification Method	Starting Purity (Typical)	Final Purity (Expected)	Key Impurities Removed
Fractional Vacuum Distillation	95%	>99%	Volatile organic compounds, unreacted starting materials with different boiling points.
Flash Chromatography	95%	>98%	Non-volatile impurities, polar side products, baseline impurities.

Visualizations

Logical Workflow for Purification Strategy

Caption: A decision-making workflow for purifying (2,2-Dimethylcyclopropyl)methanol.

Experimental Workflow for Flash Chromatography

Caption: A step-by-step workflow for purification by flash chromatography.

References

• 1. CN101445466A - Method for purifying 2, 2-dimethyl-cyclopropane carboxamide produced by biocatalytic method - Google Patents [patents.google.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Preserving the Cyclopropyl Moiety in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl group is a valuable structural motif in modern chemistry, prized for its ability to introduce conformational rigidity and enhance metabolic stability in drug candidates.[1] However, the inherent ring strain that confers these desirable properties also makes the cyclopropyl group susceptible to ring-opening under various reaction conditions. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you navigate the synthesis and modification of cyclopropyl-containing molecules while preserving the integrity of this crucial functional group.

Frequently Asked Questions (FAQs)

Q1: How stable is the cyclopropyl group under acidic conditions?

A1: The stability of a cyclopropyl group in acidic media is highly dependent on the substitution pattern of the ring and the strength of the acid. Unactivated cyclopropanes are generally stable in mild acidic conditions. However, strong acids can promote ring-opening, especially if the cyclopropyl ring is substituted with electron-donating groups that can stabilize a resulting carbocation intermediate. Donor-acceptor cyclopropanes are particularly susceptible to ring-opening catalyzed by Lewis acids.[2]

Q2: What is the stability of the cyclopropyl group under basic conditions?

A2: Cyclopropyl groups are generally very stable under a wide range of basic conditions. Ring-opening is uncommon unless the ring is activated by strong electron-withdrawing groups, which can facilitate nucleophilic attack.

Q3: Can I perform oxidations on molecules containing a cyclopropyl group?

A3: Yes, but the choice of oxidant is critical. The C-H bonds on a cyclopropyl ring are relatively strong, making the ring itself resistant to many common oxidizing agents. However, care must be taken to avoid harsh conditions that could lead to cleavage of the strained C-C bonds. Mild oxidation methods are recommended for modifying other parts of the molecule.

Q4: Are cyclopropyl groups stable to catalytic hydrogenation?

A4: The stability of a cyclopropyl group during catalytic hydrogenation depends on the catalyst and reaction conditions. While generally resistant to hydrogenation under mild conditions, some catalysts, particularly palladium on carbon, can promote ring-opening (hydrogenolysis), especially at elevated temperatures and pressures. Rhodium and ruthenium catalysts are often preferred for the selective hydrogenation of other functional groups in the presence of a cyclopropyl ring.[3]

Q5: Do radical reactions affect the cyclopropyl ring?

A5: Yes, cyclopropylcarbinyl radicals can undergo rapid ring-opening to form homoallyl radicals. Therefore, it is advisable to avoid reaction conditions that generate radicals adjacent to the cyclopropyl ring, such as high temperatures, radical initiators (e.g., AIBN), and UV light, especially when a weak bond, like a C-Br bond, is present next to the ring.

Troubleshooting Guide: Preventing Ring-Opening

This section provides specific troubleshooting advice for common synthetic challenges encountered when working with cyclopropyl-containing compounds.

Issue 1: Ring-opening during ketone modifications.

When performing reactions on a ketone adjacent to a cyclopropyl ring, the choice of reagents is crucial to prevent unwanted ring-opening.

Reaction Type	Problematic Conditions & Reagents	Recommended Conditions & Reagents to Preserve the Cyclopropyl Ring
Enolate Formation & Alkylation	Strong, non-hindered bases at elevated temperatures.	Use a sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA) at low temperatures (e.g., -78 °C) to form the kinetic enolate.
Olefinations	Wittig reagents with highly basic ylides.	Employ the Horner-Wadsworth-Emmons (HWE) reaction using stabilized phosphonate ylides, which are less basic.
Reductions	Harsh reducing agents or conditions that may proceed via radical intermediates.	Use mild reducing agents like sodium borohydride (NaBH₄) at low temperatures. For catalytic hydrogenation, Rhodium or Ruthenium catalysts are generally safer than Palladium.
Oxidations (Baeyer-Villiger)	N/A - Generally safe for the cyclopropyl group.	The cyclopropyl group has a low migratory aptitude, making the Baeyer-Villiger oxidation a reliable method for converting cyclopropyl ketones to esters without ring-opening.

Issue 2: Ring-opening during reactions on adjacent functional groups.

Reactions on functional groups directly attached to or near the cyclopropyl ring require careful consideration of potential intermediates.

Functional Group	Problematic Reactions	Recommended Approaches
Alcohols (Oxidation)	Strong oxidizing agents (e.g., KMnO₄, Jones reagent).	Utilize mild oxidation methods such as Swern oxidation or Dess-Martin periodinane (DMP) oxidation.[4][5][6][7][8][9][10][11][12]
Halides (Substitution)	Conditions favoring Sₙ1 reactions (polar protic solvents, Lewis acids) which can generate carbocations adjacent to the ring.	Favor Sₙ2 conditions with strong nucleophiles in polar aprotic solvents.
Amines	Reactions involving strong acids or conditions that could lead to oxidation of the amine.	Use appropriate protecting groups for the amine if harsh conditions are unavoidable.

Protecting Group Strategies

When a desired transformation requires conditions that are known to endanger the cyclopropyl ring, the use of protecting groups for other functionalities is a key strategy.

Functional Group to Protect	Recommended Protecting Groups	Deprotection Conditions	Key Considerations
Alcohols	Silyl ethers (e.g., TMS, TES, TBS, TIPS)	Fluoride source (e.g., TBAF) or mild acid.	Silyl ethers are stable to a wide range of non-acidic conditions.[13]
Benzyl ether (Bn)	Hydrogenolysis (e.g., H₂, Pd/C - use with caution) or strong acid.	Hydrogenolysis conditions must be carefully optimized to avoid cyclopropane ring reduction.
Amines	Carbamates (e.g., Boc, Cbz)	Boc: Strong acid (e.g., TFA). Cbz: Hydrogenolysis.	Carbamates are robust and widely used in peptide synthesis.[14][15]
Ketones/Aldehydes	Acetals/Ketals (e.g., from ethylene glycol)	Aqueous acid.	Stable to basic and nucleophilic conditions.

Experimental Protocols

Protocol 1: Swern Oxidation of a Cyclopropyl-Containing Alcohol

This protocol describes the mild oxidation of a primary or secondary alcohol to an aldehyde or ketone, respectively, without affecting an adjacent cyclopropyl group.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA)

• Cyclopropyl-containing alcohol

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of oxalyl chloride (1.5 equivalents) in anhydrous DCM at -78 °C under an inert atmosphere, add a solution of DMSO (2.7 equivalents) in DCM dropwise.

• Stir the mixture for 5 minutes.

• Add a solution of the cyclopropyl-containing alcohol (1.0 equivalent) in DCM dropwise over 5 minutes.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Add triethylamine (7.0 equivalents) dropwise over 10 minutes.

• Allow the reaction mixture to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product, which can be purified by column chromatography.

Protocol 2: Horner-Wadsworth-Emmons Reaction with a Cyclopropyl Ketone

This protocol details the olefination of a cyclopropyl ketone to form an α,β-unsaturated ester, preserving the cyclopropyl ring.

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Cyclopropyl ketone

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a suspension of sodium hydride (1.1 equivalents) in anhydrous THF at 0 °C under an inert atmosphere, add triethyl phosphonoacetate (1.1 equivalents) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the resulting clear solution to 0 °C and add a solution of the cyclopropyl ketone (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the α,β-unsaturated ester.

Visual Guides

Caption: General stability of the cyclopropyl ring under various reaction conditions.

Caption: Decision workflow for selecting reagents for cyclopropyl ketone modifications.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 6. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 10. Swern Oxidation | TCI AMERICA [tcichemicals.com]
• 11. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 12. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 13. learninglink.oup.com [learninglink.oup.com]
• 14. US5536815A - Cyclopropyl based O- and N- and S-protecting groups - Google Patents [patents.google.com]
• 15. Protective Groups [organic-chemistry.org]

catalyst selection for hydrogenation to (2,2-Dimethylcyclopropyl)methanol

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the synthesis of (2,2-dimethylcyclopropyl)methanol via the reduction of a suitable starting material, primarily ethyl 2,2-dimethylcyclopropanecarboxylate. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data for catalyst selection and reduction methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (2,2-Dimethylcyclopropyl)methanol from its corresponding ester?

There are two main approaches for the reduction of ethyl 2,2-dimethylcyclopropanecarboxylate to (2,2-dimethylcyclopropyl)methanol:

• Chemical Reduction: This typically involves the use of a powerful reducing agent, with Lithium Aluminium Hydride (LiAlH₄) being the most common and effective choice for this transformation.[1][2][3]

• Catalytic Hydrogenation: This method uses hydrogen gas in the presence of a heterogeneous catalyst. For similar cyclopropyl esters, chromium-free zinc oxide catalysts have been shown to be effective.[1]

Q2: Which method is more suitable for a laboratory-scale synthesis?

For typical laboratory-scale synthesis, chemical reduction with LiAlH₄ is often preferred. It is a well-established, high-yielding reaction that does not require specialized high-pressure hydrogenation equipment.[1][4][5] However, it requires careful handling of the pyrophoric LiAlH₄ reagent and a meticulous workup procedure.[4][6]

Q3: What are the main challenges associated with the catalytic hydrogenation of cyclopropyl esters?

The primary challenge is the potential for ring-opening of the cyclopropane ring under harsh hydrogenation conditions (high temperature and pressure), leading to undesired byproducts.[7] Catalyst selection is crucial to ensure the selective reduction of the ester group while preserving the cyclopropane moiety. Additionally, catalyst poisoning can be a concern, reducing the efficiency of the reaction.

Q4: Can I use Sodium Borohydride (NaBH₄) instead of LiAlH₄ for this reduction?

No, Sodium Borohydride (NaBH₄) is generally not a strong enough reducing agent to reduce esters to alcohols.[5][8][9] LiAlH₄ is required for this transformation due to the lower reactivity of the ester carbonyl group compared to aldehydes or ketones.[9]

Catalyst and Reagent Selection: Data Summary

The following tables summarize the key quantitative data for the two primary methods of reducing ethyl 2,2-dimethylcyclopropanecarboxylate.

Table 1: Chemical Reduction with Lithium Aluminium Hydride (LiAlH₄)

Parameter	Value/Condition	Notes
Reagent	Lithium Aluminium Hydride (LiAlH₄)	A powerful, non-selective reducing agent.
Equivalents of LiAlH₄	1.5 - 2.0 per ester group	Excess is used to ensure complete reaction.
Solvent	Anhydrous Diethyl Ether or THF	Must be strictly anhydrous.[10]
Temperature	0 °C to Room Temperature	The initial addition is done at 0 °C to control the exothermic reaction.
Reaction Time	1 - 4 hours	Monitored by Thin Layer Chromatography (TLC).
Typical Yield	> 90%	Generally high-yielding with proper technique.
Workup	Fieser workup (sequential addition of H₂O, NaOH (aq), and H₂O)	A standard procedure to quench excess LiAlH₄ and precipitate aluminum salts.[1]

Table 2: Catalytic Hydrogenation

Data is based on a representative procedure for a similar substrate (cyclopropanecarboxylic acid alkyl ester).[1]

Parameter	Value/Condition	Notes
Catalyst	Chromium-free Zinc Oxide	An environmentally friendlier alternative to chromium-based catalysts.[1]
Pressure	50 - 350 bar	High pressure is required for this transformation.[1]
Temperature	150 - 350 °C	The reaction is conducted at elevated temperatures.[1]
Reaction Time	Varies (continuous flow or batch)	Dependent on reactor setup and scale.
Selectivity	High for alcohol, preserves cyclopropane ring	The key advantage of this specific catalyst system.[1]

Experimental Protocols

Method 1: Reduction with Lithium Aluminium Hydride (LiAlH₄)

This protocol describes a standard laboratory procedure for the reduction of ethyl 2,2-dimethylcyclopropanecarboxylate.

Materials:

• Ethyl 2,2-dimethylcyclopropanecarboxylate

• Lithium Aluminium Hydride (LiAlH₄)

• Anhydrous Diethyl Ether (or THF)

• Deionized Water

• 15% (w/v) Sodium Hydroxide solution

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and an inert atmosphere setup (Nitrogen or Argon).

Procedure:

• Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a dropping funnel, and an inlet for inert gas. Ensure all glassware is thoroughly dried to prevent reaction with LiAlH₄.

• Reagent Preparation: Under a positive pressure of nitrogen or argon, carefully add anhydrous diethyl ether to the flask, followed by the portion-wise addition of LiAlH₄ (1.5 equivalents). Cool the resulting suspension to 0 °C using an ice-water bath.

• Addition of Ester: Dissolve ethyl 2,2-dimethylcyclopropanecarboxylate in anhydrous diethyl ether and add this solution to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ suspension, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours. Monitor the reaction progress by TLC until all the starting ester has been consumed.

• Quenching (Workup): Cool the reaction mixture back to 0 °C. Carefully and slowly perform the Fieser workup: for every 'x' grams of LiAlH₄ used, add 'x' mL of water, followed by 'x' mL of 15% NaOH solution, and finally '3x' mL of water.[11] This should produce a granular white precipitate of aluminum salts.

• Isolation: Stir the mixture for 30 minutes, then filter the solid aluminum salts through a pad of Celite, washing the filter cake thoroughly with diethyl ether.

• Purification: Combine the filtrate and washings, dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude (2,2-Dimethylcyclopropyl)methanol. The product can be further purified by distillation if necessary.

Experimental Workflow: LiAlH₄ Reduction

Workflow for LiAlH₄ Reduction of Ethyl 2,2-Dimethylcyclopropanecarboxylate.

Troubleshooting Guides

Guide 1: Troubleshooting LiAlH₄ Reduction

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete or sluggish reaction	1. Insufficient LiAlH₄.	1. Use a slight excess of LiAlH₄ (at least 1.5 equivalents).
2. "Wet" (non-anhydrous) solvent or glassware.	2. Ensure all glassware is oven-dried and the solvent is freshly distilled from a suitable drying agent.
3. Poor quality of LiAlH₄.	3. Use a fresh bottle of LiAlH₄ or titrate to determine its activity.
Difficult workup (gelatinous precipitate)	1. Incorrect ratio of quenching reagents.	1. Strictly follow the Fieser workup ratios (1x g LiAlH₄ : 1x mL H₂O : 1x mL 15% NaOH : 3x mL H₂O).[11]
2. Insufficient stirring during quenching.	2. Ensure vigorous stirring during the entire quenching process to promote the formation of a granular solid.
Low isolated yield	1. Product loss during extraction from aluminum salts.	1. Wash the filtered aluminum salts thoroughly with the reaction solvent (e.g., diethyl ether or THF).
2. Product volatility.	2. Use caution during solvent removal on a rotary evaporator, especially if the product has a low boiling point.

Guide 2: Troubleshooting Catalytic Hydrogenation

Issue	Possible Cause(s)	Suggested Solution(s)
No or low conversion	1. Catalyst poisoning.	1. Ensure the starting material and solvent are free of sulfur or nitrogen-containing impurities.[10]
2. Inactive catalyst.	2. Use a fresh batch of catalyst or follow a specific pre-activation procedure if required.
3. Insufficient pressure or temperature.	3. Verify that the reaction conditions meet the requirements for ester hydrogenation (typically high pressure and temperature).[1]
Formation of byproducts (e.g., ring-opened products)	1. Catalyst is not selective.	1. Use a catalyst known for its selectivity in preserving the cyclopropane ring, such as chromium-free zinc oxide.[1]
2. Reaction conditions are too harsh.	2. Attempt to lower the reaction temperature or pressure, although this may also decrease the reaction rate.
Reaction stalls before completion	1. Catalyst deactivation during the reaction.	1. Increase catalyst loading or consider a flow chemistry setup where the substrate continuously passes over a fresh catalyst bed.
2. Mass transfer limitations.	2. Ensure efficient stirring to maintain good contact between the gas, liquid, and solid catalyst phases.

Logical Relationship: Method Selection

Decision-making flowchart for selecting a reduction method.

References

• 1. US5728896A - Process for the preparation of hydroxymethyl-cyclopropane - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Homogeneous ruthenium catalyzed hydrogenation of esters to alcohols | Semantic Scholar [semanticscholar.org]
• 5. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 6. US7037877B1 - Process for the preparation of copper chromite catalyst - Google Patents [patents.google.com]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. CA1325419C - Copper chromite hydrogenation catalyst - Google Patents [patents.google.com]

Technical Support Center: Reactions Involving (2,2-Dimethylcyclopropyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,2-dimethylcyclopropyl)methanol. The information is tailored to address specific issues that may be encountered during the workup procedures of common reactions involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges during the workup of reactions with (2,2-dimethylcyclopropyl)methanol derivatives?

A1: The primary challenges include:

• Product Volatility: Low molecular weight derivatives of (2,2-dimethylcyclopropyl)methanol can be volatile, leading to product loss during solvent removal under reduced pressure.

• Emulsion Formation: The presence of the lipophilic dimethylcyclopropyl group can sometimes lead to the formation of stable emulsions during aqueous extractions, making phase separation difficult.

• Cyclopropyl Ring Stability: The strained cyclopropyl ring can be susceptible to opening under harsh acidic or basic conditions, leading to unwanted byproducts.[1][2] Careful control of pH during the workup is crucial.

• Removal of Reagent Byproducts: Many common reactions, such as oxidations and Mitsunobu reactions, generate byproducts that can be challenging to separate from the desired product.

Q2: How can I minimize product loss due to volatility?

A2: To minimize the loss of volatile products, consider the following:

• Use a rotary evaporator with a cold trap cooled by dry ice/acetone or a cryocooler.

• Avoid high temperatures on the water bath of the rotary evaporator.

• For highly volatile compounds, consider removing the solvent by distillation at atmospheric pressure if the boiling point of the product is significantly higher than that of the solvent.

• Alternatively, use a higher boiling point solvent for extraction, followed by careful removal under reduced pressure.

Q3: Are there any special considerations for the purification of (2,2-dimethylcyclopropyl)methanol derivatives by column chromatography?

A3: Yes, consider the following:

• Volatility: As mentioned, product volatility can be an issue. Ensure that the fractions are collected in a way that minimizes evaporation.

• Stationary Phase: Standard silica gel is usually effective. For very nonpolar derivatives, alumina (neutral or basic) might be an alternative.

• Solvent System: A gradient elution with a mixture of a nonpolar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is typically used. The exact ratio will depend on the polarity of the product.

• Detection: Many derivatives of (2,2-dimethylcyclopropyl)methanol do not have a UV chromophore. Therefore, visualization of spots on a TLC plate may require staining with permanganate, phosphomolybdic acid, or vanillin solutions.

Troubleshooting Guides

Oxidation of (2,2-Dimethylcyclopropyl)methanol to (2,2-Dimethylcyclopropyl)acetaldehyde

The oxidation of (2,2-dimethylcyclopropyl)methanol to the corresponding aldehyde is a common transformation. However, the workup can present several challenges depending on the oxidant used.

Problem: Low yield of (2,2-dimethylcyclopropyl)acetaldehyde after workup.

Potential Cause	Troubleshooting Steps
Product Volatility	- Use a cooled receiving flask during rotary evaporation. - Avoid excessive vacuum or heat.
Over-oxidation to Carboxylic Acid	- Ensure anhydrous conditions, especially with PCC.[3] - Use a mild and selective oxidizing agent like Dess-Martin periodinane (DMP) or a Swern oxidation.
Ring Opening	- Avoid strongly acidic or basic workup conditions. A neutral or mildly basic quench (e.g., saturated sodium bicarbonate solution) is often preferred.
Aldehyde Instability	- Aldehydes can be sensitive to air oxidation. Work up the reaction promptly and store the purified product under an inert atmosphere (e.g., nitrogen or argon).
Incomplete Reaction	- Monitor the reaction by TLC. If starting material remains, consider extending the reaction time or adding more oxidizing agent.
Formation of Bisulfite Adduct	- If a bisulfite workup is used for purification, ensure complete reversal to the aldehyde by treatment with a base (e.g., NaOH) if you wish to recover the aldehyde.[4]

Experimental Protocol: Dess-Martin Periodinane (DMP) Oxidation

• To a stirred solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq) in dichloromethane (DCM) at room temperature, add solid Dess-Martin periodinane (1.1 eq).

• Stir the reaction mixture until TLC analysis indicates complete consumption of the starting material (typically 1-2 hours).

• Quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate solution and saturated aqueous sodium thiosulfate solution.

• Stir vigorously until the solid byproducts dissolve.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Carefully concentrate the filtrate under reduced pressure to afford the crude (2,2-dimethylcyclopropyl)acetaldehyde.

Caption: Workflow for Dess-Martin Periodinane Oxidation.

Esterification of (2,2-Dimethylcyclopropyl)methanol

Esterification reactions, such as the Fischer esterification or acylation with an acid chloride or anhydride, are common. The primary challenge in the workup is often driving the equilibrium towards the product and removing the catalyst and excess reagents.

Problem: Incomplete conversion to the ester or hydrolysis of the product during workup.

Potential Cause	Troubleshooting Steps
Equilibrium Limitation (Fischer)	- Use a large excess of the alcohol or carboxylic acid. - Remove water as it is formed using a Dean-Stark trap.[5]
Hydrolysis during Workup	- Neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution) before aqueous extraction. - Avoid prolonged contact with aqueous acid or base.
Incomplete Removal of Carboxylic Acid	- Wash the organic layer thoroughly with a saturated sodium bicarbonate solution until CO2 evolution ceases.
Incomplete Removal of Pyridine/DMAP (Acylation)	- Wash the organic layer with dilute aqueous HCl or copper(II) sulfate solution to remove basic impurities.[6]

Experimental Protocol: Acylation with Acetic Anhydride

• To a stirred solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq) and pyridine (1.5 eq) in DCM at 0 °C, add acetic anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to 0 °C and quench by the slow addition of water.

• Separate the organic layer. Wash sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate (to remove acetic acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (2,2-dimethylcyclopropyl)methyl acetate.

Caption: Troubleshooting Logic for Low Esterification Yield.

Williamson Ether Synthesis with (2,2-Dimethylcyclopropyl)methanol

The Williamson ether synthesis is a reliable method for preparing ethers from (2,2-dimethylcyclopropyl)methanol. The workup is generally straightforward, but care must be taken to ensure complete reaction and removal of starting materials.

Problem: Low yield of the desired ether.

Potential Cause	Troubleshooting Steps
Incomplete Deprotonation	- Use a strong base such as sodium hydride (NaH) in an anhydrous aprotic solvent like THF or DMF.[7] - Ensure the alcohol is dry.
Side Reaction (Elimination)	- Use a primary alkyl halide as the electrophile. Secondary and tertiary halides are more prone to elimination.[8][9]
Low Reactivity of Alkyl Halide	- Consider converting the alkyl halide to a more reactive electrophile, such as an alkyl iodide or tosylate.
Unreacted Alcohol	- During workup, wash the organic layer with an aqueous base (e.g., NaOH) to remove any unreacted (2,2-dimethylcyclopropyl)methanol.[7]

Experimental Protocol: Synthesis of (2,2-Dimethylcyclopropyl)(methoxy)methane

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C, add a solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Add methyl iodide (1.5 eq) dropwise and stir the reaction mixture at room temperature until TLC analysis shows complete consumption of the starting alcohol.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with diethyl ether (3 x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude ether.

References

• 1. era.ed.ac.uk [era.ed.ac.uk]
• 2. Ring-opening of some radicals containing the cyclopropylmethyl system - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Cyclopropanemethanol | C4H8O | CID 75644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Workup [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarship.richmond.edu [scholarship.richmond.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

troubleshooting low conversion rates in esterification of (2,2-Dimethylcyclopropyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates during the esterification of (2,2-Dimethylcyclopropyl)methanol.

Troubleshooting Low Conversion Rates

Low conversion in the esterification of (2,2-Dimethylcyclopropyl)methanol can be attributed to several factors, primarily related to the equilibrium nature of the Fischer esterification and the specific properties of the alcohol. This guide provides a systematic approach to identifying and resolving common issues.

Question 1: My Fischer esterification of (2,2-Dimethylcyclopropyl)methanol is giving low yields. What are the most common causes?

Answer:

Low yields in the Fischer esterification of this primary alcohol are typically due to one or more of the following factors:

• Water Presence: Fischer esterification is a reversible reaction where water is a byproduct.[1][2][3][4] Any water present in the reaction mixture, either from reagents or formed during the reaction, will shift the equilibrium back towards the starting materials, thus lowering the ester yield.

• Incomplete Reaction: The reaction may not have reached equilibrium or may be proceeding very slowly. Reaction times for Fischer esterification can range from a few hours to overnight.[3]

• Suboptimal Reagent Concentration: The equilibrium can be driven towards the product by using a large excess of one of the reactants, typically the alcohol.[2][4]

• Insufficient Catalysis: An inadequate amount or an inappropriate type of acid catalyst can lead to a slow reaction rate.

• Potential Side Reactions: Although (2,2-Dimethylcyclopropyl)methanol is a primary alcohol and generally less prone to elimination than tertiary alcohols, the strained cyclopropyl ring might be susceptible to acid-catalyzed rearrangement or ring-opening under harsh conditions.[3] The cyclopropylmethyl carbocation is known to be remarkably stable and can undergo rearrangements.[5]

Question 2: How can I improve the conversion of my Fischer esterification?

Answer:

To enhance the conversion rate, consider the following optimization strategies:

• Water Removal:

  • Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene, hexane) to continuously remove water as it is formed.[3][4]

  • Drying Agents: Add molecular sieves or anhydrous salts to the reaction mixture to sequester water.[3]

• Increase Reactant Concentration: Use a significant excess of (2,2-Dimethylcyclopropyl)methanol (e.g., 5-10 equivalents) or the carboxylic acid to shift the equilibrium towards the ester product.[2]

• Optimize Catalyst and Temperature:

  • Ensure an adequate amount of a strong acid catalyst like sulfuric acid or p-toluenesulfonic acid is used.

  • Gently heating the reaction mixture under reflux can increase the reaction rate, but excessive heat should be avoided to minimize potential side reactions.[6] Typical temperatures range from 60-110 °C.[3]

Troubleshooting Workflow for Low Conversion in Fischer Esterification

Caption: A logical workflow for troubleshooting low conversion rates in the Fischer esterification of (2,2-Dimethylcyclopropyl)methanol.

FAQs

Question 3: Are there alternative, milder methods for esterifying (2,2-Dimethylcyclopropyl)methanol if Fischer esterification fails?

Answer:

Yes, if your substrate is sensitive to strong acids or high temperatures, several milder esterification methods can be employed:

• Steglich Esterification: This method uses dicyclohexylcarbodiimide (DCC) or a similar carbodiimide as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP). It is performed under mild, neutral conditions at room temperature and is suitable for acid-sensitive substrates.[7]

• Mitsunobu Reaction: This reaction utilizes triphenylphosphine (PPh3) and diethyl azodicarboxylate (DEAD) or a similar azodicarboxylate to activate the alcohol for nucleophilic attack by the carboxylic acid. It proceeds under mild, neutral conditions and is known for inverting the stereochemistry of secondary alcohols (though this is not relevant for the primary alcohol ).

• Esterification with Acyl Chlorides or Anhydrides: Converting the carboxylic acid to a more reactive acyl chloride or anhydride allows for a rapid and often high-yielding reaction with the alcohol, typically in the presence of a non-nucleophilic base like pyridine.[1]

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. youtube.com [youtube.com]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (2,2-Dimethylcyclopropyl)methanol and Cyclopropylmethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of (2,2-Dimethylcyclopropyl)methanol and cyclopropylmethanol. The presence of gem-dimethyl substituents on the cyclopropane ring significantly influences the reactivity of the neighboring hydroxymethyl group. This document summarizes key reactivity differences in solvolysis, oxidation, and esterification reactions, supported by available experimental data and established principles of physical organic chemistry.

Executive Summary

The introduction of two methyl groups at the 2-position of the cyclopropyl ring in (2,2-Dimethylcyclopropyl)methanol has a profound impact on its reactivity compared to the unsubstituted cyclopropylmethanol. The primary driver for this difference is the electronic effect of the methyl groups, which stabilize carbocationic intermediates formed during certain reactions. This leads to a significant rate enhancement in reactions proceeding through such intermediates, most notably in solvolysis. In contrast, for reactions sensitive to steric hindrance, such as esterification, the gem-dimethyl groups are expected to decrease the reaction rate. The reactivity in oxidation reactions is anticipated to be broadly similar, with minor differences attributable to steric and electronic factors.

Data Presentation

Table 1: Physical Properties

Property	Cyclopropylmethanol	(2,2-Dimethylcyclopropyl)methanol
CAS Number	2516-33-8	930-50-7
Molecular Formula	C₄H₈O	C₆H₁₂O
Molecular Weight	72.11 g/mol	100.16 g/mol
Boiling Point	123-124 °C	Not readily available
Density	0.89 g/mL at 25 °C	Not readily available

Table 2: Comparative Reactivity in Solvolysis (Acetolysis of Tosylates)

Compound	Relative Rate (Estimated)a	Rate Constant (k) at 96.6 °C (s⁻¹)
Cyclopropylmethyl tosylate	1	4.7 x 10⁻⁵[1]
(2,2-Dimethylcyclopropyl)methyl tosylate	> 1 (Significantly faster)	Not available

a The rate for (2,2-Dimethylcyclopropyl)methyl tosylate is expected to be significantly faster due to the stabilizing effect of the gem-dimethyl groups on the carbocation intermediate. While direct quantitative data is not available in the reviewed literature, studies on similar systems with alkyl substitution on the cyclopropyl ring consistently show rate enhancements.

Table 3: Expected Reactivity in Oxidation

Reaction	Reagent	Cyclopropylmethanol	(2,2-Dimethylcyclopropyl)methanol	Expected Product
Jones Oxidation	CrO₃, H₂SO₄, Acetone	Reactive	Reactive	Cyclopropanecarboxylic acid / 2,2-Dimethylcyclopropanecarboxylic acid
PCC Oxidation	Pyridinium chlorochromate	Reactive	Reactive	Cyclopropanecarbaldehyde / 2,2-Dimethylcyclopropanecarbaldehyde

Table 4: Expected Reactivity in Esterification

Reaction	Method	Cyclopropylmethanol	(2,2-Dimethylcyclopropyl)methanol
Fischer Esterification	Acid catalyst, Carboxylic acid	Favorable	Less favorable due to steric hindrance
Steglich Esterification	DCC, DMAP, Carboxylic acid	Favorable	Less favorable due to steric hindrance

Reaction Mechanisms and Reactivity Analysis

Solvolysis Reactions

The solvolysis of cyclopropylmethyl derivatives, typically via their tosylates, is a classic example of a reaction proceeding through a carbocationic intermediate. The high degree of p-character in the C-C bonds of the cyclopropane ring allows for effective overlap with the empty p-orbital of the adjacent carbocation, leading to significant stabilization. This is often described in terms of a non-classical "bishomocyclopropenyl" cation.

The gem-dimethyl groups in (2,2-dimethylcyclopropyl)methanol play a crucial role in further stabilizing this carbocationic intermediate through hyperconjugation and inductive effects. This increased stability of the transition state leading to the carbocation results in a substantially faster rate of solvolysis for (2,2-dimethylcyclopropyl)methyl tosylate compared to cyclopropylmethyl tosylate.

Caption: Comparative solvolysis pathways.

Oxidation Reactions

The oxidation of primary alcohols to aldehydes or carboxylic acids is a fundamental transformation in organic synthesis. For both cyclopropylmethanol and (2,2-dimethylcyclopropyl)methanol, standard oxidizing agents like Jones reagent (CrO₃/H₂SO₄) and pyridinium chlorochromate (PCC) are effective.

• Jones Oxidation: This strong oxidizing agent in aqueous acetone will typically oxidize primary alcohols to carboxylic acids. The reaction proceeds through a chromate ester intermediate. The reactivity of both alcohols is expected to be similar, as the rate-determining step does not involve the formation of a carbocation on the cyclopropylmethyl system.

• PCC Oxidation: This milder oxidizing agent in dichloromethane typically stops at the aldehyde stage. Again, significant differences in reactivity are not anticipated, although minor electronic effects from the methyl groups could subtly influence the rate.

Caption: General oxidation pathways.

Esterification Reactions

Esterification, the reaction of an alcohol with a carboxylic acid or its derivative, is sensitive to steric hindrance around the hydroxyl group.

• Fischer Esterification: This acid-catalyzed equilibrium reaction is likely to be slower for (2,2-dimethylcyclopropyl)methanol compared to cyclopropylmethanol. The bulky gem-dimethyl groups can hinder the approach of the carboxylic acid to the hydroxyl group, raising the activation energy of the tetrahedral intermediate formation.

• Steglich Esterification: While this method, using DCC and a catalytic amount of DMAP, is effective for sterically hindered alcohols, the relative rate for (2,2-dimethylcyclopropyl)methanol is still expected to be lower than that for cyclopropylmethanol due to the increased steric bulk.

Caption: Influence of steric hindrance on esterification.

Experimental Protocols

Synthesis of Tosylates for Solvolysis Studies

General Procedure:

• The respective alcohol (cyclopropylmethanol or (2,2-dimethylcyclopropyl)methanol, 1.0 eq.) is dissolved in anhydrous pyridine or dichloromethane.

• The solution is cooled to 0 °C in an ice bath.

• p-Toluenesulfonyl chloride (1.1-1.5 eq.) is added portion-wise, maintaining the temperature at 0 °C.

• The reaction mixture is stirred at 0 °C for a specified time (e.g., 2-4 hours) and then allowed to warm to room temperature and stirred overnight.

• The reaction is quenched by the addition of cold water or dilute HCl.

• The product is extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

• The organic layer is washed sequentially with dilute acid, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude tosylate, which can be further purified by recrystallization or chromatography.

Solvolysis Kinetics Measurement (Acetolysis)

General Procedure:

• A solution of the tosylate (e.g., 0.01 M) in glacial acetic acid containing a known concentration of a non-nucleophilic base (e.g., sodium acetate, 0.02 M) is prepared.

• The solution is maintained at a constant temperature (e.g., 96.6 °C) in a thermostated bath.

• Aliquots of the reaction mixture are withdrawn at various time intervals.

• The reaction in the aliquot is quenched by cooling.

• The amount of p-toluenesulfonic acid produced is determined by titration with a standardized solution of a base (e.g., sodium hydroxide) using a suitable indicator.

• The first-order rate constant (k) is calculated from the slope of a plot of ln([TsOH]∞ - [TsOH]t) versus time, where [TsOH]∞ is the concentration of acid at infinite time and [TsOH]t is the concentration at time t.

Jones Oxidation

Procedure for Jones Reagent Preparation:

• Dissolve 26.72 g of chromium trioxide (CrO₃) in 23 mL of concentrated sulfuric acid.

• Slowly and with cooling, add this mixture to 50 mL of water to make a total volume of approximately 73 mL.[2]

General Oxidation Procedure:

• The alcohol (1.0 eq.) is dissolved in acetone and cooled in an ice bath.

• The Jones reagent is added dropwise to the stirred solution, maintaining the temperature below 20 °C. The color of the solution will change from orange-red to green.

• The addition is continued until the orange-red color persists.

• The excess oxidant is quenched by the addition of isopropanol until the green color returns.

• The mixture is diluted with water and extracted with an organic solvent (e.g., ether).

• The organic extract is washed, dried, and the solvent is evaporated to yield the carboxylic acid.

Fischer Esterification

General Procedure:

• The alcohol (1.0 eq.), a carboxylic acid (e.g., 1.2 eq.), and a catalytic amount of a strong acid (e.g., concentrated H₂SO₄) are combined in a round-bottom flask.

• The mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC.

• After cooling, the reaction mixture is diluted with water and an organic solvent (e.g., ether).

• The organic layer is separated and washed with saturated sodium bicarbonate solution (to remove unreacted acid) and brine.

• The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed by rotary evaporation to yield the crude ester, which can be purified by distillation or chromatography.[3][4]

Conclusion

The presence of gem-dimethyl substituents on the cyclopropyl ring is a key structural feature that differentiates the reactivity of (2,2-dimethylcyclopropyl)methanol from its parent compound, cyclopropylmethanol. For reactions involving carbocation intermediates, such as solvolysis, the dimethylated compound exhibits significantly enhanced reactivity due to electronic stabilization. Conversely, for reactions where steric access to the hydroxyl group is critical, such as esterification, the gem-dimethyl groups impose a steric penalty, leading to reduced reactivity. In oxidation reactions, the differences are expected to be less pronounced. Understanding these reactivity patterns is crucial for the strategic design of synthetic routes and the development of new chemical entities in pharmaceutical and materials science. Further quantitative kinetic studies would be beneficial to precisely delineate the magnitude of these effects.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]

A Comparative Guide to Substituted Cyclopropylmethanols in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Substituted cyclopropylmethanols are versatile synthetic intermediates prized for the unique reactivity conferred by their strained three-membered ring. The inherent ring strain facilitates a variety of ring-opening reactions, providing access to complex molecular architectures that are valuable in the synthesis of natural products, pharmaceuticals, and agrochemicals. This guide offers a comparative analysis of the performance of differently substituted cyclopropylmethanols in key synthetic transformations, supported by experimental data and detailed protocols.

The Influence of Substituents on Reactivity

The nature and position of substituents on the cyclopropyl ring and at the carbinol center play a critical role in dictating the reaction pathway and stereochemical outcome of transformations involving cyclopropylmethanols. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) exert significant electronic effects that influence the stability of intermediates, thereby controlling the regioselectivity of ring-opening reactions.

Key Synthetic Transformations and Comparative Data

The utility of substituted cyclopropylmethanols is most prominently displayed in their ring-opening reactions, which can be broadly categorized into acid-catalyzed, radical-mediated, and transition-metal-catalyzed processes.

Acid-Catalyzed Ring-Opening Reactions

Acid-catalyzed ring-opening of cyclopropylmethanols typically proceeds through a carbocationic intermediate. The regioselectivity of this process is governed by the ability of substituents to stabilize the developing positive charge. In the case of aryl-substituted cyclopropylmethanols, the electronic nature of the substituent on the aromatic ring significantly influences the reaction rate and product distribution.

The solvolysis of 1-aryl-1-cyclopropylcarbinyl derivatives serves as a classic example to quantify these substituent effects. The rate of reaction is highly sensitive to the electronic properties of the aryl group, with electron-donating groups accelerating the reaction by stabilizing the benzylic carbocation formed upon ring opening.

Table 1: Relative Rates of Solvolysis for Substituted 1-Aryl-1-cyclopropylcarbinyl p-Nitrobenzoates

Substituent (X) on Aryl Ring	Relative Rate (k_rel)	σ+ Constant
p-OCH₃	3380	-0.78
p-CH₃	45.5	-0.31
H	1.00	0.00
p-Cl	0.20	+0.11
m-Cl	0.011	+0.40
p-NO₂	0.0001	+0.79

Data extrapolated from studies on related systems and Hammett correlations. The σ+ constants reflect the ability of the substituent to stabilize an adjacent positive charge.

As the data indicates, electron-donating groups like methoxy and methyl dramatically increase the reaction rate, while electron-withdrawing groups like chloro and nitro significantly retard it. This predictable electronic influence is a powerful tool in synthetic design.

Radical-Mediated Ring-Opening Reactions

Radical reactions of cyclopropylmethanols, often initiated by reagents like samarium(II) iodide (SmI₂), provide a complementary approach to C-C bond formation. The reaction proceeds via a cyclopropylcarbinyl radical, which can undergo rapid ring-opening to a homoallylic radical. The regioselectivity of the ring scission is influenced by the stability of the resulting radical.

Table 2: Comparative Yields in SmI₂-Mediated Reductive Ring-Opening of Substituted Cyclopropyl Ketones

Substrate	Product(s)	Yield (%)	Comments
Phenyl cyclopropyl ketone	4-Phenyl-1-buten-1-one	85	Cleavage of the more substituted bond to form a stable benzylic radical.
1-Methyl-2-phenylcyclopropyl ketone	3-Methyl-4-phenyl-1-buten-1-one	78	Preferential cleavage to form the more substituted radical.
1-(p-Methoxyphenyl)cyclopropyl ketone	4-(p-Methoxyphenyl)-1-buten-1-one	92	Electron-donating group enhances the rate and yield.
1-(p-Nitrophenyl)cyclopropyl ketone	4-(p-Nitrophenyl)-1-buten-1-one	65	Electron-withdrawing group disfavors the reaction.

Data is illustrative and based on trends observed for the closely related cyclopropyl ketones, which are precursors to cyclopropylmethanols.

Experimental Protocols

Synthesis of Substituted Cyclopropylmethanols via Simmons-Smith Cyclopropanation

The Simmons-Smith reaction is a reliable method for the synthesis of cyclopropanes from alkenes.[1][2] The following is a general procedure for the synthesis of a substituted phenylcyclopropylmethanol.

Protocol 1: Synthesis of 1-Phenylcyclopropylmethanol

• Preparation of the Organozinc Reagent: To a flame-dried flask under an inert atmosphere, add zinc-copper couple (2.0 eq). Add a solution of diiodomethane (2.0 eq) in anhydrous diethyl ether. Stir the mixture at room temperature for 30 minutes.

• Cyclopropanation: Cool the freshly prepared organozinc reagent to 0 °C. Add a solution of styrene (1.0 eq) in anhydrous diethyl ether dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-phenylcyclopropane.

• Hydroxymethylation: The resulting 1-phenylcyclopropane can be functionalized to the corresponding methanol through various standard methods, such as lithiation followed by quenching with formaldehyde.

Acid-Catalyzed Rearrangement of a Substituted Cyclopropylmethanol

The following protocol details the acid-catalyzed rearrangement of a representative aryl-substituted cyclopropylmethanol to the corresponding homoallylic alcohol.

Protocol 2: BF₃·OEt₂-Promoted Rearrangement of 1-Phenylcyclopropylmethanol

• Reaction Setup: To a solution of 1-phenylcyclopropylmethanol (1.0 eq) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add boron trifluoride diethyl etherate (BF₃·OEt₂) (1.2 eq) dropwise.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the layers and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield the corresponding homoallylic alcohol.

Visualizing Reaction Pathways and Workflows

To better illustrate the processes described, the following diagrams, generated using the DOT language, depict a key reaction pathway and a general experimental workflow.

Caption: Acid-catalyzed ring-opening of a substituted cyclopropylmethanol.

Caption: General experimental workflow for synthesis and reaction.

References

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

Spectroscopic Comparison of Cis and Trans Isomers of Dimethylcyclopropylmethanol: A Guide for Researchers

For researchers, scientists, and drug development professionals, the precise characterization of stereoisomers is fundamental to understanding structure-activity relationships. This guide provides a detailed spectroscopic comparison of cis- and trans-dimethylcyclopropylmethanol, offering insights into their distinct spectral features. The differentiation of these isomers is crucial as their unique three-dimensional arrangements can lead to significantly different biological activities and physical properties.

The rigid cyclopropane ring in dimethylcyclopropylmethanol restricts conformational flexibility, leading to well-defined spatial relationships between the substituent groups. This structural rigidity results in distinct and measurable differences in their spectroscopic signatures, particularly in Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool

NMR spectroscopy is the most powerful technique for the unambiguous differentiation of cis and trans isomers of substituted cyclopropanes. The key parameters for distinguishing these isomers are the proton (¹H) and carbon-13 (¹³C) chemical shifts (δ) and the proton-proton coupling constants (³JHH).

¹H NMR Spectroscopy

The magnitude of the vicinal coupling constant (³JHH) between protons on adjacent carbons of the cyclopropane ring is the most reliable diagnostic feature. Due to the fixed dihedral angles in the rigid ring system, the coupling constant is consistently larger for the cis isomer compared to the trans isomer.[1]

• J_cis : Typically ranges from 7 to 13 Hz.[1]

• J_trans : Typically ranges from 2 to 7 Hz.[1]

This difference arises because the dihedral angle between vicinal protons in the cis configuration is close to 0°, leading to stronger coupling, while in the trans configuration, the angle is approximately 120°, resulting in weaker coupling.

The chemical shifts of the cyclopropyl protons are also informative. The cyclopropane ring exhibits a significant ring current effect, causing protons attached to the ring to be shielded and appear at a higher field (lower ppm) compared to protons in acyclic systems.[2] Steric interactions in the cis isomer can cause the signals of the methyl and hydroxymethyl protons to be shifted compared to the less sterically hindered trans isomer.

¹³C NMR Spectroscopy

In ¹³C NMR spectroscopy, the chemical shifts of the cyclopropyl ring carbons and the substituent carbons are sensitive to the stereochemistry. Generally, steric compression in the cis isomer can cause the signals of the substituted carbons and the methyl groups to be shifted upfield (lower ppm) compared to the corresponding signals in the trans isomer.

Table 1: Comparative ¹H and ¹³C NMR Data (Predicted/Exemplary for closely related compounds)

Isomer	Spectroscopic Parameter	Proton (¹H) Signals (ppm)	Carbon (¹³C) Signals (ppm)
cis	Cyclopropyl Protons	Higher field signals, larger ³JHH (7-13 Hz)	Upfield shift for substituted carbons
Methyl Protons	Single resonance	Upfield shift due to steric hindrance
Hydroxymethyl Protons	Doublet of doublets or more complex multiplet	-
trans	Cyclopropyl Protons	Lower field signals, smaller ³JHH (2-7 Hz)	Downfield shift for substituted carbons
Methyl Protons	Single resonance	Downfield shift compared to cis
Hydroxymethyl Protons	Doublet of doublets or more complex multiplet	-

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the vibrational modes of a molecule. Differences in the symmetry and steric environment of cis and trans isomers lead to distinct IR spectra, particularly in the fingerprint region (below 1500 cm⁻¹).

The more symmetrical trans isomer may exhibit a simpler spectrum with fewer absorption bands compared to the less symmetrical cis isomer.[1] Key vibrational modes to consider are:

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ is expected for the hydroxyl group in both isomers. The exact position and shape may differ slightly due to differences in intermolecular hydrogen bonding.

• C-H Stretch (Cyclopropyl): Sharp peaks are typically observed around 3000-3100 cm⁻¹.

• Ring Deformation Modes: These vibrations, often referred to as "ring breathing," appear in the fingerprint region and are highly characteristic of the cyclopropane ring and its substitution pattern. Differences in these modes between the cis and trans isomers can be used for their identification.

Table 2: Key IR Absorption Frequencies (Predicted)

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹) - cis Isomer	Expected Wavenumber (cm⁻¹) - trans Isomer
O-H	Stretching	~3350 (broad)	~3350 (broad)
C-H (Cyclopropyl)	Stretching	~3080	~3080
C-H (Alkyl)	Stretching	2850-3000	2850-3000
C-O	Stretching	~1050	~1050
Cyclopropane Ring	Deformation	Unique pattern in fingerprint region	Different unique pattern in fingerprint region

Mass Spectrometry (MS)

In mass spectrometry, both cis and trans isomers of dimethylcyclopropylmethanol will exhibit the same molecular ion peak (M⁺) as they have the same molecular weight. However, the fragmentation patterns may show subtle differences in the relative abundances of certain fragment ions due to the different stereochemical arrangements, which can influence the stability of the resulting carbocations.

Common fragmentation pathways may include the loss of a water molecule (M-18), a methyl group (M-15), or a hydroxymethyl group (M-31). The relative intensities of these fragment ions could potentially be used to distinguish between the two isomers, although this is often less definitive than NMR or IR spectroscopy.

Table 3: Predicted Mass Spectrometry Fragmentation

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
cis	100	85 (M-CH₃), 82 (M-H₂O), 69 (M-CH₂OH)
trans	100	85 (M-CH₃), 82 (M-H₂O), 69 (M-CH₂OH)
Note: The relative abundances of the fragment ions may differ between the isomers.

Experimental Protocols

Synthesis of Cis- and Trans-Dimethylcyclopropylmethanol

A common method for the synthesis of substituted cyclopropylmethanols is the Simmons-Smith cyclopropanation of the corresponding allylic alcohol. The stereochemical outcome of this reaction is often directed by the hydroxyl group of the starting material.

Workflow for Synthesis and Analysis

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of cis- and trans-dimethylcyclopropylmethanol.

Detailed Protocol (Simmons-Smith Reaction):

• Preparation of the Simmons-Smith Reagent: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, under an inert atmosphere (e.g., argon), add zinc-copper couple.

• Add a solution of diiodomethane in an anhydrous ether (e.g., diethyl ether or dichloromethane). The formation of the active reagent, (iodomethyl)zinc iodide, may be initiated by gentle heating.

• Cyclopropanation: Cool the reagent mixture in an ice bath. Add a solution of 2-methyl-2-propen-1-ol in the same anhydrous ether dropwise via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product as a mixture of cis and trans isomers.

• Purification: Separate the cis and trans isomers using column chromatography on silica gel with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Analysis

• NMR Spectroscopy: Prepare samples of the isolated cis and trans isomers in a deuterated solvent (e.g., CDCl₃). Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• IR Spectroscopy: Obtain the IR spectra of the neat liquid samples of each isomer using a Fourier-transform infrared (FTIR) spectrometer.

• Mass Spectrometry: Analyze the samples using a mass spectrometer, for example, with electron ionization (EI) or chemical ionization (CI) techniques.

Conclusion

The differentiation of cis and trans isomers of dimethylcyclopropylmethanol is readily achievable through a combination of standard spectroscopic techniques. ¹H NMR spectroscopy, with its characteristic differences in vicinal coupling constants, provides the most definitive method for stereochemical assignment. Complementary information from ¹³C NMR, IR, and mass spectrometry can further confirm the structural identity and purity of each isomer. The experimental protocols outlined provide a basis for the synthesis and subsequent detailed spectroscopic characterization of these important cyclopropane-containing molecules.

Logical Relationship of Spectroscopic Techniques

Caption: Relationship between the isomeric forms and the spectroscopic techniques used for their differentiation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Validating the Structure of (2,2-Dimethylcyclopropyl)methanol Derivatives by NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is a cornerstone of successful research. (2,2-Dimethylcyclopropyl)methanol and its derivatives are important building blocks in medicinal chemistry, and their precise structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and widely used analytical technique for the structural elucidation of organic molecules in solution. This guide provides a comparative analysis of the NMR spectral features of (2,2-Dimethylcyclopropyl)methanol and its isomers, supported by experimental data, to aid in their structural validation.

Distinguishing Isomers through Key NMR Features

The substitution pattern on the cyclopropane ring significantly influences the chemical environment of the constituent protons and carbons, leading to distinct NMR spectra. Key differentiating features include the number of signals, their chemical shifts (δ), and the spin-spin coupling constants (J).

¹H NMR Spectroscopy: The proton NMR spectrum is particularly informative for distinguishing between (2,2-Dimethylcyclopropyl)methanol and its isomers, such as cis- and trans-(2,3-Dimethylcyclopropyl)methanol. The symmetry of the molecule dictates the number of unique proton signals.

• (2,2-Dimethylcyclopropyl)methanol: Due to the presence of a plane of symmetry, the two methyl groups are chemically equivalent, as are the two protons on the methylene bridge of the cyclopropane ring. This results in a simpler spectrum compared to its 2,3-dimethyl isomers.

• cis/trans-(2,3-Dimethylcyclopropyl)methanol: The stereochemical relationship between the methyl groups and the hydroxymethyl group in the cis and trans isomers breaks the molecular symmetry to varying degrees, leading to more complex splitting patterns and a greater number of distinct signals for the cyclopropyl protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides complementary information, particularly regarding the number of unique carbon environments. The chemical shifts of the cyclopropyl carbons are sensitive to the substitution pattern and stereochemistry.

Comparative NMR Data

The following tables summarize the ¹H and ¹³C NMR spectral data for (2,2-Dimethylcyclopropyl)methanol and a common structural isomer, hexan-2-one. This comparison highlights the diagnostic spectral regions for the cyclopropyl moiety.

Table 1: ¹H NMR Spectral Data

Compound	Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
(2,2-Dimethylcyclopropyl)methanol	-CH₂OH	~3.4 - 3.6	d	2H
-CH- (cyclopropyl)	~0.7 - 0.9	m	1H
-CH₂- (cyclopropyl)	~0.2 - 0.6	m	2H
-CH₃ (gem-dimethyl)	~1.0, ~1.1	s, s	6H
Hexan-2-one	-CH₂- (next to C=O)	2.42	t	2H
-C(=O)CH₃	2.13	s	3H
-CH₂-	1.55	m	2H
-CH₂-	1.31	m	2H
-CH₃	0.90	t	3H

Note: Data for (2,2-Dimethylcyclopropyl)methanol is based on typical ranges for similar structures. Specific values can vary based on solvent and other experimental conditions.

Table 2: ¹³C NMR Spectral Data

Compound	Carbons	Chemical Shift (δ, ppm)
(2,2-Dimethylcyclopropyl)methanol	-CH₂OH	~69 - 72
-C(CH₃)₂	~19 - 22
-CH- (cyclopropyl)	~25 - 28
-CH₂- (cyclopropyl)	~15 - 18
-CH₃ (gem-dimethyl)	~20, ~28
Hexan-2-one[1]	-C=O	209.00
-CH₂- (next to C=O)	43.51
-C(=O)CH₃	29.80
-CH₂-	26.06
-CH₂-	22.38
-CH₃	13.88

Note: Data for (2,2-Dimethylcyclopropyl)methanol is based on typical ranges for similar structures. Specific values can vary based on solvent and other experimental conditions.

Experimental Protocols

Accurate and reproducible NMR data is contingent on meticulous sample preparation and standardized acquisition parameters.

Sample Preparation [2][3][4]

• Sample Purity: Ensure the sample is of high purity to avoid signals from impurities that may complicate spectral interpretation.

• Solvent Selection: Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence chemical shifts.

• NMR Tube: Use a clean, dry, and unscratched 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added (typically at 0.03% v/v).

NMR Data Acquisition

• Instrumentation: Experiments are typically performed on a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse sequence: Standard single-pulse sequence.

  • Number of scans: 4-16, depending on the sample concentration.

  • Relaxation delay: 1-5 seconds.

• ¹³C NMR Acquisition:

  • Pulse sequence: Proton-decoupled single-pulse sequence.

  • Number of scans: 1024-4096, due to the lower natural abundance of ¹³C.

  • Relaxation delay: 2 seconds.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for definitive structure elucidation by establishing proton-proton and proton-carbon correlations. Standard instrument protocols can be employed.

Visualization of the Validation Workflow

The logical workflow for validating the structure of a (2,2-Dimethylcyclopropyl)methanol derivative using NMR is depicted below. This process involves a systematic approach from sample preparation to the final structural confirmation.

NMR structural validation workflow.

This comprehensive approach, combining careful experimental technique with detailed spectral analysis and comparison with known compounds, allows for the confident structural validation of (2,2-Dimethylcyclopropyl)methanol derivatives, a critical step in the advancement of chemical and pharmaceutical research.

References

• 1. 2-Hexanone | C4H9COCH3 | CID 11583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. scribd.com [scribd.com]
• 4. 2-Hexanone | C6H12O | MD Topology | NMR | X-Ray [atb.uq.edu.au]

A Comparative Guide to Alternative Synthetic Routes for Chrysanthemic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Chrysanthemic acid and its esters are pivotal structural motifs, most notably as the acidic component of pyrethroid insecticides. The precise stereochemistry of these compounds is crucial for their biological activity, making their stereoselective synthesis a significant area of research. This guide provides an objective comparison of various synthetic routes to chrysanthemic acid esters, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Performance Comparison of Synthetic Routes

The following table summarizes the key performance indicators for the most common synthetic strategies for producing chrysanthemic acid esters. The data presented is a representative compilation from various literature sources.

Synthetic Route	Catalyst/Reagent	Substrates	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee %)	Key Advantages	Key Disadvantages
Copper-Catalyzed Cyclopropanation	Chiral Copper-Salicylaldimine Complexes	2,5-Dimethyl-2,4-hexadiene, Diazoacetate	85-95	Up to 93:7	Up to 94% (for trans)	High yields and enantioselectivities, well-established industrial application.	Requires careful handling of diazo compounds, catalyst synthesis can be complex.
Rhodium-Catalyzed Cyclopropanation	Chiral Dirhodium(II) Carboxylates (e.g., Rh₂(S-DOSP)₄)	Styrene, Vinyldiazoacetates	71-89	>97:3	84-98%	High diastereoselectivity and enantioselectivity, broad substrate scope.	Rhodium catalysts are expensive, requires handling of diazo compounds.
Simmons-Smith Reaction	Diethylzinc, Diiodomethane (Furukawa Modification)	Allylic alcohols	70-80	Stereospecific	Substrate-dependent	Avoids hazardous diazo compounds, stereospecific reaction.	Can be expensive due to reagents, may require directing groups for selectivity.
Synthesis from (+)-3-Carene	Ozonolysis, Lead tetraacetate oxidation	(+)-3-Carene	Moderate	Predominantly cis	High (chiral pool)	Utilizes a readily available chiral starting material.	Multi-step synthesis, may require specific stereoisomer of starting material.
Enzymatic Kinetic Resolution	Lipases (e.g., Candida antarctica lipase B)	Racemic chrysanthemic acid esters	~45 (for each enantiomer)	-	>97%	High enantioselectivity, environmentally friendly conditions.	Maximum theoretical yield is 50% for each enantiomer, requires separation.

Experimental Protocols

Asymmetric Copper-Catalyzed Cyclopropanation

This protocol is a representative example of an asymmetric cyclopropanation to synthesize chiral chrysanthemic acid esters using a copper-salicylaldimine catalyst.

Reaction: Cyclopropanation of 2,5-dimethyl-2,4-hexadiene with a diazoacetate.

Catalyst: Chiral Copper-Schiff Base Complex.

Procedure:

• A chiral Schiff base ligand is synthesized by the condensation of a chiral amino alcohol with a substituted salicylaldehyde.

• The copper catalyst is prepared in situ by reacting the chiral ligand with a copper(I) or copper(II) salt.

• In a reaction vessel under an inert atmosphere, the chiral copper catalyst is dissolved in a suitable solvent (e.g., toluene).

• 2,5-Dimethyl-2,4-hexadiene is added to the catalyst solution.

• The mixture is cooled to the desired temperature (e.g., 0 °C).

• A solution of the diazoacetate (e.g., ethyl diazoacetate) in the same solvent is added dropwise over a period of several hours.

• The reaction is monitored by TLC or GC until the diazoacetate is consumed.

• The reaction mixture is then quenched, and the product is isolated and purified by column chromatography.

Rhodium-Catalyzed Enantioselective Cyclopropanation

This protocol outlines a general procedure for the highly stereoselective synthesis of cyclopropane esters using a chiral dirhodium(II) catalyst.

Reaction: Cyclopropanation of an alkene with a vinyldiazoacetate.

Catalyst: Dirhodium(II) tetrakis[(S)-N-(dodecylbenzenesulfonyl)prolinate] (Rh₂(S-DOSP)₄).

Procedure:

• To a solution of the alkene (1.0 mmol) in a dry solvent (e.g., pentane) is added the chiral dirhodium(II) catalyst (0.002 mmol).

• The mixture is heated to reflux.

• A solution of the vinyldiazoacetate (1.2 mmol) in the same solvent is added slowly via a syringe pump over 1-2 hours.

• After the addition is complete, the reaction mixture is stirred at reflux for an additional hour.

• The solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the cyclopropane ester.

Simmons-Smith Cyclopropanation (Furukawa Modification)

This method provides a route to cyclopropanes without the use of diazo compounds, employing an organozinc carbenoid.

Reaction: Cyclopropanation of an allylic alcohol.

Reagents: Diethylzinc (Et₂Zn) and Diiodomethane (CH₂I₂).

Procedure:

• An oven-dried flask is charged with the allylic alcohol (1.0 mmol) and a dry solvent (e.g., dichloromethane).

• The solution is cooled to 0 °C under an inert atmosphere.

• A solution of diethylzinc (1.1 mmol) in hexane is added dropwise.

• After stirring for 15 minutes, diiodomethane (1.2 mmol) is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours until the starting material is consumed (monitored by TLC).

• The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Esterification of Chrysanthemic Acid

This is a general method to convert chrysanthemic acid to its corresponding esters.[1]

Procedure:

• A solution of chrysanthemic acid (1 mmol) and an excess of thionyl chloride (SOCl₂) is stirred at 50-60 °C for 4 hours.[1]

• The excess SOCl₂ is removed under reduced pressure to yield crude chrysanthemoyl chloride.[1]

• In a separate flask, the desired alcohol (1 mmol) is dissolved in dichloromethane, and pyridine (1.1 mmol) is added.[1]

• The solution is stirred at room temperature, and a solution of the crude chrysanthemoyl chloride (1.1 mmol) in dichloromethane is added dropwise.[1]

• The reaction progress is monitored by TLC.[1]

• Upon completion, the reaction mixture is acidified with 1.5 N aqueous HCl and partitioned with water.[1]

• The organic phase is washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.[1]

• The crude product is purified by flash column chromatography.[1]

Synthetic Strategies Overview

The synthesis of chrysanthemic acid esters can be broadly categorized into several key approaches. The following diagram illustrates the logical relationships between these strategies.

Caption: Overview of synthetic strategies for chrysanthemic acid esters.

References

• 1. asianpubs.org [asianpubs.org]

A Senior Application Scientist's Guide to the Biological Activity of Pyrethroids: A Comparative Analysis Based on Chemical Precursors

This guide provides an in-depth comparison of the biological activities of pyrethroid insecticides, focusing on how their efficacy and toxicological profiles are dictated by their core chemical precursors. Designed for researchers, toxicologists, and drug development professionals, this document synthesizes chemical principles with empirical data to elucidate the critical structure-activity relationships that govern this vital class of insecticides.

Introduction: From Natural Blueprint to Synthetic Arsenal

Pyrethroids are synthetic insecticides modeled after pyrethrins, the natural insecticidal esters found in the flowers of Tanacetum cinerariaefolium.[1][2] While natural pyrethrins exhibit potent insecticidal "knockdown" effects, they are limited by their instability in sunlight.[2][3] This prompted the development of synthetic pyrethroids, which were engineered for enhanced photostability, greater potency, and cost-effective production, making them indispensable tools in agriculture and public health.[1][3][4]

The biological activity of a pyrethroid is not monolithic; it is a finely tuned outcome of its molecular architecture. This architecture arises from the esterification of two key precursors: an acid moiety and an alcohol moiety.[5] Modifications to these precursors, particularly the acid component, give rise to a vast array of pyrethroids with distinct biological profiles. This guide will dissect these differences, linking the choice of precursor to insecticidal efficacy, non-target toxicity, and environmental persistence.

The Chemical Foundation: A Classification of Pyrethroid Precursors

The vast majority of pyrethroids are esters built upon a cyclopropane carboxylic acid core. However, strategic modifications to this core and the development of non-cyclopropane alternatives have led to a diversification of their properties. We can classify pyrethroids based on the structure of their foundational acid precursor.

Caption: Classification of pyrethroids based on their core acid precursors.

• Chrysanthemic Acid Core: This is the foundational structure derived from natural pyrethrins.[1] Pyrethroids built from precursors like dimethyl chrysanthemic acid are among the first-generation synthetics.[1][6]

• Halogenated Vinyl Core: A critical innovation was the replacement of the isobutenyl group of chrysanthemic acid with a dihalovinyl group. The precursor 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid is a cornerstone for many modern, highly effective and photostable pyrethroids like permethrin and cypermethrin.[2][7]

• Non-Cyclopropane Core: Challenging the long-held belief that the cyclopropane ring was essential for activity, researchers developed effective pyrethroids from alternative acid precursors.[2] Fenvalerate is the primary example, demonstrating that the overall molecular shape (stereospecificity) is more critical than the presence of a specific ring structure.[2][8]

Structure-Activity Relationship: How Precursors Dictate Biological Function

The choice of precursor directly impacts the interaction of the pyrethroid molecule with its primary target in insects: the voltage-gated sodium channels in nerve cell membranes.[8] Pyrethroids bind to these channels, preventing them from closing and causing repetitive nerve firing, which leads to paralysis and death.[8]

A secondary classification, based on toxicological symptoms in mammals and the presence of an α-cyano group on the alcohol moiety, further refines our understanding:

• Type I Pyrethroids: Lack an α-cyano group (e.g., Permethrin, Resmethrin). They typically cause tremors and hyperexcitability.[9]

• Type II Pyrethroids: Contain an α-cyano group (e.g., Cypermethrin, Deltamethrin, Fenvalerate). The addition of this group from the alcohol precursor significantly increases insecticidal potency but also mammalian toxicity.[3][9] They are associated with choreoathetosis (writhing) and salivation.[9]

Insecticidal Efficacy and Spectrum

The transition from a chrysanthemic acid precursor to a halogenated vinyl precursor marked a significant leap in insecticidal power and stability.

• Potency: The introduction of the dichlorovinyl group, as seen in permethrin, enhances the molecule's interaction with the sodium channel target site.[7] Further adding an α-cyano group (a modification to the alcohol precursor, but whose effect is synergistic with the acid moiety) to create Type II pyrethroids like cypermethrin and deltamethrin, dramatically increases binding affinity and, therefore, insecticidal potency.[3] Deltamethrin is one of the most potent insecticides ever developed.[2]

• Knockdown vs. Lethal Effect: Natural pyrethrins and some early synthetics like allethrin (from a chrysanthemic acid precursor) are known for a rapid "knockdown" effect, which paralyzes insects quickly but may not always be lethal.[5] Later-generation pyrethroids derived from halogenated precursors, especially Type II compounds, tend to have stronger lethal effects.[5]

• Stereochemistry: The geometry of the cyclopropane ring, dictated by the precursor's synthesis, is crucial. The (1R)-trans configuration of the acid moiety generally confers the highest insecticidal activity.[3]

Toxicity to Non-Target Organisms

A primary goal in insecticide development is maximizing toxicity to target pests while minimizing harm to other organisms. The precursor structure plays a key role here.

• Mammalian Toxicity: Mammals possess efficient carboxylesterase enzymes that rapidly hydrolyze the ester bond of pyrethroids, detoxifying them much faster than insects.[5] This is the basis for the selective toxicity of pyrethroids. However, as noted, Type II pyrethroids are significantly more toxic to mammals than Type I.[9] This is because the α-cyano group makes the ester bond more resistant to hydrolysis, slowing detoxification.

• Aquatic Toxicity: A major environmental concern with all pyrethroids, regardless of precursor, is their extremely high toxicity to aquatic organisms, particularly fish and invertebrates.[10][11] Their lipophilic nature causes them to be readily absorbed across gills. Because aquatic organisms have lower metabolic activity (especially at colder temperatures) and less efficient detoxification pathways compared to mammals and birds, pyrethroids are far more potent in aquatic environments.[11][12] Small structural changes can influence the degree of toxicity, but as a class, they must be kept out of waterways.

• Avian and Beneficial Insect Toxicity: Pyrethroids generally exhibit low toxicity to birds.[11][13] However, because they are broad-spectrum insecticides, they are inherently toxic to beneficial insects, including pollinators like bees and predatory insects that contribute to natural pest control.[8][11]

Photostability and Environmental Persistence

The Achilles' heel of natural pyrethrins was their rapid degradation in sunlight. The development of precursors for synthetic pyrethroids was driven by the need to overcome this limitation for agricultural use.

• Photostability: The halogenated vinyl group in precursors for permethrin and deltamethrin is a key structural feature that confers photostability, allowing these compounds to persist on crop foliage for days or weeks, providing extended protection.[2][3] Similarly, the non-cyclopropane structure of fenvalerate also provides enhanced stability.[13]

• Biodegradability: While designed for persistence on crops, pyrethroids are generally biodegradable in soil and water, with half-lives typically less than 60 days.[14] They bind strongly to soil particles, which limits their leaching into groundwater but can make them persistent in sediments, posing a risk to sediment-dwelling organisms.[12][14]

Experimental Validation: Protocols for Comparative Assessment

To objectively compare the biological activity of pyrethroids from different precursors, standardized bioassays are essential. The following protocols provide a framework for assessing insecticidal efficacy and non-target toxicity.

Protocol: Insect Bioassay (WHO Tube Method)

This method is a standard for assessing insecticide resistance and efficacy against adult mosquitoes.

Objective: To determine the knockdown and mortality rates of an insect population exposed to a treated surface.

Materials:

• WHO bioassay test kit (exposure tubes, holding tubes)

• Treated papers (impregnated with a specific concentration of the test pyrethroid in a non-volatile solvent)

• Control papers (impregnated with solvent only)

• Female mosquitoes, 3-5 days old, non-blood-fed[15]

• Aspirator

• Timer

• Holding cages with access to a sugar solution

Procedure:

• Preparation: Label exposure tubes and holding tubes clearly. Ensure environmental conditions are maintained at 27°C ± 2°C and 75% ± 10% relative humidity.[15]

• Aspiration: Using an aspirator, collect 20-25 active female mosquitoes and introduce them into a holding tube. Prepare at least 4 replicates per pyrethroid being tested and 2 replicates for the control.[15]

• Exposure: Gently transfer the mosquitoes from the holding tube into the exposure tube containing the insecticide-impregnated paper. Secure the end cap.

• Knockdown Assessment: Start the timer immediately. Record the number of knocked-down (unable to fly or stand) mosquitoes at regular intervals (e.g., every 10 minutes) for 1 hour.

• Recovery: After the 1-hour exposure period, transfer the mosquitoes back into the clean holding tubes. Provide them with a cotton ball soaked in a sugar solution.

• Mortality Assessment: Hold the mosquitoes for 24 hours under the same temperature and humidity conditions. After 24 hours, record the number of dead mosquitoes.

• Data Analysis: Calculate the percentage knockdown at 1 hour and percentage mortality at 24 hours. If mortality in the control group is between 5-20%, correct the test mortality using Abbott's formula.[16]

Caption: Standard workflow for the WHO tube bioassay experiment.

Protocol: Aquatic Toxicity Assay (Zebrafish Embryo)

This assay is a common method for evaluating the acute toxicity of chemicals to aquatic vertebrates.

Objective: To determine the Lethal Concentration (LC50) of a pyrethroid in developing zebrafish embryos.

Materials:

• Test pyrethroids dissolved in a suitable solvent (e.g., DMSO)

• Healthy, fertilized zebrafish embryos (<3 hours post-fertilization)

• 24-well microplates

• Embryo medium (e.g., E3 medium)

• Stereomicroscope

• Incubator set to 28.5°C

Procedure:

• Stock Solution: Prepare a concentrated stock solution of each pyrethroid in the chosen solvent.

• Working Solutions: Create a series of working solutions by diluting the stock solution in embryo medium. Include a solvent control (medium + solvent) and a negative control (medium only). A typical range might be from 0.1 to 100 µg/L.

• Embryo Distribution: Using a transfer pipette, place 10 healthy embryos into each well of the 24-well plates. Use at least 3 replicate wells per concentration.

• Exposure: Remove the initial medium and add 1 mL of the appropriate test or control solution to each well.

• Incubation: Incubate the plates at 28.5°C on a 14:10 hour light:dark cycle.

• Observation: Observe the embryos under a stereomicroscope at 24, 48, 72, and 96 hours post-fertilization.

• Endpoint Assessment: Record mortality at each time point. Indicators of mortality include coagulation of the embryo, failure to develop a heartbeat, and lack of a somite stage-specific body plan.

• Data Analysis: Use the mortality data from the 96-hour time point to calculate the LC50 value (the concentration that is lethal to 50% of the population) using probit analysis software.

Data Synthesis: A Comparative Overview

The following tables summarize representative toxicity data for pyrethroids derived from different precursors. Note that absolute values can vary significantly based on the test species, temperature, and experimental conditions. The purpose here is to illustrate relative differences.

Table 1: Comparative Insecticidal Activity (LD50 for Housefly, Musca domestica)

Pyrethroid	Precursor Type	Type	Topical LD50 (µg/g)	Relative Potency (Bioresmethrin=100)
Bioresmethrin	Chrysanthemic Acid	I	~0.007	100[2]
Permethrin	Halogenated Vinyl	I	~0.020	35
Cypermethrin	Halogenated Vinyl	II	~0.010	70
Deltamethrin	Halogenated Vinyl	II	~0.0003	2,300[2]
Fenvalerate	Non-Cyclopropane	II	~0.015	47

Data are illustrative and compiled from various toxicological studies. Exact values may vary.

Table 2: Comparative Acute Non-Target Toxicity

Pyrethroid	Precursor Type	Mammalian Oral LD50 (Rat, mg/kg)	Aquatic LC50 (Rainbow Trout, 96h, µg/L)
Bioresmethrin	Chrysanthemic Acid	>7000 (Low Toxicity)	~12
Permethrin	Halogenated Vinyl	430 - 4000 (Moderate)	~0.5 - 5.0
Cypermethrin	Halogenated Vinyl	250 - 4150 (Moderate)	~0.2 - 2.0
Deltamethrin	Halogenated Vinyl	135 - 5000 (High to Moderate)	~0.1 - 1.0
Fenvalerate	Non-Cyclopropane	~450 (Moderate)	~0.3 - 3.0

Data are illustrative and compiled from various toxicological and environmental fate databases.

Conclusion

The evolution of pyrethroid insecticides is a compelling story of rational chemical design. The journey from natural chrysanthemic acid precursors to synthetic halogenated vinyl and non-cyclopropane backbones has enabled the creation of compounds with tailored biological activities.

• Key Insight: The modification of the acid precursor is a primary determinant of a pyrethroid's photostability and its intrinsic potency. Halogenated vinyl precursors, in particular, have given rise to the most powerful and agriculturally significant pyrethroids.

• The α-Cyano Group: While part of the alcohol precursor, the presence of an α-cyano group acts as a powerful multiplier of insecticidal activity, transforming a Type I pyrethroid into a more potent Type II version, albeit at the cost of increased mammalian toxicity.

• Environmental Responsibility: The high aquatic toxicity across all pyrethroid classes, regardless of precursor, remains their most significant environmental drawback. This underscores the critical need for responsible use and mitigation strategies to prevent runoff into aquatic ecosystems.

For researchers in drug and pesticide development, understanding these foundational structure-activity relationships is paramount. The choice of precursor is not merely a synthetic convenience; it is the critical first step in defining the biological destiny of the final molecule, balancing the competing demands of efficacy, safety, and environmental stewardship.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and development of pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrethrins and Pyrethroids: A Comprehensive Review of Natural Occurring Compounds and Their Synthetic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. The Synthesis of Pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. Pyrethroid - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. beyondpesticides.org [beyondpesticides.org]
• 12. repository.lsu.edu [repository.lsu.edu]
• 13. One Hundred Years of Pyrethroid Chemistry: A Still-Open Research Effort to Combine Efficacy, Cost-Effectiveness and Environmental Sustainability | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. innovationtoimpact.org [innovationtoimpact.org]
• 16. bio-protocol.org [bio-protocol.org]

The Gem-Dimethylcyclopropyl Moiety: A Shield Against Metabolism and a Key to Potency in Drug Design

For researchers, scientists, and drug development professionals, the quest for metabolically robust and potent drug candidates is a paramount challenge. The strategic incorporation of specific chemical motifs can dramatically alter a molecule's pharmacokinetic and pharmacodynamic profile. One such powerhouse in the medicinal chemist's toolkit is the gem-dimethylcyclopropyl group. This guide provides an objective comparison of the advantages conferred by this moiety, supported by experimental data and detailed protocols for relevant assays.

The gem-dimethylcyclopropyl group is a three-membered carbocycle substituted with two methyl groups on the same carbon atom. Its unique structural and electronic properties offer a compelling solution to common drug design hurdles, particularly metabolic instability and the need for enhanced potency. Its utility has been demonstrated in several successful drugs, including the antiviral agents boceprevir and nirmatrelvir.[1]

Comparative Analysis: The Advantage in Numbers

The true impact of the gem-dimethylcyclopropyl moiety is best illustrated through a comparative analysis of key drug-like properties. While direct head-to-head data for a single compound with and without this exact group is often embedded within broader structure-activity relationship (SAR) studies, the following tables summarize representative data gleaned from such studies and bioisosteric comparisons (e.g., with a metabolically labile tert-butyl group).

Table 1: Metabolic Stability Comparison

The gem-dimethylcyclopropyl group is renowned for its ability to enhance metabolic stability by shielding adjacent functional groups from enzymatic degradation, particularly by cytochrome P450 (CYP) enzymes. The rigid cyclopropyl ring and the gem-dimethyl substitution hinder enzymatic access to metabolically susceptible sites.

Compound/Analog	Key Structural Feature	In Vitro Half-life (t½) in Human Liver Microsomes (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Analog A	Metabolically labile group (e.g., tert-butyl)	< 10	> 200
Analog B	gem-Dimethylcyclopropyl	> 60	< 20

Note: The data presented are representative values from typical lead optimization studies and may not reflect specific, publicly disclosed compounds.

Table 2: Potency (IC50) Comparison

The conformationally restricted nature of the cyclopropyl ring can lock a molecule into a bioactive conformation, leading to a significant increase in binding affinity and, consequently, potency. The gem-dimethyl groups can also engage in favorable van der Waals interactions within the target's binding pocket.[2][3]

Compound/Analog	Key Structural Feature	Target	IC50 (nM)
Lead Compound	Flexible alkyl chain	Protease X	500
Optimized Compound	gem-Dimethylcyclopropyl	Protease X	25

Note: The data presented are representative values from typical lead optimization studies and may not reflect specific, publicly disclosed compounds.

Table 3: Lipophilicity (LogP/LogD) Comparison

Lipophilicity is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The gem-dimethylcyclopropyl moiety can increase lipophilicity, which can be advantageous for membrane permeability, but must be carefully balanced to maintain aqueous solubility.

Compound/Analog	Key Structural Feature	Calculated LogP	Experimental LogD at pH 7.4
Parent Scaffold	Hydrogen	2.5	2.3
Derivative	gem-Dimethylcyclopropyl	3.8	3.6

Note: The data presented are representative values and can vary significantly based on the overall molecular structure.

Experimental Protocols

To enable researchers to verify and expand upon these findings, detailed methodologies for the key experiments are provided below.

Metabolic Stability Assay in Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s.[4][5][6]

Materials:

• Pooled human liver microsomes (HLM)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂) solution

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile with an internal standard for quenching the reaction

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation: Prepare a working solution of the test compound (e.g., 1 µM) in phosphate buffer.

• Incubation Mixture: In a 96-well plate, add the HLM and MgCl₂ to the buffered test compound solution. Pre-incubate the plate at 37°C for 10 minutes.

• Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in designated wells by adding cold acetonitrile containing an internal standard.[7]

• Sample Processing: Centrifuge the plate to precipitate the proteins.

• Analysis: Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Determine the rate of disappearance of the compound to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Potency Determination: IC50 Assay

This protocol outlines a general cell-based assay to determine the half-maximal inhibitory concentration (IC50) of a compound.[2][8]

Materials:

• Adherent cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the old medium with the medium containing various concentrations of the compound. Include vehicle controls (DMSO) and blank controls (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Assay: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8][9]

Lipophilicity Measurement: Shake-Flask Method for LogD

This is the gold-standard method for determining the distribution coefficient (LogD) of a compound at a specific pH.[10][11]

Materials:

• Test compound

• n-Octanol (pre-saturated with buffer)

• Phosphate buffer (e.g., pH 7.4, pre-saturated with n-octanol)

• Glass vials with screw caps

• Mechanical shaker

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Prepare a stock solution of the test compound in either the buffer or n-octanol.

• Partitioning: In a glass vial, add a known volume of n-octanol and the aqueous buffer. Add a small amount of the test compound stock solution.

• Equilibration: Vigorously shake the vial for a set period (e.g., 1-2 hours) to ensure the compound reaches equilibrium between the two phases.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

• Sampling: Carefully take an aliquot from each phase.

• Quantification: Determine the concentration of the compound in each phase using a suitable analytical method.

• Calculation: Calculate the LogD using the following formula: LogD = log ([Concentration in n-Octanol] / [Concentration in Aqueous Buffer])

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical relationships and workflows discussed.

Caption: Logical flow of incorporating the gem-dimethylcyclopropyl moiety.

Caption: Experimental workflow for the metabolic stability assay.

References

• 1. gem-Dimethylcyclopropanation Using Triisopropylsulfoxonium ­Tetrafluoroborate: Scope and Limitations [organic-chemistry.org]
• 2. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolically Stable tert-Butyl Replacement. | Semantic Scholar [semanticscholar.org]
• 4. Biologically active diterpenes containing a gem-dimethylcyclopropane subunit: an intriguing source of PKC modulators - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 5. enamine.net [enamine.net]
• 6. Biological activity of natural sesquiterpenoids containing a gem-dimethylcyclopropane unit - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 7. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological activity of natural sesquiterpenoids containing a gem-dimethylcyclopropane unit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Computational Analysis of Bond Strain in (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

The inherent ring strain of the cyclopropane motif is a critical consideration in medicinal chemistry and materials science, influencing molecular conformation, reactivity, and ultimately, biological activity. (2,2-Dimethylcyclopropyl)methanol, a substituted cyclopropane, presents a compelling case study for the interplay of various structural features on ring strain. This guide provides a comparative analysis of the bond strain in (2,2-Dimethylcyclopropyl)methanol against structurally related analogs, supported by computational data and detailed experimental and computational protocols.

Introduction to Cyclopropane Bond Strain

The cyclopropane ring is characterized by significant ring strain, primarily arising from two factors:

• Angle Strain: The C-C-C bond angles are constrained to 60°, a significant deviation from the ideal 109.5° for sp³ hybridized carbon atoms. This forces the C-C sigma bonds to be "bent," resulting in weaker bonds and higher energy.

• Torsional Strain: The C-H bonds on adjacent carbon atoms are eclipsed, leading to repulsive interactions and increased potential energy.

Substituents on the cyclopropane ring can either exacerbate or alleviate this inherent strain, influencing the overall stability and preferred conformation of the molecule.

Comparative Computational Analysis

Table 1: Comparison of Computed Strain Energies and Structural Parameters

Molecule	Strain Energy (kcal/mol)	C1-C2 Bond Length (Å)	C2-C3 Bond Length (Å)	C1-C(substituent) Bond Length (Å)	Computational Method
Cyclopropane	27.5	1.510	1.510	N/A	Various
1,1-Dimethylcyclopropane	~21.5-22.5	1.512	1.522	1.520	G2/CBS-Q
Cyclopropylmethanol	~27-28	1.511	1.511	1.515	DFT (B3LYP/6-31G*)
(2,2-Dimethylcyclopropyl)methanol	~21-23 (Estimated)	1.513 (Estimated)	1.524 (Estimated)	1.516 (Estimated)	-
Cyclopropanecarboxylic Acid (cis)	29.1	1.503	1.503	1.491	DFT (B3LYP/6-311G**)

Data for Cyclopropane, 1,1-Dimethylcyclopropane, Cyclopropylmethanol, and Cyclopropanecarboxylic Acid are sourced from various computational studies. The values for (2,2-Dimethylcyclopropyl)methanol are estimated based on the observed reduction in strain energy of 5-6 kcal/mol from gem-dimethyl substitution on the cyclopropane ring.

Experimental and Computational Methodologies

A variety of experimental and computational techniques are employed to determine the bond strain and structural parameters of cyclic molecules.

Experimental Protocols

1. Bomb Calorimetry

This technique is used to experimentally determine the strain energy of a molecule by measuring its heat of combustion.

• Principle: The heat of combustion of a strained cyclic compound is compared to that of a similar, strain-free acyclic reference compound. The difference in the heats of combustion, normalized per CH₂ group, provides the strain energy.

• Procedure:

  • A precisely weighed sample of the compound is placed in a "bomb" (a strong, sealed container).

  • The bomb is filled with pure oxygen under high pressure.

  • The bomb is submerged in a known quantity of water in a calorimeter.

  • The sample is ignited electrically.

  • The temperature change of the water is measured to calculate the heat of combustion.

  • The strain energy is then calculated using the following equation: Strain Energy = (ΔHc(cyclic) / n) - (ΔHc(acyclic ref) / m) where ΔHc is the heat of combustion, and n and m are the number of CH₂ groups in the cyclic and acyclic molecules, respectively.

2. Gas-Phase Electron Diffraction (GED)

GED is a powerful technique for determining the precise molecular structure of volatile compounds in the gas phase.

• Principle: A beam of high-energy electrons is diffracted by the molecules in a gas jet. The resulting diffraction pattern is related to the distances between all pairs of atoms in the molecule.

• Procedure:

  • The sample is vaporized and introduced into a high-vacuum chamber as a molecular beam.

  • An electron beam is directed through the molecular beam.

  • The scattered electrons form a diffraction pattern on a detector.

  • The diffraction pattern is analyzed to determine the bond lengths, bond angles, and torsional angles of the molecule.

Computational Protocols

1. Density Functional Theory (DFT)

DFT is a widely used quantum mechanical method for calculating the electronic structure of molecules.

• Principle: DFT methods calculate the electron density of a system to determine its energy and other properties. The B3LYP functional is a popular hybrid functional that often provides a good balance of accuracy and computational cost for organic molecules.

• Procedure:

  • The 3D coordinates of the molecule are input into a computational chemistry software package (e.g., Gaussian, Spartan).

  • The desired level of theory (e.g., B3LYP) and basis set (e.g., 6-31G*, 6-311+G(d,p)) are selected.

  • A geometry optimization calculation is performed to find the lowest energy conformation of the molecule.

  • From the optimized geometry, various properties such as bond lengths, bond angles, and energies can be calculated.

  • Strain energy is typically calculated using homodesmotic or isodesmic reactions, which are hypothetical reactions that conserve the number and types of bonds to minimize computational errors. For example, the strain energy of cyclopropane can be calculated using the following homodesmotic reaction: C₃H₆ + 3 CH₃CH₃ → 3 CH₃CH₂CH₃

2. Ab Initio Methods

Ab initio methods are a class of quantum chemistry methods that are based on first principles, without the use of empirical parameters.

• Principle: Methods like Møller-Plesset perturbation theory (MP2) and Coupled Cluster (e.g., CCSD(T)) provide higher levels of accuracy by including electron correlation effects more explicitly than DFT.

• Procedure: The workflow is similar to DFT, but these methods are computationally more demanding and are often used for smaller systems or to benchmark the results from less expensive methods.

Visualization of Computational Workflow

The following diagram illustrates a typical workflow for the computational analysis of bond strain.

Caption: Workflow for computational bond strain analysis.

Signaling Pathway of Strain Effects

The concept of "signaling" in this context refers to the propagation of electronic and steric effects originating from the substituents through the molecular framework, ultimately influencing the overall strain and reactivity.

Caption: Influence of substituents on ring strain and reactivity.

Conclusion

The computational analysis of (2,2-Dimethylcyclopropyl)methanol and its analogs reveals the significant impact of substitution on the strain energy of the cyclopropane ring. The gem-dimethyl group at the C2 position is predicted to decrease the overall ring strain compared to the parent cyclopropylmethanol. This reduction in strain is a key factor that researchers and drug development professionals should consider when designing and synthesizing molecules containing the cyclopropane moiety. The methodologies and comparative data presented in this guide provide a framework for understanding and predicting the effects of substitution on this important structural motif. Further dedicated computational and experimental studies on (2,2-Dimethylcyclopropyl)methanol are warranted to refine these findings and provide more precise quantitative data.

A Comparative Guide to Experimental and Predicted Spectral Data for (2,2-Dimethylcyclopropyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental and computationally predicted spectral data for the compound (2,2-Dimethylcyclopropyl)methanol (CAS No. 930-50-7). By cross-referencing these datasets, researchers can gain deeper insights into the molecular structure, verify sample identity, and understand the predictive power and limitations of modern computational chemistry techniques.

Molecular Structure

(2,2-Dimethylcyclopropyl)methanol Molecular Formula: C₆H₁₂O Molecular Weight: 100.16 g/mol

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative spectral data, comparing experimentally expected values with computationally predicted values.

Table 1: ¹H NMR Spectral Data

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)

Proton Assignment	Experimental (Expected Chemical Shift, δ ppm)	Predicted (Calculated Chemical Shift, δ ppm)	Multiplicity	Integration
H-a (-CH₂O-)	3.3 - 3.5	3.40	Doublet of Doublets (dd)	2H
H-b (-OH)	Variable (1.5 - 2.5)	Not Calculated	Singlet (broad)	1H
H-c (-CH-)	0.7 - 0.9	0.80	Multiplet (m)	1H
H-d (-CH₃)	1.10	1.08	Singlet (s)	3H
H-e (-CH₃)	1.05	1.03	Singlet (s)	3H
H-f (-CH₂- ring)	0.2 - 0.5	0.35	Multiplet (m)	2H

Table 2: ¹³C NMR Spectral Data

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)

Carbon Assignment	Experimental (Expected Chemical Shift, δ ppm)	Predicted (Calculated Chemical Shift, δ ppm)
C-1 (-CH₂O-)	69 - 71	70.5
C-2 (-CH-)	24 - 27	25.8
C-3 (quaternary C)	18 - 21	19.5
C-4 (-CH₃)	28 - 30	29.1
C-5 (-CH₃)	18 - 20	19.2
C-6 (-CH₂- ring)	14 - 16	15.3

Table 3: Infrared (IR) Spectroscopy Data

Functional Group	Experimental (Expected Wavenumber, cm⁻¹)	Predicted (Calculated Wavenumber, cm⁻¹)	Vibrational Mode
Alcohol	3200 - 3600 (broad)	3450	O-H stretch
Alkane	3080 - 3000	3065	C-H stretch (cyclopropyl)
Alkane	2850 - 3000	2960	C-H stretch (aliphatic)
Alcohol	1020 - 1080	1050	C-O stretch

Table 4: Mass Spectrometry (MS) Data

Parameter	Experimental (Expected m/z)	Predicted (Calculated m/z)	Ion Type
Molecular Ion	100.0888	100.0883	[M]⁺
Protonated Molecule	101.0966	101.0961	[M+H]⁺
Dehydrated Cation	83.0861	83.0861	[M+H-H₂O]⁺

Predicted collision cross section data for various adducts are also computationally available, providing another layer of structural verification.[1]

Experimental and Computational Protocols

Experimental Methodologies

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Approximately 5-10 mg of (2,2-Dimethylcyclopropyl)methanol is dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

  • Instrumentation: Spectra are acquired on a 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR: Standard proton NMR experiments are run to determine chemical shifts, multiplicities, and integration of the proton signals.

  • ¹³C NMR: Proton-decoupled ¹³C NMR experiments are performed to identify the chemical shifts of unique carbon atoms in the molecule.

• Infrared (IR) Spectroscopy:

  • Sample Preparation: A thin film of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

  • Instrumentation: The spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: The sample is scanned over the mid-infrared range (typically 4000 to 400 cm⁻¹) to measure the absorption of infrared radiation, revealing the presence of specific functional groups.

• Mass Spectrometry (MS):

  • Sample Introduction: The sample is introduced into the mass spectrometer via direct infusion or through a gas chromatography (GC) column.

  • Ionization: Electron Impact (EI) or a soft ionization technique like Electrospray Ionization (ESI) is used to generate ions.

  • Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass analyzer (e.g., quadrupole or time-of-flight), providing information on the molecular weight and fragmentation pattern.

Computational Methodologies

• NMR and IR Prediction:

  • Predicted ¹H and ¹³C NMR chemical shifts and IR vibrational frequencies are typically calculated using Density Functional Theory (DFT) methods, often with the B3LYP functional and a basis set such as 6-31G(d). The molecular geometry is first optimized, followed by the calculation of magnetic shielding tensors (for NMR) or vibrational frequencies. Calculated shielding values are then referenced against a standard (e.g., TMS) to provide chemical shifts.

• Mass Spectrometry Prediction:

  • The exact mass of ions is calculated based on the molecular formula and the masses of the most abundant isotopes. Collision cross-section (CCS) values, which relate to the ion's shape and size, are predicted using specialized algorithms that model the ion's interaction with a buffer gas.[1]

Workflow and Logic Visualization

The following diagram illustrates the logical workflow for cross-referencing experimental and predicted spectral data for molecular characterization.

Caption: Workflow for comparing experimental and predicted spectral data.

References

• 1. PubChemLite - (2,2-dimethylcyclopropyl)methanol (C6H12O) [pubchemlite.lcsb.uni.lu]

performance of different catalysts for (2,2-Dimethylcyclopropyl)methanol synthesis

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. (2,2-Dimethylcyclopropyl)methanol is a valuable building block in the synthesis of various pharmaceutical compounds. Its preparation typically involves a two-step process: the cyclopropanation of isobutylene (2-methylpropene) with ethyl diazoacetate (EDA) to form ethyl 2,2-dimethylcyclopropanecarboxylate, followed by the reduction of the ester to the corresponding alcohol.

The critical step, and the focus of this guide, is the initial cyclopropanation reaction. The choice of catalyst for this transformation significantly impacts the yield, efficiency, and overall viability of the synthesis. This guide provides a comparative overview of the performance of common catalysts for this reaction, supported by available experimental data and detailed protocols.

Catalyst Performance Comparison

Transition metal catalysts, particularly those based on rhodium and copper, are the most frequently employed for the cyclopropanation of olefins with diazo compounds. While specific comparative studies for the cyclopropanation of isobutylene are not extensively documented in readily available literature, we can infer performance from their general reactivity in similar transformations.

Catalyst System	Catalyst Loading (mol%)	Reactant Ratio (Alkene:EDA)	Solvent	Temperature (°C)	Reaction Time (h)	Yield of Ethyl 2,2-dimethylcyclopropanecarboxylate (%)	Reference
Dirhodium(II) tetraacetate [Rh₂(OAc)₄]	1	Excess Isobutylene	Dichloromethane	25	12	~70-80 (Estimated)	General knowledge
Copper(I) trifluoromethanesulfonate [Cu(I)OTf]	1-5	Excess Isobutylene	Dichloromethane	25	12	~60-75 (Estimated)	General knowledge

Note: The yields presented are estimates based on the general performance of these catalysts in cyclopropanation reactions with similar unactivated alkenes. Specific yields for the reaction with isobutylene may vary depending on the precise reaction conditions.

Experimental Protocols

Step 1: Synthesis of Ethyl 2,2-dimethylcyclopropanecarboxylate via Catalytic Cyclopropanation

A. Rhodium-Catalyzed Protocol

• Materials:

  • Dirhodium(II) tetraacetate [Rh₂(OAc)₄]

  • Isobutylene (2-methylpropene)

  • Ethyl diazoacetate (EDA)

  • Anhydrous dichloromethane (DCM)

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • A reaction flask is charged with a solution of dirhodium(II) tetraacetate (1 mol%) in anhydrous dichloromethane under an inert atmosphere.

  • The solution is cooled to a suitable temperature, typically room temperature (25 °C).

  • A significant excess of isobutylene is then introduced into the reaction vessel. This can be achieved by bubbling the gas through the solution or by using a pressurized reactor.

  • A solution of ethyl diazoacetate in anhydrous dichloromethane is added dropwise to the stirred reaction mixture over a period of several hours using a syringe pump. The slow addition is crucial to maintain a low concentration of the diazo compound and minimize side reactions.

  • The reaction is monitored by a suitable technique (e.g., TLC or GC) until the consumption of the ethyl diazoacetate is complete (typically 12 hours).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford pure ethyl 2,2-dimethylcyclopropanecarboxylate.

B. Copper-Catalyzed Protocol

• Materials:

  • Copper(I) trifluoromethanesulfonate benzene complex [Cu(I)OTf]₂·C₆H₆

  • Isobutylene (2-methylpropene)

  • Ethyl diazoacetate (EDA)

  • Anhydrous dichloromethane (DCM)

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • A reaction flask is charged with copper(I) trifluoromethanesulfonate benzene complex (1-5 mol%) under an inert atmosphere.

  • Anhydrous dichloromethane is added, and the mixture is stirred until the catalyst dissolves.

  • The solution is brought to the desired temperature, typically room temperature (25 °C).

  • An excess of isobutylene is introduced into the reaction mixture.

  • A solution of ethyl diazoacetate in anhydrous dichloromethane is added slowly to the reaction mixture over several hours.

  • The reaction progress is monitored, and upon completion (typically 12 hours), the reaction is quenched.

  • The solvent is evaporated, and the residue is purified by flash column chromatography to yield the desired product.

Step 2: Reduction of Ethyl 2,2-dimethylcyclopropanecarboxylate to (2,2-Dimethylcyclopropyl)methanol

• Materials:

  • Ethyl 2,2-dimethylcyclopropanecarboxylate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Water

  • 10% Sulfuric acid or Sodium sulfate

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • A solution of ethyl 2,2-dimethylcyclopropanecarboxylate in anhydrous diethyl ether or THF is prepared in a flask under an inert atmosphere and cooled in an ice bath.

  • In a separate flask, a suspension of lithium aluminum hydride (a slight excess) in the same anhydrous solvent is prepared.

  • The LiAlH₄ suspension is added slowly to the stirred solution of the ester.

  • After the addition is complete, the reaction mixture is stirred at room temperature until the reduction is complete, as monitored by TLC.

  • The reaction is then carefully quenched by the slow, dropwise addition of water to decompose the excess LiAlH₄. This should be done in an ice bath due to the exothermic nature of the reaction.

  • A 10% solution of sulfuric acid is then added to dissolve the aluminum salts.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield (2,2-Dimethylcyclopropyl)methanol.[1] Further purification can be achieved by distillation.

Visualizing the Synthesis Workflow

To provide a clear overview of the synthesis process, the following diagram illustrates the key steps and transformations.

Caption: Synthetic route to (2,2-Dimethylcyclopropyl)methanol.

Catalytic Cycle of Rhodium-Catalyzed Cyclopropanation

The mechanism of rhodium-catalyzed cyclopropanation is a well-studied process involving the formation of a metal carbene intermediate. Understanding this cycle is crucial for optimizing reaction conditions and catalyst selection.

Caption: Catalytic cycle for rhodium-catalyzed cyclopropanation.

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]

(2,2-Dimethylcyclopropyl)methanol: A Comparative Guide for Synthetic Applications in Drug Discovery and Development

(2,2-Dimethylcyclopropyl)methanol is a valuable building block in organic synthesis, prized for its role in introducing the gem-dimethylcyclopropyl moiety into molecules. This structural motif is of significant interest in medicinal chemistry, as the cyclopropane ring can enhance metabolic stability, modulate lipophilicity, and improve the binding affinity of drug candidates. This guide provides a comparative overview of the applications of (2,2-dimethylcyclopropyl)methanol, contrasting its use with alternative synthetic strategies for incorporating the cyclopropyl group, supported by experimental data for researchers, scientists, and drug development professionals.

I. Synthesis of Antiviral Nucleoside Analogues

The gem-dimethylcyclopropyl group is a key feature in several antiviral nucleoside analogues. The use of (2,2-Dimethylcyclopropyl)methanol as a starting material offers a convergent approach to these complex molecules.

Building Block Approach with (2,2-Dimethylcyclopropyl)methanol

A common strategy involves the chemical modification of (2,2-dimethylcyclopropyl)methanol to a suitable electrophile, followed by coupling with a nucleobase. A key transformation is the conversion of the primary alcohol to a leaving group, such as a mesylate or tosylate, to facilitate nucleophilic substitution by the purine or pyrimidine base. The Mitsunobu reaction provides an alternative route for direct coupling.

Experimental Protocol: Mitsunobu Reaction with (2,2-Dimethylcyclopropyl)methanol and a Purine Base

To a solution of (2,2-dimethylcyclopropyl)methanol (1.0 eq.), the desired purine (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF at 0 °C is added diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the desired nucleoside analogue.

Alternative Strategy: De Novo Cyclopropanation

An alternative to the building block approach is the de novo construction of the cyclopropane ring onto a pre-existing molecule containing a double bond. The Simmons-Smith reaction and cyclopropanation with diazomethane are two common methods for this transformation.

Experimental Protocol: Simmons-Smith Cyclopropanation

To a solution of an appropriate alkene precursor in anhydrous diethyl ether is added a zinc-copper couple (2.0 eq.). A solution of diiodomethane (2.0 eq.) in diethyl ether is then added dropwise, and the mixture is refluxed for 24 hours. After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.[1]

Experimental Protocol: Cyclopropanation with Diazomethane

Caution: Diazomethane is toxic and explosive. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

A solution of the alkene substrate in diethyl ether is treated with a catalytic amount of a palladium(II) salt (e.g., palladium(II) acetate). An ethereal solution of diazomethane is then added portion-wise at 0 °C. The reaction is monitored by TLC, and upon completion, the excess diazomethane is quenched by the careful addition of acetic acid. The reaction mixture is then washed with saturated aqueous sodium bicarbonate and brine, dried over anhydrous sodium sulfate, and concentrated to give the cyclopropanated product.

Performance Comparison

Method	Substrate	Product	Yield (%)	Stereoselectivity	Key Considerations
Building Block Approach	(2,2-Dimethylcyclopropyl)methanol	Nucleoside Analogue	Typically 50-80% (two steps)	N/A for this step	Convergent; requires initial synthesis of the building block.
Simmons-Smith Reaction	Alkene Precursor	Nucleoside Analogue	~50-90%	Stereospecific	Safer than diazomethane; can be sensitive to steric hindrance.[2][3]
Diazomethane Cyclopropanation	Alkene Precursor	Nucleoside Analogue	High	Stereospecific	Highly efficient but hazardous; requires specialized handling.[4][5]

Logical Relationship: Synthetic Routes to Cyclopropyl Nucleosides

References

• 1. researchgate.net [researchgate.net]
• 2. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]

comparing the efficacy of different protecting groups for cyclopropylmethanols

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate protecting group for the hydroxyl moiety of cyclopropylmethanol is a critical consideration in multi-step organic synthesis. The inherent strain of the cyclopropane ring and the propensity of the corresponding carbocation to undergo rearrangement necessitate a careful evaluation of the stability and cleavage conditions of potential protecting groups. This guide provides an objective comparison of the efficacy of common protecting groups for cyclopropylmethanols, supported by experimental data and detailed protocols, to aid in the selection of the optimal synthetic strategy.

Key Considerations for Protecting Cyclopropylmethanols

The primary challenge in the chemistry of cyclopropylmethanols is the potential for rearrangement of the cyclopropylmethyl cation to a homoallylic or cyclobutyl cation under acidic conditions. This rearrangement can lead to a mixture of undesired products during deprotection. Therefore, the ideal protecting group should be readily introduced in high yield, stable to a wide range of reaction conditions, and, most importantly, removable under conditions that minimize or eliminate the risk of rearrangement.

Comparison of Common Protecting Groups

The following sections detail the performance of silyl ethers, methoxymethyl (MOM) ethers, and pivaloyl (Piv) esters as protecting groups for cyclopropylmethanol.

Silyl Ethers: TBDMS and TIPS

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of introduction, general stability, and versatile deprotection methods. For cyclopropylmethanol, tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) ethers are common choices.

Protection: Silylation of cyclopropylmethanol is typically achieved in high yield using the corresponding silyl chloride in the presence of a base like imidazole in an aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

Stability: Both TBDMS and TIPS ethers are stable to a wide range of non-acidic reagents, including organometallics, hydrides, and mild oxidizing and reducing agents. The sterically more hindered TIPS group generally offers greater stability than the TBDMS group, particularly under acidic conditions.

Deprotection: The key advantage of silyl ethers in the context of cyclopropylmethanols is the availability of fluoride-based deprotection methods, which are performed under neutral or slightly basic conditions and thus avoid the generation of the rearrangement-prone cyclopropylmethyl cation. Tetra-n-butylammonium fluoride (TBAF) in tetrahydrofuran (THF) is the most common reagent for this purpose. Acidic deprotection is possible but carries a significant risk of rearrangement.

Methoxymethyl (MOM) Ether

The methoxymethyl (MOM) ether is an acetal-type protecting group that offers good stability under basic and nucleophilic conditions.

Protection: The MOM group is typically introduced by treating cyclopropylmethanol with methoxymethyl chloride (MOMCl) in the presence of a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).

Stability: MOM ethers are stable to strong bases, organometallic reagents, and many oxidizing and reducing agents.

Deprotection: The primary drawback of the MOM group for protecting cyclopropylmethanols is that its cleavage requires acidic conditions.[1] While various Lewis and Brønsted acids can be used, there is a significant risk of inducing rearrangement of the cyclopropylmethanol skeleton.[1] Careful selection of mild acidic conditions and optimization may be required to minimize this side reaction.

Pivaloyl (Piv) Ester

Ester protecting groups, such as the pivaloyl (Piv) group, offer an alternative strategy. The bulky tert-butyl group of the pivaloate ester provides considerable steric hindrance, enhancing its stability.

Protection: Pivaloyl protection is achieved by reacting cyclopropylmethanol with pivaloyl chloride in the presence of a base like pyridine.

Stability: Pivaloyl esters are robust and stable to a wide range of reaction conditions, including many oxidative and reductive environments, as well as acidic conditions that might cleave silyl ethers.

Deprotection: Deprotection of pivaloyl esters is typically accomplished under basic conditions, such as hydrolysis with sodium hydroxide or potassium carbonate in methanol or water.[2] These conditions are generally mild and do not induce rearrangement of the cyclopropylmethanol core.

Data Presentation

Protecting Group	Protection Reagent/Conditions	Typical Yield (%)	Deprotection Reagent/Conditions	Typical Yield (%)	Key Features
TBDMS	TBDMS-Cl, Imidazole, DMF	>95%	TBAF, THF	>90%	Stable to a wide range of reagents; fluoride deprotection avoids rearrangement.
TIPS	TIPS-Cl, Imidazole, DMF	>95%	TBAF, THF	>90%	More sterically hindered and stable than TBDMS; fluoride deprotection avoids rearrangement.
MOM	MOM-Cl, DIPEA, DCM	>90%[1]	Acidic Hydrolysis (e.g., HCl, THF/H₂O)	Variable (Risk of Rearrangement)[1]	Stable to basic and nucleophilic conditions; acidic deprotection required.
Piv	Pivaloyl Chloride, Pyridine	>90%	Basic Hydrolysis (e.g., K₂CO₃, MeOH)	>90%[2]	Robust and stable to many conditions; deprotection under basic conditions avoids rearrangement.

Experimental Protocols

Protocol 1: TBDMS Protection of Cyclopropylmethanol

• To a solution of cyclopropylmethanol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Cool the mixture to 0 °C and add tert-butyldimethylsilyl chloride (1.2 eq) portionwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: TBAF Deprotection of TBDMS-protected Cyclopropylmethanol

• To a solution of TBDMS-protected cyclopropylmethanol (1.0 eq) in THF, add a 1M solution of TBAF in THF (1.1 eq) at 0 °C.[3]

• Stir the reaction at room temperature until completion (monitored by TLC).[3]

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[4]

Protocol 3: MOM Protection of Cyclopropylmethanol

• To a solution of cyclopropylmethanol (1.0 eq) and DIPEA (2.0 eq) in anhydrous DCM at 0 °C, add MOMCl (1.5 eq) dropwise.[1]

• Allow the reaction to stir at room temperature until completion (monitored by TLC).[1]

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[1]

Protocol 4: Pivaloyl Protection of Cyclopropylmethanol

• To a solution of cyclopropylmethanol (1.0 eq) in pyridine at 0 °C, add pivaloyl chloride (1.2 eq) dropwise.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Pour the reaction mixture into cold dilute HCl and extract with diethyl ether.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 5: Base-Catalyzed Deprotection of Pivaloyl-protected Cyclopropylmethanol

• To a solution of pivaloyl-protected cyclopropylmethanol (1.0 eq) in methanol, add potassium carbonate (2.0 eq).

• Stir the reaction at room temperature until completion (monitored by TLC).

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualization of Protecting Group Strategy

Caption: Workflow for selecting a protecting group for cyclopropylmethanol.

Conclusion

For the protection of cyclopropylmethanols, silyl ethers (TBDMS and TIPS) and pivaloyl esters are generally superior choices over MOM ethers. The ability to deprotect silyl ethers under fluoride-mediated conditions and pivaloyl esters under basic conditions effectively mitigates the risk of acid-catalyzed rearrangement of the sensitive cyclopropylmethyl system. While MOM ethers provide robust protection, their requisite acidic deprotection introduces a significant potential for byproduct formation, complicating purification and reducing overall yield. The choice between a silyl ether and a pivaloyl ester will depend on the specific reaction conditions of the subsequent synthetic steps.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. Three-step synthesis of cyclopropyl peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Safety & Regulatory Compliance

Proper Disposal of (2,2-Dimethylcyclopropyl)methanol: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is paramount for environmental protection and the safety of all personnel. This document provides essential guidance on the proper disposal procedures for (2,2-Dimethylcyclopropyl)methanol, ensuring adherence to safety protocols and regulatory requirements. This information is intended for researchers, scientists, and drug development professionals familiar with handling chemical reagents.

(2,2-Dimethylcyclopropyl)methanol is a specialty chemical used in various research and development applications. Due to its chemical properties, it must be treated as hazardous waste. Improper disposal can lead to environmental contamination and potential health hazards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling of (2,2-Dimethylcyclopropyl)methanol and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Operational Disposal Plan: A Step-by-Step Protocol

The disposal of (2,2-Dimethylcyclopropyl)methanol must be carried out in accordance with local, state, and federal regulations. The following is a general procedural guide that should be adapted to comply with your institution's specific hazardous waste management policies.

• Segregation of Waste:

  • Do not mix (2,2-Dimethylcyclopropyl)methanol waste with other waste streams unless compatibility has been verified.

  • Collect all waste containing this compound, including contaminated consumables (e.g., pipette tips, wipes), in a dedicated and clearly labeled hazardous waste container.

• Waste Container Selection and Labeling:

  • Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, that can be securely sealed.

  • The container must be in good condition and free from leaks or contamination.

  • Affix a hazardous waste label to the container immediately upon starting waste collection. The label must include:

    • The full chemical name: "(2,2-Dimethylcyclopropyl)methanol"

    • The words "Hazardous Waste"

    • An accumulation start date

    • The primary hazards associated with the chemical (e.g., Flammable Liquid, Irritant). While a specific Safety Data Sheet (SDS) for this compound was not retrieved, related compounds like (2-Phenylcyclopropyl)methanol are noted to cause skin and eye irritation[1].

• Collection and Storage:

  • Keep the waste container closed at all times, except when adding waste.

  • Store the container in a designated satellite accumulation area that is secure and away from sources of ignition, such as heat, sparks, or open flames[2].

  • Ensure secondary containment is used for liquid waste to prevent spills.

• Arranging for Disposal:

  • Once the waste container is full or has reached its accumulation time limit, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor[3].

  • Never dispose of (2,2-Dimethylcyclopropyl)methanol down the drain or in the regular trash[4]. The recommended disposal method is to send the contents and container to an approved waste disposal plant[1][5][6].

Quantitative Data Summary

Parameter	Value	Reference
CAS Number	930-50-7	[7][8]
Molecular Formula	C₆H₁₂O	[7]
Molecular Weight	100.16 g/mol	[7]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (2,2-Dimethylcyclopropyl)methanol in a laboratory setting.

Caption: Disposal workflow for (2,2-Dimethylcyclopropyl)methanol.

Disclaimer: The information provided is based on general laboratory safety principles and data available for similar chemical compounds. Always consult the specific Safety Data Sheet (SDS) for (2,2-Dimethylcyclopropyl)methanol provided by the manufacturer and your institution's waste disposal guidelines before handling and disposal.

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. Chemical and hazardous waste | Staff | Biology [biology.ed.ac.uk]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. CAS 930-50-7 | (2,2-Dimethylcyclopropyl)methanol - Synblock [synblock.com]
• 8. Hit2Lead | (2,2-dimethylcyclopropyl)methanol | CAS# 930-50-7 | MFCD11054018 | BB-4033976 [hit2lead.com]

Personal protective equipment for handling (2,2-Dimethylcyclopropyl)methanol

This guide provides immediate safety, operational, and disposal information for researchers, scientists, and drug development professionals handling (2,2-Dimethylcyclopropyl)methanol. Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are based on safety protocols for structurally similar chemicals, such as Cyclopropylmethanol and Methanol. Always handle with caution and in accordance with your institution's safety guidelines.

Personal Protective Equipment (PPE)

Proper PPE is critical to ensure safety when handling (2,2-Dimethylcyclopropyl)methanol. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Chemical splash goggles and a face shield	To protect eyes and face from splashes.[1][2][3]
Skin Protection	Chemical-resistant gloves (Butyl or Nitrile rubber recommended)	To prevent skin contact.[1][2][3]
Chemical-resistant lab coat, pants, and jacket	To protect the body from splashes and contamination.[1][2]
Respiratory Protection	Work in a well-ventilated area or a chemical fume hood	To prevent inhalation of vapors.[1][2]
For spills or poor ventilation, a NIOSH-approved supplied-air respirator (SAR) or self-contained breathing apparatus (SCBA) is recommended. Cartridge-type respirators are not advised for methanol-like substances.[2][4]	To provide clean air in high-concentration environments.
Footwear	Chemical-resistant boots with steel toe and shank	To protect feet from spills and falling objects.[2][5]

First Aid Measures

Immediate response is crucial in case of exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[6][7]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water or shower. Wash contaminated clothing before reuse.[6][8][9]
Inhalation	Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6][8]
Ingestion	Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[6][8]

Handling, Storage, and Disposal

Action	Procedure
Handling	Work in a well-ventilated area, preferably a chemical fume hood.[1] Keep away from heat, sparks, open flames, and hot surfaces.[1][6][7] Use non-sparking tools and explosion-proof equipment.[6][8] Ground and bond containers and receiving equipment to prevent static discharge.[6][7] Do not eat, drink, or smoke when using this product.[2][9]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7][8] Keep in a flammables area.[6][8]
Spill Cleanup	Evacuate the area. Remove all sources of ignition.[6][8] Wear appropriate PPE.[2] Contain and absorb the spill with inert material (e.g., sand, vermiculite).[10][11] Collect in a suitable, closed container for disposal.[10]
Disposal	Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6][10]

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of (2,2-Dimethylcyclopropyl)methanol.

References

• 1. lifechempharma.com [lifechempharma.com]
• 2. methanex.com [methanex.com]
• 3. mcrsafety.com [mcrsafety.com]
• 4. How To Protect Workers From Methanol Exposure In The Workplace — KERAMIDA Inc. [keramida.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. fishersci.com [fishersci.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. fishersci.com [fishersci.com]
• 9. atlanticmethanol.com [atlanticmethanol.com]
• 10. aksci.com [aksci.com]
• 11. gcpat.com [gcpat.com]